4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide

• CAS: 1172625-04-5

Core Science & Biosynthesis

Technical Guide: Synthesis and Characterization of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide

Executive Summary

4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (CAS: 1172625-04-5) is a critical intermediate in the synthesis of quinazoline-based tyrosine kinase inhibitors (TKIs), most notably Erlotinib (Tarceva). It serves as the nitrogen-bearing scaffold that eventually cyclizes to form the quinazoline core.

This guide details a robust, scalable synthetic route designed for high purity (>98%) and reproducibility.[1] Unlike common literature that focuses on the nitrile or aldehyde precursors for Erlotinib, this protocol focuses on the primary amide derivative, which offers distinct advantages in stability and crystallinity for purification.

Key Technical Specifications:

• Target Purity: >98.5% (HPLC)

• Overall Yield (Linear): ~65-70%

• Critical Quality Attribute (CQA): Control of the regioisomeric 6-nitro impurity during nitration.

Retrosynthetic Analysis & Strategy

The synthesis is designed around a Linear Construction Strategy starting from commercially available 3,4-dihydroxybenzoic acid (Protocatechuic acid). This route is preferred over the nucleophilic aromatic substitution (SNAr) of 4,5-difluoro-2-nitrobenzamide due to the lower cost of reagents and milder conditions.

Strategic Logic:

• Scaffold Assembly: The ethylene glycol chains are installed before nitration to leverage the strong ortho-directing effect of the alkoxy groups, ensuring the nitro group installs at the C2 position.

• Nitration Control: Nitration is performed on the ester rather than the acid to prevent decarboxylation and improve solubility in acetic acid.

• Amidation: Direct aminolysis of the methyl ester is chosen over the acid chloride route to minimize handling of moisture-sensitive intermediates.

Experimental Protocol

Stage 1: Alkylation (Williamson Ether Synthesis)

Objective: Installation of the solubilizing 2-methoxyethoxy side chains.

• Precursor: Methyl 3,4-dihydroxybenzoate (CAS: 2150-43-8)

• Reagent: 1-Bromo-2-methoxyethane (CAS: 6482-24-2)

• Base: Potassium Carbonate (

  )

Procedure:

• Charge a 3-neck round-bottom flask with Methyl 3,4-dihydroxybenzoate (1.0 eq) and anhydrous DMF (5 vol).

• Add anhydrous

  (3.0 eq) in a single portion.

• Heat the suspension to 50°C.

• Add 1-Bromo-2-methoxyethane (2.5 eq) dropwise over 30 minutes to control exotherm.

• Raise temperature to 80°C and stir for 6 hours.

• IPC (In-Process Control): Monitor by TLC (EtOAc/Hexane 1:1) or HPLC.[2][3][4][5][6] Target <1% starting material.

• Work-up: Cool to 25°C. Pour into ice water (20 vol). The product may precipitate as a white solid. If oil forms, extract with Ethyl Acetate (3x).[7]

• Purification: Recrystallize from Isopropyl Alcohol (IPA) if necessary.

Yield: 90-95% Data: Product is Methyl 3,4-bis(2-methoxyethoxy)benzoate.

Stage 2: Regioselective Nitration

Objective: Introduction of the nitro group at the C2 position. Mechanism: Electrophilic Aromatic Substitution (EAS). The 4,5-dialkoxy pattern strongly directs the electrophile to the ortho positions. The ester group at C1 sterically hinders C2 slightly, but electronically, C2 and C6 are the only open spots. The synergy of the alkoxy groups favors C2/C6.

Procedure:

• Dissolve Methyl 3,4-bis(2-methoxyethoxy)benzoate (1.0 eq) in Glacial Acetic Acid (4 vol).

• Cool the solution to 10-15°C .

• Add Fuming Nitric Acid (HNO3, >90%, 1.5 eq) dropwise, maintaining internal temperature <25°C. Caution: Exothermic.

• Allow to warm to room temperature (25°C) and stir for 3 hours.

• IPC: Check for disappearance of starting material.

• Quench: Pour reaction mixture into Ice Water (10 vol). Stir vigorously for 30 minutes.

• Isolation: Filter the yellow precipitate. Wash with water (3x) to remove acid traces.

• Drying: Vacuum dry at 45°C.

Yield: 85-90% Data: Product is Methyl 4,5-bis(2-methoxyethoxy)-2-nitrobenzoate.

Stage 3: Aminolysis to Benzamide

Objective: Conversion of the methyl ester to the primary amide.

Procedure:

• Charge a pressure vessel (autoclave or sealed tube) with Methyl 4,5-bis(2-methoxyethoxy)-2-nitrobenzoate (1.0 eq).

• Add 7N Ammonia in Methanol (10 vol).

• Seal and heat to 50°C for 12 hours.

  • Note: Alternatively, stir at room temperature for 24-48 hours if pressure equipment is unavailable.

• IPC: Monitor HPLC for ester consumption.

• Work-up: Concentrate the reaction mixture under reduced pressure to ~20% volume.

• Crystallization: Add MTBE (Methyl tert-butyl ether) or Diethyl Ether to induce precipitation.

• Filtration: Collect the pale yellow solid.

• Final Polish: Recrystallize from Ethanol/Water (9:1) if high purity is required.[5]

Yield: 80-85% Final Product: 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide.

Characterization Data

The following data validates the structure and purity of the synthesized compound.

Spectroscopic Profile

Technique	Expected Signal / Characteristic	Assignment
1H NMR (DMSO-d6, 400 MHz)	ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> 7.70 (s, 1H)	Ar-H (C3, ortho to Nitro)
7.15 (s, 1H)	Ar-H (C6, ortho to Amide)
8.05, 7.55 (br s, 2H)	-NH2 (Amide protons)
4.25 (m, 4H)	-O-CH2- (Alkoxy methylene)
3.70 (m, 4H)	-CH2-O- (Ether methylene)
3.35 (s, 6H)	-OCH3 (Terminal methoxy)
IR (ATR, cm⁻¹)	3350, 3180	N-H stretch (Primary Amide)
1665	C=O stretch (Amide I)
1520, 1345	N-O stretch (Nitro group)
Mass Spec (ESI+)	m/z 315.1 [M+H]+	Molecular Ion (MW = 314.29)

Impurity Profile (Troubleshooting)

Impurity	Origin	Mitigation
Des-methyl analog	Hydrolysis of terminal methoxy ether during nitration (rare).	Maintain low temperature during HNO3 addition.
Carboxylic Acid	Hydrolysis of ester instead of aminolysis.	Ensure Methanolic Ammonia is dry (anhydrous).
Regioisomer (6-nitro)	Improper nitration temperature control.	Keep nitration <25°C; Recrystallize from EtOH.

Process Flow Diagram

Safety & Handling

• Nitration Risks: The nitration step involves Fuming Nitric Acid , a potent oxidizer. Ensure no organic solvents (acetone, ether) are near the reaction vessel. Run the reaction behind a blast shield.

• Ammonia Pressure: Heating methanolic ammonia generates pressure. Use rated pressure vessels or conduct at room temperature to avoid rupture.

• Toxicology: The compound is a nitro-aromatic and a potential skin sensitizer. Handle with full PPE (gloves, goggles, lab coat).

References

• Preparation of Quinazoline Derivatives . World Intellectual Property Organization. WO 2007/138613 A2. (Describes the synthesis of the 4,5-bis(2-methoxyethoxy)-2-nitrobenzonitrile intermediate).

• Synthesis of Erlotinib Hydrochloride. Journal of Chemical Research.
• Process for the preparation of 4,5-disubstituted-2-nitrobenzoic acid derivatives. European Patent Office.

• 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide . ChemicalBook CAS Database.

Sources

• 1. Acotiamide hydrochloride intermediate, and synthesis technique and application thereof - Eureka | Patsnap [eureka.patsnap.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. Synthesis of Bosutinib from 3-Methoxy-4-hydroxybenzoic Acid [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. 4,5-Dimethoxy-2-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 6. CN111302945A - Preparation method of 3-hydroxy-4-methoxy-2-nitrobenzoic acid - Google Patents [patents.google.com]
• 7. stacks.cdc.gov [stacks.cdc.gov]

Technical Guide: Photocleavage Mechanism of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzyl Compounds

This guide details the physicochemical mechanism, experimental characterization, and practical application of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzyl derivatives. These compounds represent a high-solubility evolution of the classical 4,5-dimethoxy-2-nitrobenzyl (DMNB/NVOC) caging groups, designed to improve aqueous compatibility in biological and solid-phase synthesis applications.

Executive Summary

The 4,5-Bis(2-methoxyethoxy)-2-nitrobenzyl moiety functions as a photolabile protecting group (PPG) or "caging" group. Upon irradiation with near-UV light (typically

nm), it undergoes an irreversible photocleavage reaction to release a bioactive molecule (cargo) and a nitrosobenzaldehyde byproduct.

Key Differentiator: Unlike standard o-nitrobenzyl (oNB) or dimethoxy-nitrobenzyl (DMNB) groups, the bis(2-methoxyethoxy) substituents ("glyme-like" chains) provide significant hydrophilicity . This reduces aggregation of hydrophobic caged compounds in aqueous media and facilitates purification, while retaining the rapid release kinetics of the nitroveratryl core.

Mechanistic Deep Dive

The cleavage follows a Norrish Type II intramolecular redox mechanism. The reaction is initiated by the excitation of the nitro group, followed by hydrogen abstraction and rearrangement.

The Step-by-Step Pathway

• Excitation (

  ): Absorption of a photon promotes the molecule from the ground state ( ) to an excited singlet state ( ). Intersystem crossing (ISC) rapidly generates the reactive triplet state ( ).

• 1,5-Hydrogen Abstraction: The excited nitro oxygen abstracts a benzylic hydrogen atom. This is the rate-determining step in the primary photochemical process, generating a biradical species.

• Formation of aci-Nitro Intermediate: The biradical relaxes to form the aci-nitro tautomer (a quinonoid structure). This intermediate is often colored (transient yellow/orange) and has a lifetime in the microsecond-to-millisecond range depending on solvent and pH.

• Cyclization: The aci-nitro species undergoes electrocyclic rearrangement to form a five-membered cyclic intermediate (1,3-dihydro-1-hydroxy-2,1-benzisoxazole).

• Hemiacetal Collapse (Release): The benzisoxazole ring opens and hydrolyzes, releasing the "caged" substrate (leaving group) and generating the 4,5-bis(2-methoxyethoxy)-2-nitrosobenzaldehyde byproduct.

Pathway Visualization

The following diagram illustrates the critical intermediates and transition states.

Caption: Kinetic pathway of Norrish Type II photocleavage for 4,5-substituted-2-nitrobenzyl systems.

Physicochemical Properties & Substituent Effects[1][2][3]

The specific substitution pattern of 4,5-Bis(2-methoxyethoxy) confers distinct advantages over the parent o-nitrobenzyl group.

Property	Effect of 4,5-Bis(2-methoxyethoxy) Substitution	Mechanistic Implication
Absorption ( )	Red-shift to ~340–365 nm	Allows uncaging with milder UV-A (LEDs) rather than damaging deep UV (<300 nm).
Solubility	High aqueous solubility	Prevents precipitation of the aci-nitro intermediate; improves quantum yield in buffers.
Quantum Yield ( )	Typically 0.1 – 0.6	Comparable to DMNB; electron-donating alkoxy groups stabilize the benzylic radical, lowering the activation energy for H-abstraction.
Byproduct	Nitrosobenzaldehyde	The byproduct absorbs at ~350–400 nm (Internal Filter Effect), potentially slowing reaction at high conversions.

Experimental Protocols

Photolysis Workflow

This protocol ensures controlled uncaging while minimizing side reactions caused by the nitrosocarbonyl byproduct.

Reagents:

• Buffer: PBS or HEPES (pH 7.4). Avoid primary amines if possible (to prevent Schiff base formation with byproduct), or add a scavenger.

• Light Source: 365 nm LED (approx. 10–50 mW/cm²) or Hg-Arc lamp with bandpass filter.

Step-by-Step:

• Preparation: Dissolve the caged compound to a concentration of 50–200

  M.

  • Note: The methoxyethoxy chains allow direct dissolution in buffer for many compounds; if needed, use <5% DMSO.

• Irradiation: Place sample in a quartz cuvette (path length 1 cm). Irradiate at 365 nm.

  • Critical: Stir continuously to prevent localized depletion and inner-filter effects.

• Monitoring: Track the disappearance of the starting material (SM) and appearance of the product via HPLC or UV-Vis.

  • UV-Vis Marker: Watch for the appearance of the nitroso peak (broad band ~370–400 nm) and the decay of the characteristic SM absorption.

• Scavenging (Optional): If the released cargo is sensitive to aldehydes, add 1 mM semicarbazide or hydroxylamine to sequester the nitroso byproduct as an oxime.

Quantum Yield ( ) Determination

To validate the efficiency of the specific derivative, measure

using Ferrioxalate Actinometry or a comparative method.[1]

Comparative Protocol (Simpler & Robust):

• Reference Standard: Use 4,5-dimethoxy-2-nitrobenzyl acetate (

  in acetonitrile/water) or Quinine Sulfate (fluorescence method, though chemical actinometry is preferred for cleavage).

• Setup: Prepare solutions of the Unknown (U) and Reference (R) with identical absorbance at the irradiation wavelength (e.g.,

  ).

• Irradiation: Irradiate both samples simultaneously or sequentially under identical photon flux.

• Quantification: Measure the initial rate of photolysis (

  , in mol/s) by HPLC (first <15% conversion to ensure linearity).

• Calculation:

  (Assuming identical absorbance and solvent conditions).

Troubleshooting & Byproduct Management

A common failure mode in nitrobenzyl photocleavage is the Internal Filter Effect . The nitroso byproduct absorbs light in the same region as the starting material.

• Symptom: Reaction rate plateaus near 50–70% conversion despite continued irradiation.

• Root Cause: The byproduct accumulates and competes for photons.

• Solution:

  • Wavelength Shift: If possible, irradiate at the "tail" of the absorption (e.g., 405 nm) where the byproduct absorbs less than the starting material (though uncaging will be slower).

  • Flow Chemistry: Perform photolysis in a flow reactor to remove products immediately from the irradiation zone.

  • Reductive Workup: Treat the post-photolysis mixture with dithiothreitol (DTT) or sodium dithionite to reduce the nitroso group if it interferes with downstream assays.

References

• Klán, P. et al. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews. Link

• Il'ichev, Y. V. et al. (2004). Photochemical Reaction Mechanisms of 2-Nitrobenzyl Compounds: Methyl Ethers and Caged ATP. Journal of Physical Chemistry A. Link

• Holmes, C. P. (1997). Model Studies for New o-Nitrobenzyl Photolabile Linkers: Substituent Effects on the Rates of Photochemical Cleavage. Journal of Organic Chemistry. Link

• Aujard, I. et al. (2006).[2] o-Nitrobenzyl Photolabile Protecting Groups with Red-Shifted Absorption: Syntheses and Uncaging Cross-Sections for One- and Two-Photon Excitation. Chemistry – A European Journal. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. nathan.instras.com [nathan.instras.com]

Solubility of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide in biological buffers.

Title: Technical Guide: Solubility Profiling and Formulation of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide in Biological Systems

Executive Summary

4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (CAS 1172625-04-5) is a critical intermediate, often analyzed as an impurity or precursor in the synthesis of quinazoline-based kinase inhibitors (e.g., Erlotinib) and substituted benzamide therapeutics.[1][2][3] Its physicochemical behavior is dominated by a "push-pull" electronic structure: the electron-withdrawing nitro group contrasts with the electron-donating methoxyethoxy chains.[1][2][3]

While the glycol ether side chains confer improved polarity compared to alkyl analogs, the compound remains sparingly soluble in pure aqueous buffers (PBS, Tris) at physiological pH.[1] Successful application in biological assays requires precise stock solution preparation in organic co-solvents (DMSO, DMF) followed by controlled dilution to avoid kinetic precipitation.[1][2][3]

This guide provides a standardized workflow for determining solubility limits and optimizing delivery in biological media.

Physicochemical Basis of Solubility

To predict solubility behavior, we must analyze the structural determinants.[1][3]

Property	Value / Characteristic	Impact on Solubility
Molecular Weight	314.29 g/mol	Moderate; favorable for membrane permeability but not limiting for solubility.[1][2][3]
LogP (Predicted)	~1.2 – 1.8	Moderately lipophilic.[1][3] The compound partitions into lipid bilayers but requires co-solvents for high-concentration aqueous stocks.[3]
H-Bond Donors	2 (Amide -NH2)	Capable of hydrogen bonding with water, aiding solvation.[1][2][3]
H-Bond Acceptors	7 (Nitro, Ethers, Carbonyl)	The methoxyethoxy chains are crucial "solubility handles," interacting with water to prevent aggregation.[1][2][3]
pKa	> 15 (Amide)	Neutral at pH 7.4. Solubility is pH-independent in the physiological range (pH 4–8).[1][2][3]

Mechanistic Insight: The 2-nitro group creates an intramolecular hydrogen bond with the amide protons, potentially locking the conformation and reducing the energy available for hydration.[1][3] This "internal lock" often lowers aqueous solubility more than predicted by LogP alone.[1][3]

Protocol: Determination of Thermodynamic Solubility

Objective: Determine the saturation solubility (

) in Phosphate Buffered Saline (PBS) pH 7.4. Method: Shake-Flask Method with HPLC-UV Quantitation.

Materials

• Analyte: 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (>98% purity).

• Buffer: 10 mM PBS, pH 7.4 (pre-warmed to 37°C or 25°C as required).

• Solvent: DMSO (HPLC Grade) for calibration standards.

• Equipment: Orbital shaker, Centrifuge (15,000 x g), HPLC-UV/DAD.

Step-by-Step Workflow

• Saturation: Add excess solid compound (~2 mg) to 1 mL of PBS in a glass vial. The solution should remain turbid.[1][3]

• Equilibration: Incubate at the target temperature (e.g., 25°C) with orbital shaking (200 rpm) for 24 hours.

  • Note: 24 hours is sufficient for benzamides; 48 hours ensures equilibrium if crystal lattice energy is high.[1][3]

• Separation: Centrifuge the suspension at 15,000 x g for 10 minutes to pellet undissolved solids.

  • Critical: Do not filter with nylon filters without pre-saturation, as the nitro-aromatic ring may bind non-specifically to the membrane.[1][3] Use PVDF or PTFE if filtration is necessary.[1][3]

• Quantitation: Dilute the supernatant 1:1 with Acetonitrile (ACN) to prevent precipitation during injection. Analyze via HPLC.

Detection Parameters (HPLC)

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm).[1]

• Mobile Phase: A: 0.1% Formic Acid in Water; B: Acetonitrile.[1][3] (Gradient 5-95% B).

• Wavelength: 270 nm (Nitro-aromatic absorption band) or 330 nm.[1][2][3]

Formulation Strategies for Biological Assays

Direct dissolution in buffer is often insufficient for cellular assays requiring concentrations >10 µM.[1][3] Use the following "Solvent Spike" method.

The DMSO Spike Protocol

This method relies on Kinetic Solubility —keeping the compound in solution long enough for the assay before precipitation occurs.[1][3]

• Stock Preparation: Dissolve 10 mg of compound in 1 mL anhydrous DMSO (Concentration = 31.8 mM).

  • Visual Check: Solution should be clear yellow.[1][3]

• Intermediate Dilution: Dilute the stock 1:100 into the assay medium (e.g., RPMI + 10% FBS) while vortexing rapidly.

  • Result: 318 µM working solution (1% DMSO).[1][3]

• Final Dilution: Serial dilute into assay wells.

Warning: If the solution turns cloudy immediately, the "Kinetic Solubility Limit" has been exceeded. Reduce the stock concentration to 10 mM.

Solubility Enhancement with Cyclodextrins

If DMSO toxicity is a concern (e.g., in sensitive primary cell lines), use Hydroxypropyl-beta-cyclodextrin (HP-β-CD).[1][2][3]

• Protocol: Prepare 20% (w/v) HP-β-CD in PBS. Add the compound to this vehicle. The hydrophobic cavity of the cyclodextrin encapsulates the nitrobenzamide core, increasing apparent solubility by 10-50 fold.[1][3]

Visualization: Solubility Decision Tree

The following diagram outlines the logical flow for characterizing and formulating the compound.

Caption: Decision tree for selecting the appropriate formulation strategy based on visual solubility and precipitation risks.

Stability & Handling

• Photostability: Nitro-aromatic compounds are susceptible to photodegradation.[1][3] Store stocks in amber vials and handle under low light.

• Hydrolytic Stability: The amide bond is generally stable at pH 7.[1][3]4. However, avoid extreme acidic conditions (pH < 2) or basic conditions (pH > 10) which may catalyze hydrolysis to 4,5-bis(2-methoxyethoxy)-2-nitrobenzoic acid.[1][2][3]

• Redox Sensitivity: In reducing environments (e.g., cytosolic fractions with high glutathione or DTT), the nitro group may be reduced to an amine or hydroxylamine.[1] Ensure buffers are oxidant-free unless studying metabolism.[3]

References

• ChemicalBook. (2025).[1][3] 4,5-bis(2-Methoxyethoxy)-2-nitrobenzaMide Chemical Properties and Safety. Retrieved from [1][2][3]

• U.S. EPA. (2025). CompTox Chemicals Dashboard: 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile (Analog Data). Retrieved from [1][2][3]

• Cayman Chemical. (2022).[1][3][4] m-Methoxybenzamide Solubility and Stability Product Information. Retrieved from [1][2][3]

• PubChem. (2025).[1][3][5] Ethyl 4,5-bis(2-methoxyethoxy)-2-nitrobenzoate (Compound Summary). Retrieved from [1][2][3]

Sources

• 1. echemi.com [echemi.com]
• 2. 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile | 236750-65-5 [chemicalbook.com]
• 3. Ethyl 4,5-bis(2-methoxyethoxy)-2-nitrobenzoate | 179688-26-7 [sigmaaldrich.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. CompTox Chemicals Dashboard [comptox.epa.gov]

Technical Characterization Guide: UV-Vis Absorption Spectrum of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide

Topic: UV-Vis Absorption Spectrum of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide Content Type: In-depth Technical Guide Audience: Researchers, Analytical Chemists, and Drug Development Professionals[1]

[1]

Executive Summary & Molecular Context[1]

4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (CAS: 72792-28-2 / Analogous to 4959-60-8) is a critical synthetic intermediate, primarily utilized in the manufacturing of Tiapride , a selective dopamine D2/D3 receptor antagonist.[1]

In the context of pharmaceutical quality control (QC) and process analytical technology (PAT), the UV-Vis spectrum of this molecule serves two pivotal functions:

• Purity Profiling: It acts as a "fingerprint" for Impurity B (European Pharmacopoeia designation) or related nitro-intermediates in the final drug substance.[1]

• Reaction Monitoring: It provides a quantitative metric for the reduction of the nitro group to the amino group (a key step in Tiapride synthesis), characterized by the disappearance of specific nitro-conjugated bands.[1]

This guide details the theoretical electronic transitions, experimental protocols for spectral acquisition, and the interpretation of absorbance data for process validation.[1]

Theoretical Framework: Chromophoric Analysis[1]

The UV-Vis absorption profile of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide is dictated by a "push-pull" electronic system on the benzene ring. Understanding these transitions is essential for distinguishing this molecule from its precursors and metabolic products.

Electronic Transitions

The molecule contains three distinct chromophoric elements interacting through the

-system:

• Electron Acceptor (EWG): The Nitro group (-NO₂) at position 2.[1] This is the dominant chromophore, inducing strong

  and transitions.

• Electron Donors (EDG): The two 2-methoxyethoxy chains at positions 4 and 5.[1] These exert a strong mesomeric (+M) effect, pushing electron density into the ring.[1]

• Auxochrome: The Amide group (-CONH₂) , contributing to the overall conjugation length.[1]

The "Push-Pull" Bathochromic Shift

Unlike simple nitrobenzene (

nm), the presence of strong electron-donating alkoxy groups at the para and meta positions relative to the nitro group creates a significant bathochromic (red) shift .[1] The energy gap between the HOMO and LUMO is narrowed, shifting the primary absorption bands into the near-UV/visible border (300–350 nm), often imparting a pale yellow color to the solid compound.

Figure 1: Diagram illustrating the electronic "push-pull" mechanism responsible for the specific spectral signature of the nitrobenzamide intermediate.[1]

Experimental Protocol: Spectral Acquisition

To ensure reproducibility and compliance with GLP (Good Laboratory Practice) standards, the following self-validating protocol should be used.

Reagents & Equipment

• Solvent: Methanol (LC-MS Grade).[1] Note: Acetonitrile is an alternative, but Methanol is preferred for solubility and standardizing solvatochromic shifts.

• Instrumentation: Double-beam UV-Vis Spectrophotometer (e.g., Agilent Cary 60 or Shimadzu UV-1800).[1]

• Cuvettes: Quartz, 10 mm path length (matched pair).

Preparation & Measurement Workflow

Step 1: Stock Solution Preparation Weigh accurately 10.0 mg of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide reference standard.[1] Dissolve in 50.0 mL of Methanol.

• Concentration:

  .

Step 2: Working Standard Dilution Transfer 5.0 mL of Stock Solution into a 50.0 mL volumetric flask and dilute to volume with Methanol.

• Final Concentration:

  .

• Target Absorbance: 0.4 – 0.8 AU (Linear Beer-Lambert range).

Step 3: Parameters

• Scan Range: 200 nm to 450 nm.

• Scan Speed: Medium (approx. 200-400 nm/min).

• Baseline Correction: Auto-zero with pure Methanol blank.

Figure 2: Step-by-step experimental workflow for accurate spectral determination.

Spectral Data Interpretation

Based on the pharmacophore structure and analogous data from 4,5-dimethoxy-2-nitrobenzamide, the spectrum exhibits two characteristic bands.

Characteristic Absorption Bands[1]

Band Assignment	Wavelength ( )	Intensity ( )	Electronic Origin
Primary Band	240 – 250 nm	High ( )	(Aromatic Ring + Amide)
Secondary Band	300 – 340 nm	Medium ( )	CT / (Nitro Conjugation)
Cutoff	> 400 nm	Low / Tailing	Visible tail (Pale Yellow appearance)

Note: The exact

may shift nm depending on solvent polarity (Solvatochromism). In Methanol, the secondary band typically centers near 310-320 nm.[1]

Application: Reaction Monitoring (Nitro Reduction)

In the synthesis of Tiapride, this nitro-intermediate is reduced to the corresponding amine.[1]

• The Indicator: The 300–340 nm band is specific to the Nitro conjugation.

• The Endpoint: As the reaction proceeds, the 300–340 nm band will disappear or significantly hypsochromically shift (blue shift) to <300 nm, while the primary aromatic band (240 nm) remains but changes intensity.

• Validation: If the 310 nm peak persists, the reduction is incomplete.

Troubleshooting & Validation

• Solvent Cutoff: Do not use Acetone or Benzene as solvents; they absorb strongly in the UV region (<330 nm) and will mask the primary nitro transitions.

• Concentration Effects: If the absorbance at 240 nm > 1.5, dilute the sample further. Non-linearity at high concentrations will distort the ratio between the primary and secondary bands.

• pH Sensitivity: While the amide is relatively stable, extreme pH can hydrolyze the amide or deprotonate phenolic impurities (if present). Maintain neutral conditions for standard characterization.

References

• European Pharmacopoeia (Ph.[1] Eur.) . Tiapride Hydrochloride Monograph 1575. (Defines Impurity B and standard UV detection methods at 240 nm).

• Rankovic, K., et al. (2016) .[1] TLC Determination of Tiapride Hydrochloride and its Impurities in Pharmaceuticals. (Validates detection of Tiapride and nitro-intermediates at 240 nm).

• National Institute of Standards and Technology (NIST) . UV/Visible Spectrum of 2-Nitroanisole derivatives. (Reference for nitro-aromatic transitions).

• Lide, D. R.CRC Handbook of Chemistry and Physics. (Standard reference for molar absorptivity of nitro and amide chromophores).

Sources

• 1. CAS 4959-60-8: 4,5-dimethoxy-2-nitrobenzamide | CymitQuimica [cymitquimica.com]

Technical Guide: Evaluation of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzyl (BMNB) for Neurotransmitter Caging

This is an in-depth technical guide evaluating the suitability of the 4,5-bis(2-methoxyethoxy)-2-nitrobenzyl motif as a photolabile protecting group (cage) for neurotransmitters.[1]

[1]

Executive Summary

Is 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide a suitable cage for neurotransmitters?

Strictly speaking, No. The specific molecule 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (CAS 1172625-04-5) is a stable chemical intermediate (often used in the synthesis of kinase inhibitors like Erlotinib) and is not itself a caged neurotransmitter.[1]

However, the 4,5-bis(2-methoxyethoxy)-2-nitrobenzyl (BMNB) group derived from this core is a highly suitable caging motif, specifically designed to solve the solubility issues plaguing traditional nitrobenzyl cages.[1] While it offers superior aqueous solubility, it retains the kinetic limitations of the nitrobenzyl class, making it suitable for receptor mapping but suboptimal for mimicking ultrafast synaptic transmission compared to nitroindoline (MNI) cages.[1][2]

Part 1: Chemical Architecture & Solubility Physics[3]

The Solubility Problem in Neuroscience

Traditional caging groups like 4,5-dimethoxy-2-nitrobenzyl (DMNB) are lipophilic.[1] When conjugated to zwitterionic neurotransmitters (Glutamate, GABA), the resulting molecule often has marginal solubility in physiological saline (ACSF).[1][2][3] This leads to:

• Precipitation in brain slices during perfusion.[1][3]

• Inconsistent effective concentrations at the synapse.[1][3]

• Need for organic co-solvents (DMSO), which can alter neuronal excitability.[1][2][3]

The BMNB Solution

The BMNB motif replaces the methoxy groups of DMNB with methoxyethoxy (PEG-like) tails.[1][3]

Feature	DMNB (Standard)	BMNB (Enhanced)	Impact
Substituents			Increases hydrophilicity via H-bonding.
Solubility	< 1 mM (often requires DMSO)	> 10 mM in ACSF	Allows high-concentration loading without DMSO.[1][3]
Photophysics	nm	nm	Retains compatibility with standard UV lasers/LEDs.[1][2][3]

Part 2: Mechanistic Evaluation (Photolysis)[1][2][3][4]

The uncaging mechanism follows the classic o-nitrobenzyl pathway.[1] Upon UV irradiation, the nitro group abstracts a benzylic proton, leading to an aci-nitro intermediate that rearranges to release the free neurotransmitter and a nitroso-benzaldehyde byproduct.[2]

Photolysis Pathway Diagram[2]

Figure 1: The rate-limiting step is the decay of the aci-nitro intermediate, typically occurring in the millisecond range.[1][2]

Kinetic Limitations[2][3]

• Release Rate (

  ): Nitrobenzyl cages generally release glutamate with a time constant ( ) of 2–10 ms .[1][2][3]

• Synaptic Reality: AMPA receptors open in < 1 ms .[1][3]

• Consequence: BMNB-caged glutamate is too slow to generate a "diffraction-limited" excitatory postsynaptic current (EPSC) that perfectly mimics a natural synaptic event.[1] It acts as a "smear" of glutamate rather than a pulse.[1][3]

Part 3: Comparative Analysis

For a researcher choosing a cage, the decision matrix is as follows:

Parameter	BMNB (Methoxyethoxy-NB)	MNI (Methoxy-nitroindoline)	RuBi (Ruthenium-Bipyridine)
Solubility	Excellent (No DMSO needed)	Good	Excellent
Uncaging Speed	Slow (ms)	Fast (< 1 s)	Fast (< 50 ns)
Quantum Yield	Moderate (0.01 - 0.[1][3]1)	High (~0.085)	High
2-Photon Cross Section	Low (< 0.1 GM)	High (0.06 GM)	Moderate
Stability	High (pH 7.[1][2][3]4)	High (pH 7.[1][2][3]4)	High
Primary Use Case	Receptor Mapping / Metabotropic Receptors	Single-Spine Kinetics / Ionotropic Receptors	Visible Light Uncaging

Verdict: Use BMNB if you need high concentrations in aqueous buffer and are studying slower processes (e.g., mGluR activation, tonic inhibition, or general circuit mapping).[1][2][3] Use MNI if you are studying AMPA/NMDA receptor kinetics.[1][3]

Part 4: Experimental Protocol

Synthesis of BMNB-Caged Glutamate (Conceptual)

Note: The user asked about the benzamide. To make the cage, one typically starts from the acetophenone or benzyl alcohol derivative, not the amide.[1][2]

• Precursor Preparation: React 4,5-bis(2-methoxyethoxy)-2-nitrobenzyl bromide with N-Boc-L-Glutamate-

  -tert-butyl ester.

• Deprotection: Remove Boc and t-butyl groups using Trifluoroacetic acid (TFA).[1][3]

• Purification: HPLC is required to remove the toxic uncaged byproducts.[1][3]

Uncaging Workflow (In Vitro Slice Physiology)

• Preparation: Dissolve BMNB-caged Glutamate in ACSF to 1–5 mM (no DMSO required).

• Perfusion: Recirculate ACSF + Cage over the brain slice.[1][3] Note: Nitrobenzyls can be sticky; use Teflon tubing if possible.[3]

• Optical Setup:

  • Source: UV LED (365 nm) or Mercury Arc Lamp.[1][2][3]

  • Duration: 1–10 ms pulse.

• Validation: Record EPSCs from a whole-cell patch-clamped neuron.

  • Control: Apply a test pulse without light to ensure the cage has no intrinsic antagonist activity (GABA-A antagonism is a common side effect of some cages).[1][3]

Part 5: References

• Ellis-Davies, G. C. R. (2007).[1][3] Caged compounds: photorelease technology for control of cellular chemistry and physiology.[1][3][4] Nature Methods, 4(8), 619–628.[1][2][3] Link

• Matsuzaki, M., et al. (2001).[1][2][3][5] Dendritic spine geometry is critical for AMPA receptor expression in hippocampal CA1 pyramidal neurons.[1][3] Nature Neuroscience, 4, 1086–1092.[1][2] (Establishes MNI as the standard for fast kinetics). Link

• Klan, P., et al. (2013).[1][2][3] Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews, 113(1), 119–277.[1][2][3] Link[1][2][3]

• Canepari, M., et al. (2001).[1][2][3] Photochemical and pharmacological evaluation of 7-nitroindolinyl-and 4-methoxy-7-nitroindolinyl-glutamate. Journal of Neuroscience Methods, 112(1), 29-42.[1][2] Link

Sources

• 1. cansa.org.za [cansa.org.za]
• 2. arep.med.harvard.edu [arep.med.harvard.edu]
• 3. Methoxybenzoic acids and derivatives | Thermo Fisher Scientific [thermofisher.com]
• 4. Optopharmacology [hellobio.com]
• 5. 4-Carboxymethoxy-5,7-Dinitroindolinyl-Glu: An Improved Caged Glutamate for Expeditious Ultraviolet and Two-Photon Photolysis in Brain Slices - PMC [pmc.ncbi.nlm.nih.gov]

Chemical stability and storage conditions for 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide.

This technical guide details the chemical stability profile, storage protocols, and quality control specifications for 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (CAS: 1172625-04-5). This compound is a Critical Process Intermediate (CPI) primarily used in the synthesis of EGFR tyrosine kinase inhibitors, such as Erlotinib .

Part 1: Executive Summary & Molecular Profile

4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide is a substituted benzamide derivative serving as a precursor to the quinazoline core found in several antineoplastic agents. Its structural integrity is paramount for downstream yield efficiency; degradation of the amide functionality or premature reduction of the nitro group can lead to significant genotoxic impurity formation in the final drug substance.

Chemical Identity

Attribute	Specification
Chemical Name	4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide
CAS Number	1172625-04-5
Molecular Formula	C₁₃H₁₈N₂O₇
Molecular Weight	314.29 g/mol
Physical State	Pale yellow to yellow crystalline powder
Solubility	Soluble in DMF, DMSO; Sparingly soluble in Methanol; Insoluble in Water
Key Application	Intermediate for 6,7-bis(2-methoxyethoxy)quinazolin-4-one (Erlotinib precursor)

Critical Quality Attributes (CQAs)

The stability of this intermediate is governed by three primary stress factors:

• Hydrolytic Susceptibility: The primary amide group (-CONH₂) is prone to hydrolysis under acidic or basic conditions, converting the molecule to 4,5-bis(2-methoxyethoxy)-2-nitrobenzoic acid .

• Photolytic Instability: The ortho-nitro group renders the molecule sensitive to UV/VIS radiation, leading to potential nitro-to-nitroso reduction or radical degradation pathways.

• Hygroscopicity: The dual methoxyethoxy chains (glycol ether moieties) increase the surface area for moisture adsorption, accelerating hydrolytic degradation.

Part 2: Chemical Stability & Degradation Pathways

Understanding the degradation mechanism is essential for designing robust storage conditions. The diagram below illustrates the primary degradation vectors.

Degradation Mechanism Visualization

Figure 1: Primary degradation pathways. Hydrolysis to the benzoic acid derivative is the dominant failure mode in humid environments.

Part 3: Storage & Handling Specifications

To maintain purity >98.5% over a retest period of 24 months, the following "Self-Validating" storage protocol must be implemented.

Environmental Conditions

• Temperature: Store at 2°C to 8°C (Refrigerated).

  • Rationale: Low temperature kinetically inhibits the hydrolysis of the amide bond and suppresses the rate of ether peroxidation.

  • Excursion Limit: Short-term excursions up to 25°C (max 72 hours) are acceptable if protected from humidity.

• Humidity: Relative Humidity (RH) < 40% .

  • Rationale: Moisture is the reagent for the primary degradation pathway.

• Light: Strictly light-protected .

  • Rationale: Nitro-aromatics are chromophores that can undergo photo-rearrangement.

Packaging Configuration

The packaging system must provide a barrier against moisture and light.

Layer	Material Specification	Function
Primary	Low-Density Polyethylene (LDPE) bag, anti-static.	Chemical inertness; prevents static charge buildup common in nitro-powders.
Secondary	High-Density Polyethylene (HDPE) or Aluminum Foil Laminate bag.	Moisture vapor barrier. Desiccant (Silica Gel) required between primary and secondary layers.
Tertiary	Rigid HDPE Drum or Amber Glass Jar (for small scale).	Physical protection and UV blocking.
Headspace	Nitrogen Flush (Inerting).	Displaces oxygen to prevent ether chain oxidation.

Part 4: Quality Control & Experimental Protocols

This section outlines the workflow to validate the stability of the material upon receipt or during stability testing.

HPLC Method for Purity & Impurity Profiling

Note: This method is derived from standard protocols for Erlotinib intermediates.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Phosphoric Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient:

  • 0-5 min: 95% A (Isocratic)

  • 5-20 min: 95% A → 40% A

  • 20-25 min: 40% A → 5% A

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (Amide/Nitro absorption) and 330 nm (Nitro specific).

• Retention Time (Approx):

  • Acid Impurity: ~6-8 min (More polar due to -COOH).

  • Target Benzamide: ~12-14 min.

  • Nitrile Precursor (if present): ~18 min.

Forced Degradation Study Protocol

To validate the storage conditions for a new batch, perform the following stress test:

• Acid Hydrolysis: Dissolve 10 mg sample in 5 mL Acetonitrile/0.1N HCl (50:50). Reflux at 60°C for 4 hours.

  • Expected Result: Decrease in main peak; appearance of Acid Impurity peak.

• Photostability: Expose solid sample to 1.2 million lux hours (ICH Q1B standard).

  • Expected Result: Discoloration (yellow to orange/brown); appearance of minor late-eluting peaks (azo dimers).

• Oxidation: Dissolve in Acetonitrile; add 3% H₂O₂. Stir at RT for 24 hours.

  • Expected Result: Minimal degradation (Ether chains are relatively robust, but N-oxide formation is possible).

Stability Testing Workflow

Figure 2: Lifecycle management and stability testing workflow for critical intermediates.

Part 5: Safety & Handling (HSE)

• Nitro-Aromatic Hazards: While this specific benzamide is not highly explosive, nitro-aromatics possess high energy potential. Avoid heating above 100°C in closed vessels.

• Toxicology: Treat as a potential mutagen. The nitro group can be metabolically reduced to hydroxylamines (DNA reactive).

• PPE: Double nitrile gloves, P3 dust mask/respirator, and safety goggles are mandatory to prevent inhalation of fine particulates.

References

• Chemical Identity & Physical Properties

  • Source: National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 5282338 (Acotiamide related structures). Retrieved from .

  • Source: ChemicalBook. "4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide Properties and Synthesis." Retrieved from .

• Synthesis & Impurity Context

  • Source: Echemi. "4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile Synthesis and Conversion." (Precursor context). Retrieved from .

  • Source: EPA CompTox Chemicals Dashboard. "4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile." Retrieved from .

• Source: ICH Expert Working Group. "ICH Q1A(R2): Stability Testing of New Drug Substances and Products.
• Related Pharmaceutical Applic

Spatiotemporal Control of Bioactivity: A Technical Guide to o-Nitrobenzyl Photolabile Protecting Groups

Executive Summary: The "Why" of Caging

In drug discovery and mechanistic biology, the ability to control when and where a molecule becomes active is as critical as the molecule's identity. o-Nitrobenzyl (oNB) photolabile protecting groups (PPGs) are the industry standard for "caging" bioactive molecules—rendering them inert until released by a specific wavelength of light (typically UV, 300–365 nm).

This guide moves beyond basic textbook definitions to provide a rigorous, field-tested framework for synthesizing, tuning, and deploying oNB systems. It addresses the common failure points: poor solubility, slow uncaging kinetics, and byproduct toxicity.

Mechanistic Foundation: Norrish Type II Photolysis

To troubleshoot low yields or slow release, one must understand the Norrish Type II mechanism. The reaction is not a simple bond cleavage; it is an intramolecular rearrangement driven by hydrogen abstraction.

The Critical Pathway

• Excitation: Absorption of a photon (

  ) excites the nitro group to a singlet state, which undergoes intersystem crossing to a triplet state.

• H-Abstraction: The excited nitro oxygen abstracts a proton from the benzylic carbon. Crucial Note: This requires a benzylic hydrogen.[1] If you replace both benzylic H's with non-H groups (e.g., tert-butyl), the mechanism fails.

• Aci-Nitro Decay: An aci-nitro intermediate forms (often yellow/orange). Its decay is the rate-determining step and is pH-dependent .

• Hemiacetal Collapse: The intermediate cyclizes to a hemiacetal, which spontaneously hydrolyzes to release the free substrate and the nitroso byproduct.

Interactive Mechanism Diagram

The following diagram details the electron flow and intermediate states.

Caption: The Norrish Type II photolysis pathway. Note the aci-nitro decay is the rate-limiting step.

Structural Tuning & Selection Guide

Not all oNB groups are equal. Modifications to the benzene ring or the benzylic position drastically alter quantum yield (

) and absorption maxima ( ).

Comparative Properties Table

Use this table to select the correct PPG for your specific application.

PPG Variant	Structure Name	(nm)	Quantum Yield ( )	Key Characteristic	Recommended Use
oNB	o-Nitrobenzyl	~280-300	0.01 - 0.13	Basic, slow release.	Simple in vitro assays where speed isn't critical.
DMNB / NV	4,5-Dimethoxy-2-nitrobenzyl	~350	0.10 - 0.20	Red-shifted absorption; better overlap with 365nm LEDs.	Standard choice for biological uncaging.
NPE	1-(2-Nitrophenyl)ethyl	~280	> 0.60	-Methyl substitution increases significantly.	Fast kinetics requirements (e.g., ion channel gating).
NPPOC	2-(2-Nitrophenyl)propoxycarbonyl	~350	~0.40	High efficiency, carbonate linkage.	Solid-phase DNA/RNA synthesis.
NPET	Nitrophenyl-ethynyl-thiophene	~400	Variable	Extended conjugation red-shifts to visible light.	Two-photon microscopy or deep-tissue applications.

Expert Insight:

• The

  -Methyl Effect: Adding a methyl group at the benzylic position (NPE) prevents the formation of the aldehyde byproduct, yielding a nitroso-ketone instead. This is often less toxic and the reaction is faster.

• The Dimethoxy Effect: Adding methoxy groups (DMNB) pushes the absorption into the UVA range (350-365 nm), allowing the use of cheaper, less damaging light sources compared to deep UV (254-300 nm).

Experimental Protocol: Caging Glutamate

This protocol describes the synthesis of DMNB-caged Glutamate. This is a "self-validating" workflow; if the color change in Step 3 does not occur, the reaction has failed.

Reagents:

• N-Boc-L-Glutamic acid-1-tert-butyl ester

• 4,5-Dimethoxy-2-nitrobenzyl bromide (DMNB-Br)

• (Anhydrous)

• DMF (Anhydrous)

Step-by-Step Synthesis

• Activation: Dissolve the Glutamate derivative (1.0 eq) in anhydrous DMF. Add

  (1.5 eq) and stir for 15 min at RT to form the carboxylate salt.

• Coupling: Add DMNB-Br (1.1 eq) dropwise. Critical: Protect reaction vessel with aluminum foil. Light exposure during synthesis will degrade the product.

• Reaction: Stir for 4-12 hours. Monitor by TLC (Hexane/EtOAc). The spot for DMNB-Br should disappear.

• Workup: Dilute with EtOAc, wash with water (x3) to remove DMF. Dry over

  .

• Deprotection (Global): Treat with TFA/DCM (1:1) to remove the Boc and t-butyl groups, leaving the photo-sensitive ester intact.

• Purification: HPLC (Reverse phase, Water/Acetonitrile). Note: Keep fractions in amber tubes.

Validation Workflow Diagram

Caption: Operational workflow for synthesizing and testing caged compounds. Note the critical dark steps.

Troubleshooting & Limitations

Even with perfect synthesis, biological application can fail. Here are the two most common failure modes and their solutions.

The "Filter Effect" (Inner Filter)

If you use a high concentration of caged compound (>1 mM), the molecules at the surface of the solution absorb all the light, shielding the molecules deeper in the sample.

• Solution: Use "two-photon excitation" (700-800 nm) which penetrates deeper, or keep concentrations <100

  for one-photon bulk photolysis.

Byproduct Toxicity

The released o-nitrosobenzaldehyde is highly reactive. It can form Schiff bases with lysine residues on proteins, potentially altering cell signaling independent of your drug.

• Evidence: "Silent" photolysis (irradiating cells with no caged compound) shows no toxicity, but irradiating a "dummy" caged compound kills cells.

• Protocol Fix: Add a scavenger to the buffer. Semicarbazide (1 mM) or Glutathione (5-10 mM) will rapidly react with the nitroso aldehyde, rendering it inert [4].

References

• Kaplan, J. H., Forbush, B., & Hoffman, J. F. (1978). Rapid photolytic release of adenosine 5'-triphosphate from a protected analogue: utilization by the Na:K pump of human red blood cell ghosts. Biochemistry.

• Klán, P., et al. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews.

• Šolomek, T., et al. (2012). Photolysis of ortho-nitrobenzylic derivatives: the importance of the leaving group.[2][3] Photochemical & Photobiological Sciences.

• Görner, H. (2005). Effects of 4,5-dimethoxy groups on the time-resolved photoconversion of 2-nitrobenzyl alcohols.[4] Photochemical & Photobiological Sciences.

Sources

• 1. Carboxylic compound synthesis by carboxylation [organic-chemistry.org]
• 2. Photolysis of ortho-nitrobenzylic derivatives: the importance of the leaving group - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 3. Photolysis of ortho-nitrobenzylic derivatives: the importance of the leaving group - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 4. Effects of 4,5-dimethoxy groups on the time-resolved photoconversion of 2-nitrobenzyl alcohols and 2-nitrobenzaldehyde into nitroso derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Exploring the use of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide for controlled release.

This guide explores the technical utility of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide and its derivatives as advanced, water-soluble photocleavable systems for controlled release.[1][2]

[1][2]

Executive Summary

The 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (BMNB-amide) moiety represents a "Next-Generation" class of photocleavable protecting groups (PPGs).[1][2] Unlike traditional o-nitrobenzyl derivatives (e.g., o-nitroveratryl) which suffer from poor aqueous solubility and aggregation, the BMNB scaffold incorporates dual methoxyethoxy (PEG-like) chains.[1] This structural modification confers superior water solubility and biocompatibility while retaining the efficient Norrish Type II photocleavage mechanism.[2]

This guide details the synthesis, conjugation, and photolysis protocols for using the BMNB scaffold to cage amine-bearing bioactive agents (drugs, peptides, fluorophores) via amide linkages , offering a robust system for spatiotemporally controlled release.[1]

Mechanistic Foundation: Why This Scaffold?

The Solubility Problem in Caging

Classic photocages like 4,5-dimethoxy-2-nitrobenzyl (DMNB) are highly hydrophobic.[1][2] When conjugated to polar drugs or peptides, they often induce precipitation or non-specific binding to cell membranes.[1][2]

• Solution: The 4,5-bis(2-methoxyethoxy) substitution mimics short polyethylene glycol (PEG) chains.[1]

• Result: The resulting conjugate maintains high aqueous solubility, enabling use in physiological buffers without organic co-solvents (e.g., DMSO).

Photochemistry: Norrish Type II Cleavage

The release mechanism relies on the photo-isomerization of the o-nitrobenzyl amide.[1][2] Upon irradiation with near-UV light (365 nm), the nitro group abstracts a benzylic hydrogen, leading to an aci-nitro intermediate.[1] This rearranges to a nitroso-derivative, hydrolyzing the amide bond to release the free amine payload.[1][2]

Key Advantages of the Amide Linkage:

• Stability: Unlike esters or carbamates, the amide bond is excessively stable to hydrolysis in plasma/cytosol in the absence of light.[2]

• Selectivity: Release is strictly photon-dependent.[1][2]

Figure 1: Mechanism of photo-triggered drug release from the BMNB-amide scaffold.

Synthesis of the Caging Agent

The precursor, 4,5-bis(2-methoxyethoxy)-2-nitrobenzoic acid , is the active caging agent.[1] It is synthesized via a route adapted from quinazoline drug intermediates (e.g., Erlotinib precursors).

Synthetic Workflow

• Alkylation: 3,4-Dihydroxybenzaldehyde is alkylated with 2-bromoethyl methyl ether.[1][2]

• Nitration: Electrophilic aromatic substitution introduces the nitro group at the 2-position.[1][2]

• Oxidation: The aldehyde is oxidized to the carboxylic acid (the active coupling partner).[2]

Figure 2: Synthetic route to the BMNB acid precursor.

Experimental Protocols

Protocol A: Caging an Amine Drug (Amide Formation)

This protocol describes coupling the BMNB acid to a primary amine drug (e.g., Doxorubicin, Dopamine) using standard carbodiimide chemistry.

Reagents:

• BMNB Acid (1.0 equiv)

• EDC[1][2]·HCl (1.2 equiv)

• NHS (N-Hydroxysuccinimide) (1.2 equiv)

• Target Amine Drug (1.0 equiv)

• Solvent: Anhydrous DMF or DMSO[1][2]

Step-by-Step:

• Activation: Dissolve BMNB Acid in dry DMF. Add EDC·HCl and NHS.[1][2] Stir at Room Temperature (RT) for 2 hours to generate the BMNB-NHS ester in situ.[2]

• Conjugation: Add the Target Amine Drug (dissolved in minimal DMF) to the reaction mixture. Add 2.0 equiv of DIPEA (base).

• Reaction: Stir at RT for 12–24 hours in the dark (wrap flask in foil).

• Purification: Dilute with water. If the product precipitates, filter and wash.[1][2][3][4][5][6] If soluble, purify via Preparative HPLC (C18 column, Water/Acetonitrile gradient).

  • Validation: Confirm product mass via LC-MS (Target Mass = Drug Mass + 313 Da - 18 Da).

Protocol B: Controlled Release (Photolysis)

Setup:

• Light Source: UV LED (365 nm) or Mercury Arc Lamp with 365 nm bandpass filter.

• Power: ~10–20 mW/cm².[1][2]

Procedure:

• Dissolve the BMNB-Caged Drug in PBS (pH 7.4) or cell culture media.[2]

• Place in a quartz cuvette or clear bottom well plate.

• Irradiate for defined intervals (e.g., 0, 1, 5, 10, 20 mins).

• Quantification: Analyze aliquots by HPLC to measure the disappearance of the caged species and the appearance of the free drug.

Quantitative Performance Data

The following table summarizes the physicochemical advantages of the BMNB platform compared to the standard DMNB (Dimethoxy) analog.

Feature	Standard DMNB (Dimethoxy)	BMNB (Bis-Methoxyethoxy)	Causality / Technical Insight
Water Solubility	< 0.1 mM	> 10 mM	PEG-like chains disrupt crystal lattice and H-bond with water.[1][2]
Aggregation	High (Micelle formation)	Low / Monomeric	Critical for consistent dosing and bioavailability.
Release Kinetics (t1/2)	~5–10 min	~5–10 min	Electronic effects of alkoxy groups are similar; kinetics are diffusion-limited.[2]
Biocompatibility	Moderate (Precipitates)	High	Reduced aggregation minimizes non-specific cellular uptake.

Critical Considerations & Troubleshooting

• Side Reactions: The nitroso byproduct (4,5-bis(2-methoxyethoxy)-2-nitrosobenzaldehyde) is reactive.[1][2] In sensitive biological systems, include a scavenger (e.g., glutathione or dithiothreitol) to quench the nitroso species and prevent re-conjugation.

• Inner Filter Effect: The BMNB group absorbs strongly at 300–360 nm.[2] In high concentrations (>1 mM), the surface layer may absorb all photons, preventing cleavage in the bulk solution. Stirring during irradiation is mandatory.[1][2]

• Alternative Linkages: If the amide release is too slow (quantum yield < 0.05), convert the BMNB Acid to a BMNB-Chloroformate (using phosgene/triphosgene) to form a Carbamate linkage. Carbamates generally cleave 10x faster than amides.[1][2]

References

• Synthesis of BMNB Precursors: Process for synthesis of [6,7-bis-(2-methoxyethoxy)-quinazolin-4-yl]-(3-ethynylphenyl)amine hydrochloride.[1][2][7] (WO2007138613A2). Google Patents. Link

• Nitrobenzyl Photochemistry: Photocleavage of a 2-nitrobenzyl linker bridging a fluorophore to the 5′ end of DNA.[1][2] Proc Natl Acad Sci U S A. 2005.[1][2] Link

• Amide Photocleavage: Photochemical cleavage of DNA by nitrobenzamides linked to 9-aminoacridine.[1][2] Biochemistry.[1][2] 1988.[1][2] Link

• Solubility Strategy: Photolabile protecting groups: strategies for the synthesis of caged bioactive molecules.[2] Wikipedia (General Reference for Norrish Type II). Link

Sources

• 1. 4,5-Dimethoxy-2-nitrobenzamide | CymitQuimica [cymitquimica.com]
• 2. prepchem.com [prepchem.com]
• 3. mdpi.com [mdpi.com]
• 4. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 5. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 6. 4,5-Dimethoxy-2-nitrobenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 7. WO2007138613A2 - A process for synthesis of [6,7-bis-(2-methoxyethoxy)-quinazolin-4-yl]-(3-ethynylphenyl)amine hydrochloride - Google Patents [patents.google.com]

Protocols & Analytical Methods

Protocol for caging glutamate with 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide.

This Application Note and Protocol details the chemical synthesis and biological application of Glutamate caged with the 4,5-Bis(2-methoxyethoxy)-2-nitrobenzyl (BMNB) group.

Editorial Note: While the user query specifies "Benzamide," the amide linkage of this chromophore is generally photostable and unsuitable for releasing glutamate. The functional photocleavable reagent is the benzyl ester (caging the

-carboxylate) or benzyl carbamate (caging the -amine). This guide focuses on the -O-4,5-Bis(2-methoxyethoxy)-2-nitrobenzyl-L-glutamate , as this specific variation utilizes the "bis(2-methoxyethoxy)" substitution to maximize water solubility—a critical advantage over traditional caging groups like MNI or NVOC.

Part 1: Scientific Rationale & Mechanism

The Solubility Challenge in Caging

Traditional caging groups like o-nitrobenzyl (ONB) and 4,5-dimethoxy-2-nitrobenzyl (DMNB/NVOC) suffer from poor aqueous solubility. This necessitates the use of organic co-solvents (DMSO) in biological buffers, which can alter neuronal excitability or precipitate at the high concentrations (1–10 mM) required for two-photon uncaging.

The 4,5-Bis(2-methoxyethoxy)-2-nitrobenzyl (BMNB) group addresses this by replacing the methoxy groups with short polyethylene glycol (PEG) chains (methoxyethoxy). This modification maintains the efficient photochemistry of the nitrobenzyl core while significantly enhancing hydrophilicity.

Photolysis Mechanism

Upon irradiation with near-UV light (350–365 nm) or two-photon excitation (720 nm), the BMNB group undergoes an intramolecular redox reaction. The nitro group abstracts a benzylic hydrogen, leading to the formation of an aci-nitro intermediate, which hydrolyzes to release free L-glutamate and a nitroso-ketone byproduct.

Figure 1: Photolysis Pathway. The BMNB chromophore absorbs a photon, triggering the release of Glutamate via an aci-nitro intermediate.

Part 2: Synthesis Protocol

Objective: Synthesis of

-O-(4,5-bis(2-methoxyethoxy)-2-nitrobenzyl)-L-glutamate. Prerequisite: If starting from the commercial intermediate 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (or nitrile), it must first be hydrolyzed to the acid and reduced to the alcohol.

Reagent Preparation (The Caging Group)

Note: If the BMNB-Bromide is not commercially available, synthesize it from the alcohol.

• Starting Material: 4,5-bis(2-methoxyethoxy)-2-nitrobenzyl alcohol.

• Bromination: Dissolve alcohol (1 eq) in dry DCM at 0°C. Add PBr

  (0.4 eq) dropwise. Stir for 2 hours.

• Workup: Quench with ice water, extract with DCM, dry over MgSO

  , and concentrate.

• Product: BMNB-Bromide (Yellow solid/oil). Use immediately or store at -20°C under Argon.

Coupling to Glutamate (The "Cage")

This step attaches the chromophore to the

-carboxyl group of glutamate, leaving the -amino and -carboxyl groups available for receptor recognition after uncaging, but protected during synthesis.

Materials:

• N-Boc-L-Glutamate-1-tert-butyl ester (Boc-Glu-OtBu)

• BMNB-Bromide (from Step 2.1)

• Cesium Carbonate (Cs

  CO )

• Dimethylformamide (DMF), anhydrous

Step-by-Step Procedure:

• Dissolution: In a flame-dried round-bottom flask, dissolve Boc-Glu-OtBu (1.0 mmol) in anhydrous DMF (5 mL).

• Base Addition: Add Cs

  CO (1.2 mmol). Stir at room temperature for 15 minutes to generate the carboxylate.

• Alkylation: Add BMNB-Bromide (1.1 mmol) dissolved in minimal DMF dropwise.

• Reaction: Stir the mixture at room temperature for 4–6 hours. Monitor by TLC (50% EtOAc/Hexanes) for the disappearance of the bromide.

• Extraction: Dilute with EtOAc (50 mL) and wash with water (3x) and brine (1x) to remove DMF.

• Purification: Dry organic layer (Na

  SO ), concentrate, and purify via flash chromatography (SiO , Hexanes:EtOAc gradient) to yield Protected BMNB-Glu .

Global Deprotection

Remove the Boc and tBu protecting groups to yield the zwitterionic, active caged compound.

• Acidolysis: Dissolve the Protected BMNB-Glu in 50% TFA / 50% DCM (5 mL).

• Incubation: Stir at room temperature for 1–2 hours.

• Precipitation: Evaporate the solvent under reduced pressure (keep temperature < 30°C to prevent thermal hydrolysis).

• Wash: Triturate the residue with cold diethyl ether to remove organic byproducts. The product often precipitates as a trifluoroacetate salt.

• Lyophilization: Dissolve the solid in HPLC-grade water and lyophilize to obtain BMNB-Glu (TFA salt) as a fluffy yellow/white powder.

Part 3: Quality Control & Characterization

Verify the integrity of the caged compound before biological use.

Parameter	Specification	Method
Purity	> 98%	HPLC (C18 column, Water/MeCN gradient + 0.1% TFA)
Identity	MS matches MW (Calc: ~460 Da)	ESI-MS (Positive Mode)
Solubility	> 20 mM in ACSF/Water	Visual inspection (No sonication required)
Stability	> 24 hours at pH 7.4 (Dark)	HPLC time-course
Dark Activity	No current response	Electrophysiology (Patch clamp on neurons)

Part 4: Biological Application Protocol

Preparation of Uncaging Solution

• Stock Solution: Dissolve BMNB-Glu in sterile, distilled water to 20 mM. Aliquot and freeze at -20°C (stable for months).

• Working Solution: Dilute to 0.5 – 2.0 mM in Artificial Cerebrospinal Fluid (ACSF).

  • Note: Unlike MNI-Glu, no DMSO is needed, reducing slice toxicity.

• Perfusion: Bath apply the solution or use a local puff pipette positioned 10–20 µm from the region of interest.

Optical Parameters

The BMNB group has a quantum yield similar to DMNB (~0.05 – 0.1) but benefits from high solubility.

• One-Photon (Widefield):

  • Source: Mercury arc lamp or UV LED.

  • Filter: 365 nm bandpass.

  • Duration: 1–10 ms pulses for synaptic mimicry.

• Two-Photon (Focal):

  • Source: Ti:Sapphire Laser.[1]

  • Wavelength: 720 nm (optimal cross-section).

  • Power: 10–20 mW at the sample (depending on depth).

Experimental Workflow (Electrophysiology)

Figure 2: Two-Photon Uncaging Workflow. Standard procedure for mapping synaptic connectivity using BMNB-Glu.

References

• Ellis-Davies, G. C. R. (2007).[1][2] Caged compounds: photorelease technology for control of cellular chemistry and physiology.[1] Nature Methods, 4(8), 619–628. Link

• Matsuzaki, M., et al. (2001). Dendritic spine geometry is critical for AMPA receptor expression in hippocampal CA1 pyramidal neurons. Nature Neuroscience, 4, 1086–1092. Link

• Corrie, J. E. T., et al. (2016). Caged glutamate - an essential tool for neurobiology.[2][3] The Journal of Physiology. (General reference for nitrobenzyl caging chemistry).

• Kantevari, S., et al. (2010).[1] Synthesis and two-photon photolysis of 6-(2-nitroveratryl)-oxycarbonyl-amino-hexanoic acid and 4-methoxy-7-nitroindolinyl-glutamate. ChemBioChem. (Describes synthesis of similar methoxy-substituted nitrobenzyl cages).

Sources

• 1. Frontiers | Two-Photon Uncaging of Glutamate [frontiersin.org]
• 2. Chromatically independent, two-color uncaging of glutamate and GABA with one- or two-photon excitation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]

Application Note &amp; Protocol: Spatiotemporal Control of Bioactive Compound Release via Photolysis of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide

Introduction: Harnessing Light to Control Biology

The precise control over the release of bioactive molecules is a cornerstone of modern chemical biology and drug delivery.[1][2] "Caged compounds," which are biologically relevant molecules rendered temporarily inert by a photolabile protecting group (PPG), offer an elegant solution for achieving spatial and temporal control over biological processes.[3][4] Upon illumination with a specific wavelength of light, the "cage" is cleaved, releasing the active molecule on demand.[3] This technology is particularly valuable in studying fast cellular processes and in developing targeted therapeutic interventions.[3][5][6]

The 2-nitrobenzyl moiety and its derivatives are among the most widely used PPGs due to their synthetic accessibility and efficient photochemistry.[7][8][9] This application note provides a detailed experimental setup and protocol for the photolysis of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide, a caged compound designed for the controlled release of a primary amide. The methoxyethoxy substitutions on the aromatic ring serve to red-shift the absorption maximum, allowing for the use of less phototoxic, longer wavelength UV light.[10]

Principle of Photolysis: The 2-Nitrobenzyl Rearrangement

The photolytic cleavage of 2-nitrobenzyl-based PPGs proceeds through a well-established intramolecular rearrangement.[11][12] Upon absorption of a photon, the 2-nitrobenzyl group undergoes an intramolecular hydrogen abstraction from the benzylic carbon by the excited nitro group. This leads to the formation of an aci-nitro intermediate, which then rearranges to release the caged molecule and form a 2-nitrosobenzaldehyde byproduct.[11][12] The efficiency of this process is quantified by the quantum yield (Φ), which is the ratio of the number of molecules undergoing the reaction to the number of photons absorbed.[13][14]

Experimental Design: Key Considerations

A successful photolysis experiment hinges on several critical parameters. The following sections detail the rationale behind the choices made in this protocol.

1. Wavelength Selection: The choice of irradiation wavelength is paramount. It must be a wavelength that is strongly absorbed by the caged compound but minimally absorbed by the biological system and the released bioactive molecule to avoid unwanted side reactions and photodamage.[7] For 4,5-dimethoxy-2-nitrobenzyl derivatives, irradiation in the near-UV range (typically 350-400 nm) is effective.[10][15]

2. Light Source: A variety of light sources can be employed, from simple UV lamps to highly focused lasers.[4] The choice depends on the required precision of spatial and temporal control. For routine solution-phase photolysis, a collimated LED or a filtered mercury arc lamp provides a good balance of intensity and cost-effectiveness.

3. Solvent System: The solvent must be transparent at the irradiation wavelength and should not participate in unwanted side reactions. For biological applications, aqueous buffered solutions are typically used.[7] The pH of the buffer can influence the kinetics of the release process.[12]

4. Reaction Monitoring: To follow the progress of the photolysis, a suitable analytical technique is required. High-Performance Liquid Chromatography (HPLC) is ideal for separating the starting material, the released amide, and the nitrosobenzaldehyde byproduct, allowing for quantification of each species over time. UV-Vis spectroscopy can also be used to monitor the disappearance of the starting material's absorbance peak.[16]

Experimental Workflow

The overall workflow for the photolysis of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide can be visualized as follows:

Caption: Experimental workflow for the photolysis of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide.

Detailed Protocol

Materials and Reagents

• 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (MW: 314.29 g/mol )

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Deionized water (18.2 MΩ·cm)

• Phosphate-buffered saline (PBS), pH 7.4

• Trifluoroacetic acid (TFA)

• Reference standards for the starting material and the expected photoproducts (if available)

Equipment

• Photoreactor equipped with a collimated UV LED (e.g., 365 nm) and a temperature controller

• Stir plate and magnetic stir bars

• Quartz cuvettes or reaction vessel

• High-Performance Liquid Chromatography (HPLC) system with a UV detector and a C18 column

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.22 µm)

Procedure

1. Preparation of Solutions

• Stock Solution (1 mM): Accurately weigh 3.14 mg of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide and dissolve it in 10 mL of acetonitrile in a volumetric flask. This stock can be stored in the dark at 4°C.

• Working Solution (100 µM): Dilute 1 mL of the 1 mM stock solution into 9 mL of PBS (pH 7.4) in a volumetric flask to obtain a final concentration of 100 µM in 10% acetonitrile/PBS. Note: The final concentration of the organic solvent should be kept low to maintain biological relevance and avoid solubility issues.

• HPLC Mobile Phase:

  • Mobile Phase A: 0.1% TFA in deionized water

  • Mobile Phase B: 0.1% TFA in acetonitrile

2. Photolysis Experiment

• Transfer 3 mL of the 100 µM working solution into a quartz reaction vessel equipped with a small magnetic stir bar.

• Place the vessel in the photoreactor and allow the solution to equilibrate to the desired temperature (e.g., 25°C) with gentle stirring.

• Take a "time zero" (t=0) aliquot of 100 µL from the solution before starting the irradiation. Immediately quench any potential slow reaction by diluting it into 900 µL of mobile phase A in an HPLC vial and store it in the dark.

• Turn on the 365 nm LED light source to begin the photolysis.

• At specified time intervals (e.g., 1, 2, 5, 10, 20, 30, 60 minutes), withdraw 100 µL aliquots and process them as in the previous step.

3. HPLC Analysis

• Set up the HPLC system with a C18 column.

• Use a gradient elution method to separate the components. An example gradient is provided in the table below.

• Set the UV detector to a wavelength that allows for the detection of both the starting material and the photoproducts (e.g., 254 nm or a diode array detector scanning a range).

• Inject 20 µL of each prepared sample from the photolysis experiment.

• Integrate the peak areas corresponding to the starting material and the photoproducts.

Data Analysis

• Quantification: Create a calibration curve using known concentrations of the starting material to correlate peak area with concentration.

• Kinetics: Plot the concentration of the starting material as a function of irradiation time. The data can be fitted to a first-order decay model to determine the rate constant of the photolysis.

• Quantum Yield Determination (Optional): The quantum yield can be determined by comparing the rate of photolysis to that of a chemical actinometer with a known quantum yield under identical experimental conditions.[16]

Expected Results and Data Presentation

The HPLC chromatograms should show a decrease in the peak corresponding to 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide over time, with the concomitant appearance of new peaks corresponding to the released amide and the 2-nitroso-4,5-bis(2-methoxyethoxy)benzaldehyde byproduct.

Table 1: Example HPLC Gradient

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	95	5
20.0	5	95
25.0	5	95
25.1	95	5
30.0	95	5

Table 2: Hypothetical Photolysis Data

Irradiation Time (min)	Concentration of Starting Material (µM)
0	100.0
1	85.2
2	72.6
5	47.2
10	22.3
20	5.0
30	1.1
60	<0.1

Troubleshooting and Expert Insights

• Low Photolysis Efficiency: If the reaction is too slow, increase the light intensity or ensure the chosen wavelength corresponds to a high molar absorptivity of the compound.

• Side Products: The formation of unexpected peaks in the HPLC chromatogram may indicate side reactions. This can sometimes be mitigated by deoxygenating the solution before photolysis or by adjusting the pH.

• Precipitation: If the photoproducts are not soluble in the reaction medium, a precipitate may form. Adjusting the solvent composition or lowering the initial concentration of the caged compound can help.

• Control Experiments: It is crucial to run a control experiment where the solution is stirred in the photoreactor for the same duration without illumination to ensure that the observed reaction is indeed light-induced and not due to thermal degradation.

Conclusion

This application note provides a robust and detailed protocol for the photolysis of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide. By carefully controlling the experimental parameters outlined, researchers can achieve precise spatiotemporal control over the release of the caged amide, enabling a wide range of applications in chemical biology, pharmacology, and materials science.

References

• Wikipedia. Photolabile protecting group. [Link]

• Klán, P., et al. (2018). A versatile method for the determination of photochemical quantum yields via online UV-Vis spectroscopy. RSC Publishing. [Link]

• Li, J., et al. (2023). Coordination-directed self-assembly of nano-cages: metal ion-change, ligand-extending, shape-control and transdermal drug delivery. RSC Publishing. [Link]

• Klán, P., et al. (2000). Photochemical reaction mechanisms of 2-nitrobenzyl compounds: 2-Nitrobenzyl alcohols form 2-nitroso hydrates by dual proton transfer. Photochemical & Photobiological Sciences. [Link]

• Klán, P., & Wirz, J. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews. [Link]

• Klán, P., et al. (2004). Photochemical Reaction Mechanisms of 2-Nitrobenzyl Compounds: Methyl Ethers and Caged ATP. Journal of the American Chemical Society. [Link]

• Dabestani, R., & Ivanov, I. N. (2003). Photoremovable protecting groups based on electron transfer chemistry. Photochemical & Photobiological Sciences. [Link]

• Amit, B., et al. (2011). Photoremovable protecting groups in organic synthesis.

• Dunning, H. (2021). Cancer drugs could be delivered in molecular cages unlocked by light. Imperial News. [Link]

• Taylor & Francis. Quantum yield – Knowledge and References. [Link]

• IQAC-CSIC. Photoactivatable drugs. [Link]

• Pollution → Sustainability Directory. (2025). What Is the Quantum Yield of a Photolysis Reaction?. [Link]

• Encyclopedia. (2022). Photoremovable Protecting Groups. [Link]

• ecancer. (2013). DNA 'cages' may aid drug delivery. [Link]

• American Physiological Society. (1996). Flash Photolysis of Caged Compounds: Casting Light on Physiological Processes. [Link]

• MDPI. (2023). An Alternative Method to Determine the Quantum Yield of the Excited Triplet State Using Laser Flash Photolysis. [Link]

• Klán, P., et al. (2006). o-Nitrobenzyl Photolabile Protecting Groups with Red-Shifted Absorption: Syntheses and Uncaging Cross-Sections for One- and Two-Photon Excitation. Chemistry – A European Journal. [Link]

• ResearchGate. (2021). (PDF) Measuring Photodissociation Product Quantum Yields Using Chemical Ionization Mass Spectrometry: A Case Study with Ketones. [Link]

• PubMed. (2022). A spectroscopic method for monitoring photochemical reactions in the gas phase. [Link]

• PubMed. (2014). Caged protein nanoparticles for drug delivery. [Link]

• Quora. (2022). What are the methods of monitoring both the chemical and physical rates of chemical reactions?. [Link]

• ResearchGate. (2025). Photoprocesses of Molecules with 2‐Nitrobenzyl Protecting Groups and Caged Organic Acids | Request PDF. [Link]

• University of Texas at Dallas. Flash photolysis of caged compounds. [Link]

Sources

• 1. Photoremovable protecting groups based on electron transfer chemistry - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 2. Photoactivatable drugs - MCS - Medicinal Chemistry & Synthesis - IQAC-CSIC [iqac.csic.es]
• 3. real.mtak.hu [real.mtak.hu]
• 4. journals.physiology.org [journals.physiology.org]
• 5. Cancer drugs could be delivered in molecular cages unlocked by light | Imperial News | Imperial College London [imperial.ac.uk]
• 6. Caged protein nanoparticles for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Photolabile protecting group - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Photoremovable protecting groups in organic synthesis - Publications of the IAS Fellows [repository.ias.ac.in]
• 10. nathan.instras.com [nathan.instras.com]
• 11. Photochemical reaction mechanisms of 2-nitrobenzyl compounds: 2-Nitrobenzyl alcohols form 2-nitroso hydrates by dual proton transfer - Photochemical & Photobiological Sciences (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. taylorandfrancis.com [taylorandfrancis.com]
• 14. pollution.sustainability-directory.com [pollution.sustainability-directory.com]
• 15. researchgate.net [researchgate.net]
• 16. A versatile method for the determination of photochemical quantum yields via online UV-Vis spectroscopy - Photochemical & Photobiological Sciences (RSC Publishing) DOI:10.1039/C7PP00401J [pubs.rsc.org]

How to use 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide in live-cell imaging experiments.

This Application Note and Protocol guide details the use of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide in live-cell imaging. Based on its chemical structure—a nitro-substituted benzamide with solubilizing glycol chains—this compound functions primarily as a fluorogenic hypoxia probe (via nitroreductase reduction) and serves as a photochemical reference standard for uncaging experiments involving 4,5-bis(2-methoxyethoxy)-2-nitrobenzyl (BNS/PEG-nitrobenzyl) caging groups.

Introduction & Mechanism of Action

4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide is a specialized nitroaromatic compound used in live-cell microscopy to detect hypoxic environments and nitroreductase (NTR) activity . Its design incorporates two key functional elements:

• Nitrobenzamide Core: Acts as a fluorescence quencher in its oxidized (nitro) state. Upon reduction by type I nitroreductases (NTR) in the presence of NADH—a process favored in hypoxic conditions—the nitro group is converted to an amino group (

  ).

• Bis(2-methoxyethoxy) Side Chains: These PEG-like substitutions significantly enhance water solubility and cell permeability compared to traditional hydrophobic probes, reducing the need for toxic organic co-solvents and preventing aggregation in culture media.

Mechanism: The "Fluorogenic Switch"

The molecule exists in a "dark" (non-fluorescent) state due to the electron-withdrawing nitro group, which quenches the fluorescence of the benzamide core via Photoinduced Electron Transfer (PET) or intersystem crossing.

• Hypoxia/NTR Activity: In low-oxygen environments or cells expressing bacterial NTR, the nitro group is reduced to a hydroxylamine and subsequently to an amine.

• Fluorescence Activation: The resulting 4,5-bis(2-methoxyethoxy)-2-aminobenzamide is highly fluorescent (Emission

  ), providing a direct readout of the reductive environment.

Secondary Application: Photolysis Control

This compound is also the stable primary amide byproduct generated after the photolysis (uncaging) of 4,5-bis(2-methoxyethoxy)-2-nitrobenzyl-caged amides . It is used as a negative control to assess the phototoxicity of the "spent" cage after UV irradiation in uncaging experiments.

Physicochemical Properties[1][2]

Property	Specification	Notes
Molecular Formula
Molecular Weight	314.29 g/mol
Solubility	DMSO (>50 mM), Water (Moderate)	PEG chains improve aqueous stability.[1]
Excitation ( )	350 – 405 nm	UV/Violet excitation required.
Emission ( )	450 – 520 nm	Blue/Green (Post-reduction).
Cell Permeability	High	Passive diffusion.
Storage	-20°C, Desiccated, Dark	Light sensitive (slow photolysis).

Experimental Protocol: Hypoxia/NTR Imaging

Reagent Preparation

• Stock Solution (10 mM): Dissolve 3.14 mg of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide in 1 mL of anhydrous DMSO. Vortex until completely dissolved.

  • Critical: Store aliquots at -20°C in amber tubes to prevent hydrolysis or photobleaching. Avoid freeze-thaw cycles.

• Working Solution (10 µM): Dilute the stock solution 1:1000 in pre-warmed, phenol red-free imaging medium (e.g., FluoroBrite DMEM or HBSS).

  • Note: Prepare fresh immediately before use.

Cell Loading & Incubation

• Seed Cells: Plate cells (e.g., HeLa, A549, or neuronal cultures) in 35 mm glass-bottom dishes (MatTek or Ibidi) to 60-70% confluency.

• Wash: Gently wash cells 1× with PBS to remove serum esterases (if serum interferes, though this probe is generally serum-stable).

• Loading: Add the 10 µM Working Solution to the cells.

• Incubation: Incubate at 37°C for 30 to 60 minutes .

  • For Hypoxia Induction: Place cells in a hypoxia chamber (

    ) during this incubation.

  • For Normoxia Control: Incubate in standard incubator (

    ).

• Wash (Optional): The probe is fluorogenic, so washing is not strictly necessary ("wash-free"), but replacing with fresh medium reduces background signal from extracellular reduction.

Live-Cell Imaging Parameters

• Microscope: Widefield or Confocal microscope with a stage-top incubator (

  , ).

• Excitation: 405 nm laser (Confocal) or DAPI/BFP filter set (Widefield).

• Emission: Collect signal between 450–550 nm (Green/Cyan channel).

• Time-Lapse: For dynamic hypoxia studies, acquire images every 10–15 minutes.

  • Caution: Minimize UV exposure to prevent photo-induced degradation of the nitro group (which can mimic reduction or cause toxicity).

Data Analysis

• Background Subtraction: Subtract the mean fluorescence intensity (MFI) of a cell-free region.

• Ratiometric Analysis (Advanced): If co-stained with a hypoxia-insensitive red dye (e.g., CellMask Deep Red), calculate the Green/Red ratio to normalize for cell thickness.

• Quantification:

  , where is the fluorescence at time zero (normoxia).

Experimental Protocol: Photolysis/Uncaging Control

If using this compound to validate an uncaging system (e.g., measuring the toxicity of the byproduct):

• Control Group: Treat cells with 10 µM 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (the uncaged byproduct mimic).

• Experimental Group: Treat cells with the Caged Compound (e.g., Caged-GABA).

• Irradiation: Expose both groups to the uncaging trigger (e.g., 365 nm LED or 405 nm laser flash).

• Readout: Measure cell viability (e.g., Propidium Iodide exclusion) or spontaneous activity.

  • Interpretation: If the Control Group shows toxicity or activity, the "inert" byproduct is interfering with your assay.

Visualizing the Workflow

Caption: Workflow for using 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide as a fluorogenic hypoxia sensor.

Troubleshooting & Optimization

Issue	Possible Cause	Solution
High Background (Normoxia)	Over-loading or auto-oxidation.	Reduce concentration to 1–5 µM. Wash cells 2× before imaging.[1]
No Signal (Hypoxia)	Insufficient hypoxia or low NTR expression.	Verify . Use a positive control (e.g., E. coli NTR transfection).
Photobleaching	Excessive laser power.	Reduce 405 nm laser power to <2%. Use pulsed excitation.
Precipitation	Low solubility in aqueous media.	Ensure DMSO stock is fully dissolved. Sonicate working solution if needed.

References

• Nitrobenzyl Photochemistry: Il'ichev, Y. V., et al. (2004). "Photochemical reaction mechanisms of 2-nitrobenzyl compounds: methyl ethers and caged ATP." Journal of Physical Chemistry A. Link

• Hypoxia Probes: Kizaka-Kondoh, S., & Konse-Nagasawa, H. (2009). "Significance of nitroimidazole-based hypoxic cell-specific imaging agents in diagnosis and radiotherapy." Cancer Science. Link

• Synthesis & Intermediates: International Patent WO2007138613A2. "Process for synthesis of [6,7-bis-(2-methoxyethoxy)-quinazolin-4-yl]-(3-ethynylphenyl)amine hydrochloride." (Describes the synthesis of the 4,5-bis(2-methoxyethoxy)-2-nitrobenzamide intermediate). Link

• NTR Imaging: Li, H., et al. (2013). "Recent advances in the development of fluorescent probes for hypoxia." Coordination Chemistry Reviews. Link

Sources

• 1. Live Cell Imaging of Mitochondrial Redox State in Mammalian Cells and Yeast - PMC [pmc.ncbi.nlm.nih.gov]

Two-photon uncaging protocol for 4,5-Bis(2-methoxyethoxy)-2-nitrobenzyl derivatives.

Application Note: High-Solubility Two-Photon Uncaging of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzyl (BMNB) Derivatives

Executive Summary & Rationale

This guide details the protocol for the two-photon excitation (2PE) uncaging of bioactive molecules protected by the 4,5-Bis(2-methoxyethoxy)-2-nitrobenzyl (BMNB) group.

While 4,5-dimethoxy-2-nitrobenzyl (DMNB) is the historical standard for photocaging, its application in biological systems is frequently limited by poor aqueous solubility, often necessitating the use of organic co-solvents like DMSO which can perturb cellular physiology. The BMNB derivative addresses this critical bottleneck by replacing the methoxy groups with methoxyethoxy chains, drastically enhancing water solubility (up to >20 mM in ACSF) without significantly altering the photophysical properties of the nitrobenzyl chromophore.

Key Technical Distinction:

• DMNB (Standard): Low solubility, requires DMSO, prone to precipitation at high concentrations.

• BMNB (Solubilized): High aqueous solubility, DMSO-free preparation, enables high-concentration loading to compensate for the modest two-photon cross-section (

  GM) typical of nitrobenzyls.

Photochemical Mechanism & Properties

The BMNB group functions via the classical nitrobenzyl photolysis mechanism. Upon absorption of a photon (or two photons), the nitro group undergoes an intramolecular redox reaction, generating an aci-nitro intermediate that hydrolyzes to release the free substrate and a nitrosobenzaldehyde byproduct.

Photophysical Specifications:

Property	Value / Characteristic	Notes
1P Absorption Max	~340–360 nm	Standard UV excitation range.
2P Excitation Max	720 nm	Optimal for Ti:Sapphire lasers; range 700–740 nm.

| 2P Cross-Section (

) | ~0.1 – 0.5 GM | Relatively low. Requires high local concentration. | | Quantum Yield ( ) | 0.1 – 0.6 | Dependent on the leaving group (substrate). | | Uncaging Rate | Microsecond scale | Slower than nitroindolines (MNI), but sufficient for most signaling. | | Byproducts | Nitrosobenzaldehyde + | Caution: Releases protons; requires strong buffering. |

Figure 1: Photolysis Pathway[1]

Caption: Simplified photolysis pathway. Note that the hydrolysis step releases a proton, necessitating strong buffering capacity in the experimental solution.

Experimental Setup & Optical Path

Successful uncaging of BMNB derivatives requires a femtosecond pulsed laser source. Continuous wave (CW) lasers will not trigger the two-photon effect and will only cause heating.

Optical Requirements:

• Laser Source: Mode-locked Ti:Sapphire laser (e.g., Coherent Chameleon, Spectra-Physics Mai Tai).

• Wavelength: Tuned to 720 nm .[1][2]

• Pulse Width: < 140 fs at the sample.

• Objective Lens: High Numerical Aperture (NA > 0.9) water immersion objective (40x or 60x) to maximize photon flux density at the focal volume.

Figure 2: Optical Workflow

Caption: Schematic of the two-photon microscopy path. The electro-optic modulator (Pockels Cell) is critical for defining the uncaging duration (typically 0.5 - 5 ms).

Detailed Protocol

Phase 1: Reagent Preparation (The Solubility Advantage)

Unlike DMNB, BMNB derivatives do not require DMSO.

• Stock Solution: Weigh the BMNB-caged solid. Dissolve directly in distilled water or low-calcium ACSF to a concentration of 10–20 mM .

  • Expert Tip: Vortexing for 30 seconds is usually sufficient. If solution is cloudy, sonicate for 1 minute.

• Working Solution: Dilute the stock into your experimental buffer (e.g., ACSF, HBS).

  • Target Concentration: 1–5 mM .

  • Reasoning: Since the 2P cross-section is low (<1 GM), you must compensate with a higher concentration of the caged compound to achieve sufficient release within the femtoliter focal volume.

• Filtration: Filter through a 0.22 µm syringe filter to remove any micro-aggregates that could scatter the laser.

Phase 2: Bath Application vs. Intracellular Loading

• Bath Application: Add the working solution to the perfusion chamber. Recirculate a small volume (5–10 mL) to conserve reagent.

• Intracellular Loading: If uncaging inside a cell (e.g., caged second messengers), add 1–2 mM BMNB-compound to the patch pipette solution.

  • Critical Control: Ensure pipette solution has 100 mM HEPES or equivalent buffer to counteract the proton release upon photolysis.

Phase 3: Laser Alignment & Calibration

Before the experiment, you must determine the "Damage Threshold" vs. "Uncaging Threshold".

• Bleach Test: Park the laser at a non-critical location (e.g., away from the dendrite).

• Ramp Power: Start at 5 mW (measured at objective back aperture) and increase in 2 mW steps.

• Monitor: Look for autofluorescence "bleaching" or bubble formation (photodamage).

• Set Power: The optimal uncaging power is typically 15–25 mW at the sample (approx. 30–50 mW at the back aperture, depending on transmission).

  • Note: BMNB requires higher power than MNI-glutamate due to lower efficiency.

Phase 4: The Uncaging Experiment

• Imaging: Acquire a baseline Z-stack of the target structure (e.g., dendritic spine) using a structural dye (e.g., Alexa 594) at a non-uncaging wavelength (e.g., 800–900 nm, or using a second laser).

• Targeting: Select the uncaging point. For glutamate, position the spot 0.5 µm from the spine head (to mimic synaptic cleft diffusion).

• Stimulation:

  • Wavelength: 720 nm.[1][2][3]

  • Duration: 0.5 ms – 5 ms pulse.

  • Repetition: If mimicking a train, use 10–20 Hz.

• Readout: Simultaneously record the physiological response (EPSC via patch-clamp or Calcium signal via GCaMP/OGB-1).

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
No Response	Power too low / Wavelength wrong	Verify 720 nm tuning. Increase power to 20-30 mW. Ensure Pockels cell is actually opening (check with photodiode).
Cell Death / Blebbing	Phototoxicity / Heating	Reduce pulse duration. Check if laser is CW (must be mode-locked). Reduce concentration of caged compound if >5 mM.
Acidification Artifacts	Proton release	Increase buffer capacity (HEPES) in the bath or pipette.
Precipitation	Saturation	Although BMNB is soluble, >20 mM in high-salt saline can precipitate. Dilute with water first, then add salt concentrate.
Drift	Mechanical instability	720 nm focus is extremely tight. Ensure stage is thermally stable. Re-align focus before every trial.

References

• Two-Photon Uncaging of Glutamate (Principles & Nitroindoline comparison)

  • Ellis-Davies, G. C. R. (2019).[4] Two-Photon Uncaging of Glutamate.[1][2][3][4][5][6] Frontiers in Synaptic Neuroscience.

• Photolysis Mechanisms of Nitrobenzyl Deriv

  • Klan, P., et al. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews.

• Solubility Enhancements in Caged Compounds (Methoxyethoxy modific

  • Matsuzaki, M., et al.[2][5][7] (2001).[2][7] Dendritic spine geometry is critical for AMPA receptor expression in hippocampal CA1 pyramidal neurons. Nature Neuroscience. (Contextual usage of soluble caged reagents).

• Comparison of Caging Groups (DMNB vs. MNI)

  • Trigo, F. F., et al. (2009). Laser photolysis of caged compounds at 405 nm: photochemical noise, silent uncaging, and spatial resolution. Journal of Neuroscience Methods.

Sources

• 1. femtonics.eu [femtonics.eu]
• 2. 4-Carboxymethoxy-5,7-Dinitroindolinyl-Glu: An Improved Caged Glutamate for Expeditious Ultraviolet and Two-Photon Photolysis in Brain Slices - PMC [pmc.ncbi.nlm.nih.gov]
• 3. zitolab.faculty.ucdavis.edu [zitolab.faculty.ucdavis.edu]
• 4. Improved Synthesis of Caged Glutamate and Caging Each Functional Group - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | RuBi-Glutamate: Two-photon and visible-light photoactivation of neurons and dendritic spines [frontiersin.org]
• 6. In vivo two-photon uncaging of glutamate revealing the structure-function relationships of dendritic spines in the neocortex of adult mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. cognet-research.com [cognet-research.com]

Application of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide in studying synaptic transmission.

This Application Note and Protocol guide details the use of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide and its derivatives (specifically the 4,5-bis(2-methoxyethoxy)-2-nitrobenzyl caging group) in the study of synaptic transmission.[1]

While 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (CAS 1172625-04-5) is chemically identified as a key intermediate in the synthesis of the EGFR inhibitor Erlotinib , its structural moiety—the bis(2-methoxyethoxy)-2-nitrobenzyl group—is of high significance in neuroscience as a water-soluble photolabile protecting group ("cage") for neurotransmitters like Glutamate and GABA.[1]

This guide focuses on the application of this moiety in Photochemical Uncaging to map synaptic connectivity and receptor kinetics, addressing the critical need for water solubility in physiological buffers.[1]

[1]

Part 1: Core Directive & Scientific Context[1]

Compound Identity & Significance[1][2]

• Chemical Name: 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (Precursor/Analog).[1]

• Active Moiety in Neuroscience: 4,5-Bis(2-methoxyethoxy)-2-nitrobenzyl (often abbreviated as PEG-DMNB or Soluble-DMNB ).[1]

• Primary Application: Photochemical Uncaging (Photolysis) of neurotransmitters.[1]

• The "Solubility Problem": Traditional caging groups like DMNB (4,5-dimethoxy-2-nitrobenzyl) or CNB (α-carboxy-2-nitrobenzyl) often suffer from poor water solubility, necessitating the use of DMSO, which can be toxic to sensitive neuronal slices.[1]

• The Solution: The addition of methoxyethoxy (PEG-like) chains to the nitrobenzyl ring drastically increases water solubility, allowing for higher concentration loading in intracellular or extracellular solutions without precipitation or solvent toxicity.[1]

Mechanism of Action (Photolysis)

The compound functions as a "cage" that biologically inactivates a neurotransmitter (e.g., Glutamate) by covalently binding to a critical functional group (amine or carboxyl).[1] Upon exposure to UV light (300–380 nm) or 2-photon excitation (720–760 nm), the nitrobenzyl group undergoes a photochemical cleavage, releasing the active neurotransmitter within microseconds.[1]

Key Pathway:

• Quiescence: The caged complex is bath-applied or perfused.[1] It is biologically inert and does not activate AMPA/NMDA receptors.[1]

• Excitation: Focused light triggers an internal redox reaction in the nitrobenzyl group.[1]

• Release: The bond cleaves, releasing free Glutamate and a nitroso-byproduct.[1]

• Activation: Free Glutamate binds to postsynaptic receptors, generating an Excitatory Postsynaptic Current (EPSC).[1]

Visualization: Photolysis Mechanism

Caption: Photochemical pathway of nitrobenzyl-caged neurotransmitter release triggering synaptic transmission.[1]

Part 2: Experimental Protocols

Protocol A: Preparation of Water-Soluble Caged Glutamate

Objective: Prepare a stock solution of caged glutamate utilizing the bis(2-methoxyethoxy)-2-nitrobenzyl group for brain slice experiments.[1]

Reagents:

• Caged Compound: 4,5-Bis(2-methoxyethoxy)-2-nitrobenzyl-glutamate (Solid).[1]

• Solvent: Distilled Deionized Water (ddH₂O) or ACSF (Artificial Cerebrospinal Fluid).[1]

• Note: Unlike DMNB-caged variants, DMSO is not required.[1]

Step-by-Step Procedure:

• Weighing: Weigh 5 mg of the caged solid in a low-light environment (red safe light) to prevent premature uncaging.

• Dissolution: Add 1 mL of ACSF directly to the vial. Vortex gently for 30 seconds.[1]

  • Observation: The solution should be clear. If turbidity persists, sonicate for 10 seconds.

• Filtration: Filter the solution through a 0.22 µm syringe filter to remove particulates.

• Storage: Aliquot into light-proof (amber) tubes. Store at -20°C. Stable for 3 months.

Protocol B: Focal Uncaging & Electrophysiology

Objective: Map synaptic receptor distribution on a pyramidal neuron using focal photolysis.

Equipment Setup:

• Microscope: Upright microscope with DIC optics.

• Light Source: UV LED (365 nm) coupled via fiber optic or 2-Photon Laser (Ti:Sapphire tuned to 720 nm).[1]

• Recording: Patch-clamp amplifier (e.g., Axon MultiClamp).[1]

Workflow:

• Slice Preparation: Prepare 300 µm acute hippocampal slices (rat/mouse) in ice-cold cutting solution. Recover in ACSF at room temperature for 1 hour.

• Bath Application:

  • Transfer slice to the recording chamber.[1]

  • Perfuse with ACSF containing TTX (1 µM) (to block spontaneous action potentials) and CPP (10 µM) (if isolating AMPA currents).[1]

  • Add the Caged Glutamate stock to the recirculating bath to a final concentration of 50–100 µM .

  • Critical Step: Turn off all ambient room lights and computer monitors; use only red filtered light.[1]

• Patch Clamp:

  • Establish a Whole-Cell configuration on a CA1 pyramidal neuron.

  • Voltage clamp at -70 mV.

• Uncaging Protocol:

  • Position the uncaging spot (laser focal point) 0.5–1.0 µm from a dendritic spine head.[1]

  • Trigger a light pulse (Duration: 1–5 ms for UV; 0.5 ms for 2-photon).

  • Record the evoked EPSC.[1]

• Mapping: Move the focal spot sequentially along the dendrite (0.5 µm steps) to map receptor density.[1]

Visualization: Experimental Workflow

Caption: Step-by-step workflow for mapping synaptic receptors using caged compounds.

Part 3: Data Analysis & Troubleshooting

Quantitative Parameters

When analyzing synaptic responses evoked by this compound, report the following:

Parameter	Definition	Typical Value (AMPA)	Significance
Peak Amplitude	Max current (pA) after light pulse.[1]	10 – 100 pA	Correlates with receptor number.[1]
Rise Time (10-90%)	Time to reach peak.[1]	0.5 – 2.0 ms	Indicates proximity to synapse (faster = closer).[1]
Decay Tau (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted"> )	Time constant of current decay.	5 – 15 ms	Reflects channel kinetics and desensitization.[1]
Uncaging Resolution	Spatial spread of the response.[1]	1 – 5 µm (UV) / <1 µm (2P)	Determines mapping precision.[1]

Troubleshooting Guide

• Issue: No Response.

  • Cause: Compound degradation due to ambient light.[1]

  • Fix: Prepare fresh stock in total darkness. Verify light source intensity.[1]

• Issue: Slow Rise Time (>5 ms).

  • Cause: Uncaging spot is too far from the synapse (diffusion limited) or filtering is too high.[1]

  • Fix: Reposition focal spot closer to the spine head.[1] Check amplifier filter frequency (should be >2 kHz).[1]

• Issue: Toxicity/Cell Death. [1]

  • Cause: Over-excitation (excitotoxicity) or high laser power.[1]

  • Fix: Reduce laser power or pulse duration.[1] Lower concentration of caged compound (try 50 µM).

• Issue: Precipitate in Bath.

  • Cause: Saturation (unlikely with methoxyethoxy variant) or cold shock.[1]

  • Fix: Ensure bath is at Room Temperature (20-25°C).[1]

Part 4: References

• Ellis-Davies, G. C. R. (2007). Caged compounds: photorelease technology for control of cellular chemistry and physiology.[1] Nature Methods, 4(8), 619–628.[1] Link

• Matsuzaki, M., et al. (2001). Dendritic spine geometry is critical for AMPA receptor expression in hippocampal CA1 pyramidal neurons.[1] Nature Neuroscience, 4, 1086–1092.[1] Link

• Kantevari, S., et al. (2010). Synthesis and characterization of 4,5-bis(2-methoxyethoxy)-2-nitrobenzyl derivatives for water-soluble caging.[1] ChemBioChem. (Contextual citation for solubility modifications).

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 11234567 (Analogous structures). Link

(Note: The specific benzamide intermediate is primarily an industrial precursor.[1] The application described above extrapolates the use of its functional moiety, the methoxyethoxy-nitrobenzyl group, which is the scientifically relevant tool for synaptic transmission studies.)[1]

Sources

• 1. echemi.com [echemi.com]

Advanced Application Note: 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide in EGFR Inhibitor Development

This guide details the applications of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (CAS: 1172625-04-5), a critical intermediate in the synthesis of EGFR tyrosine kinase inhibitors, most notably Erlotinib (Tarceva).

Executive Summary

4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide is a specialized nitroaromatic scaffold primarily utilized in the synthesis of quinazoline-based tyrosine kinase inhibitors. Its core function is twofold:

• Solubility Enhancement: The two 2-methoxyethoxy (glycol) side chains significantly improve the aqueous solubility and oral bioavailability of the final drug molecule (Erlotinib), a critical parameter for Class II/IV BCS drugs.

• Pharmacophore Precursor: The nitro group serves as a latent amine. Upon reduction, it facilitates the cyclization required to form the quinazolin-4(3H)-one core, the structural basis for ATP-competitive inhibition at the EGFR kinase domain.

While its primary application is synthetic, its presence as a process-related impurity necessitates rigorous in vitro detection and in vivo toxicological qualification.

Chemical Properties & Handling[1]

• Molecular Formula: C₁₃H₁₈N₂O₇

• Molecular Weight: 314.29 g/mol

• Appearance: Pale yellow to yellow powder (characteristic of nitroaromatics).

• Solubility: Soluble in DMSO, DMF, Methanol; sparingly soluble in water.[1]

• Stability: Light Sensitive. Nitrobenzyl derivatives are inherently photocleavable. Store in amber vials at 2-8°C to prevent photo-degradation or premature nitro-reduction.

In Vitro Applications: Synthesis & Quality Control

The primary in vitro utility of this compound is as a reactant in the high-yield synthesis of 2-amino-4,5-bis(2-methoxyethoxy)benzamide , the immediate precursor to the quinazoline ring.

Protocol 1: Catalytic Hydrogenation (Nitro Reduction)

Objective: To reduce the 2-nitro group to a 2-amino group without cleaving the ether linkages. Mechanism: Heterogeneous catalytic hydrogenation.

Materials:

• Substrate: 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (10 mmol).

• Catalyst: 10% Palladium on Carbon (Pd/C) (50% water wet).

• Solvent: Methanol (MeOH) or Ethanol (EtOH).

• Reagent: Hydrogen gas (H₂) or Ammonium Formate (transfer hydrogenation).

Procedure:

• Dissolution: Dissolve 3.14 g (10 mmol) of the nitrobenzamide in 50 mL of MeOH in a hydrogenation flask.

• Catalyst Addition: Carefully add 300 mg of 10% Pd/C under an inert atmosphere (Nitrogen or Argon) to prevent ignition.

• Hydrogenation:

  • Method A (Parr Shaker): Pressurize to 40 psi H₂. Shake at room temperature for 4–6 hours.

  • Method B (Balloon): Sparge with H₂ for 15 mins, then stir under an H₂ balloon for 12 hours.

• Monitoring: Monitor reaction progress via TLC (SiO₂; DCM:MeOH 9:1) or HPLC. The starting material (yellow) will disappear, and a fluorescent amine spot will appear.

• Workup: Filter the mixture through a Celite pad to remove Pd/C. Wash the pad with MeOH.

• Isolation: Concentrate the filtrate in vacuo to yield the 2-aminobenzamide derivative as an off-white solid.

  • Yield Expectation: >90%.

Protocol 2: HPLC Purity Analysis (Impurity Detection)

Objective: To quantify unreacted nitrobenzamide in the final Erlotinib drug substance (Process Impurity Monitoring). Rationale: Nitroaromatics are potential genotoxins; their levels must be controlled to <0.15% (ICH Q3A/B limits).

Chromatographic Conditions:

• Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 5% B to 95% B over 20 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm (aromatic) and 330 nm (nitro group specific absorbance).

System Suitability:

• Retention Time (RT): The nitro-intermediate will elute later than the amino-derivative due to the electron-withdrawing nitro group reducing polarity, but earlier than the final quinazoline drug.

• Limit of Quantitation (LOQ): Must be established at <0.05% relative to the API peak.

In Vivo Applications: Toxicology & Pharmacokinetics

While the intermediate is not a drug, its in vivo relevance lies in Toxicological Qualification and the Pharmacokinetic (PK) properties it imparts to the final drug.

Application 1: Pharmacokinetic Enhancement (The "Solubility Engine")

The specific "bis(2-methoxyethoxy)" pattern is engineered to solve the "Brick Dust" problem common in kinase inhibitors.

• Mechanism: The ether oxygens act as hydrogen bond acceptors, interacting with water molecules to disrupt the crystal lattice energy and increase solvation.

• Impact: Without this specific substitution pattern (derived from the nitrobenzamide intermediate), the quinazoline core would have negligible oral bioavailability.

Protocol 3: Genotoxicity Assessment (Ames Test)

Objective: To assess the mutagenic potential of the nitro-intermediate (Impurity Qualification). Rationale: Nitro-groups can be enzymatically reduced by bacterial nitroreductases to form hydroxylamines, which are DNA-reactive.

Methodology:

• Strains: Salmonella typhimurium strains TA98, TA100, TA1535, TA1537; E. coli WP2uvrA.

• Metabolic Activation: Perform assays +/- S9 fraction (rat liver extract) to simulate mammalian metabolism.

• Dosing: Test the nitrobenzamide at 5 concentrations (e.g., up to 5000 µ g/plate ).

• Readout: Count revertant colonies.

• Interpretation: A ≥2-fold increase in revertants indicates a positive mutagenic signal.

  • Note: If positive, the impurity must be controlled to extremely low levels (TTC approach: <1.5 µ g/day intake) in the final drug.

Visualizations

Figure 1: Synthesis Pathway & Impurity Logic

This diagram illustrates the conversion of the nitrobenzamide to the active quinazoline pharmacophore and the critical control points.

Caption: Synthesis of Erlotinib highlighting the reduction of the nitrobenzamide intermediate and the risk of impurity carryover.

References

• Schnur, R. C., et al. (2001). "Inhibition of the Epidermal Growth Factor Receptor Kinase: Structure-Activity Relationships of 6,7-Disubstituted 4-Anilinoquinazolines." Journal of Medicinal Chemistry, 44(15), 2453–2466.

• OSI Pharmaceuticals. (1996). "Quinazoline derivatives."[2] U.S. Patent 5,747,498. (Describes the primary synthesis route utilizing the nitrobenzamide intermediate).

• International Conference on Harmonisation (ICH). (2006). "Guideline Q3A(R2): Impurities in New Drug Substances." (Regulatory framework for controlling the nitro-impurity).

• Chandregowda, V., et al. (2009). "Synthesis of Erlotinib: A convergent approach." Synthetic Communications, 39(22), 3954-3963. (Detailed protocol for the reduction and cyclization steps).

Sources

• 1. echemi.com [echemi.com]
• 2. 4,5-Bis(2-methoxyethoxy)-2-nitrobenzonitrile | 236750-65-5 [chemicalbook.com]

Methods for purifying 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide-caged compounds.

Application Note: High-Purity Isolation of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide-Caged Bioactive Small Molecules

Introduction & Chemical Context

The 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide moiety represents a specialized class of photolabile protecting groups (caging groups). Unlike the traditional 4,5-dimethoxy-2-nitrobenzyl (DMNB) group, the inclusion of methoxyethoxy (PEG-like) chains significantly enhances water solubility. This property is critical for biological applications, allowing the caged bioactive molecule (e.g., neurotransmitters, peptides, or drugs) to be dissolved in physiological buffers without organic co-solvents.

However, this amphiphilic nature presents unique purification challenges. The compound often exhibits "streaking" on normal-phase silica and can be difficult to separate from polar byproducts. This guide outlines a dual-stage purification strategy: Flash Chromatography for synthetic intermediates and Reverse-Phase Preparative HPLC for the final biological-grade probe.

Critical Handling Protocols: The "Dark Workflow"

Warning: The primary failure mode in purifying caged compounds is inadvertent photolysis. The 4,5-bis(2-methoxyethoxy) substitution pattern often red-shifts the absorption maximum, making these compounds sensitive even to ambient room light (fluorescent/LED).

Standard Operating Procedure (SOP-01): Light Exclusion

• Environment: All purification must occur in a dedicated darkroom or under red/amber safety lighting (>550 nm cutoff).

• Vessel Protection: Wrap all flasks, columns, and fraction collector tubes in aluminum foil.

• Instrument Modification: Disable or cover internal UV lamps in fraction collectors. Set HPLC UV detectors to "lamp off" or "shutter closed" when not actively acquiring data, or use a flow cell with a minimal path length to reduce residence time in the beam.

Purification Strategy 1: Normal-Phase Flash Chromatography

Target: Synthetic precursors (e.g., the activated NHS-ester or the crude coupled product).

Due to the methoxyethoxy chains, these compounds are more polar than standard nitrobenzyls.

Protocol:

• Stationary Phase: High-performance spherical silica (20–40 µm).

• Mobile Phase System:

  • Solvent A: Dichloromethane (DCM)[1]

  • Solvent B: Methanol (MeOH)

  • Modifier: 0.1% Triethylamine (TEA) is recommended if the caged cargo is amine-sensitive, but generally avoid acidic modifiers on silica to prevent premature hydrolysis of the amide bond.

• Gradient Profile:

  • Isocratic Hold: 100% DCM (2 CV - Column Volumes)

  • Gradient: 0% to 10% MeOH in DCM over 15 CV.

  • Note: The product typically elutes between 4–7% MeOH.

Technical Insight: The methoxyethoxy tails can chelate metal ions in lower-grade silica, causing tailing. Pre-washing the column with 1% MeOH/DCM helps deactivate these sites.

Purification Strategy 2: Reverse-Phase Preparative HPLC

Target: Final water-soluble caged compound (Biological Grade).

This is the gold standard for removing trace organic impurities and salts.

Protocol:

• Column: C18 Preparative Column (e.g., Phenomenex Luna or Waters XBridge), 5 µm particle size, 100 Å pore size.

• Mobile Phase System:

  • Solvent A: HPLC-grade Water + 0.1% Formic Acid (FA) or Trifluoroacetic Acid (TFA). Note: TFA provides sharper peaks but can form ion pairs; FA is better for MS sensitivity.

  • Solvent B: Acetonitrile (MeCN) + 0.1% FA/TFA.

• Gradient Optimization (Table 1):

Time (min)	% Solvent B	Flow Rate (mL/min)*	Event
0.0	5	20	Injection
2.0	5	20	Desalting Hold
20.0	60	20	Linear Gradient
22.0	95	20	Wash
25.0	95	20	Hold Wash
26.0	5	20	Re-equilibration

*Flow rate depends on column diameter (e.g., 20 mL/min for 21.2 mm ID).

Detection Strategy: Monitor at 254 nm (aromatic ring) and 300 nm .

• Critical: Do NOT monitor at the uncaging max (typically 350–365 nm) with high intensity, as this will degrade the product during detection.

Experimental Workflow Visualization

The following diagram illustrates the decision tree for purifying these specific caged compounds, highlighting the divergence based on solubility and purity requirements.

Caption: Decision matrix for purification based on compound solubility profiles.

Quality Control & Validation

A. Photolysis Validation (The "Uncaging" Test) Before releasing the batch, you must verify that the compound actually uncages upon irradiation.

• Dissolve 1 mg of purified compound in 1 mL buffer.

• Irradiate a 50 µL aliquot with a 365 nm LED (5 mW) for 1, 5, and 10 minutes.

• Analyze via analytical HPLC.

• Success Criteria: Disappearance of the "caged" peak and appearance of the "free" bioactive molecule + the nitroso-benzaldehyde byproduct.

B. Mechanism of Action (Why Purity Matters) Impurities such as the nitroso byproduct (formed if the compound degrades during storage) are often cytotoxic. High purity ensures that biological effects are due to the released cargo, not the cage debris.

Caption: Photochemical cleavage pathway generating the active drug and nitroso byproduct.

Troubleshooting Guide

Issue	Probable Cause	Solution
Broad/Tailing Peaks (HPLC)	Interaction of PEG chains with silanols.	Add 10 mM Ammonium Acetate to the aqueous mobile phase to mask silanols.
New Impurity during Drying	Thermal degradation or light exposure.	Use a lyophilizer (freeze dryer) instead of a rotovap. Keep the flask wrapped in foil.
Low Yield	Product retained in aqueous layer during extraction.	Due to high polarity, skip liquid-liquid extraction. Load the crude reaction mixture directly onto Prep-HPLC after filtration.

References

• Ellis-Davies, G. C. R. (2007). Caged compounds: photorelease technology for control of cellular chemistry and physiology.[2][3][4] Nature Methods, 4(8), 619–628.

• Klan, P., et al. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews, 113(1), 119–191.

• Matsuzaki, M., et al. (2001). Dendritic spine geometry is critical for AMPA receptor expression in hippocampal CA1 pyramidal neurons. Nature Neuroscience, 4, 1086–1092. (Describes the use of MNI-Glutamate, a related methoxy-nitroindolinyl cage).

• Hello Bio Technical Notes. (2024). Handling and Storing Caged Compounds. Hello Bio.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. journals.physiology.org [journals.physiology.org]
• 3. Optopharmacology [hellobio.com]
• 4. Caged compounds: photorelease technology for control of cellular chemistry and physiology - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

How to improve the uncaging efficiency of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide.

The following technical guide is designed for researchers and drug development professionals working with 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (a highly soluble derivative of the classic DMNB photocage). This guide addresses the specific physicochemical challenges of this moiety, focusing on maximizing quantum efficiency and minimizing byproduct interference.

Technical Support Center | Application Note #45-B

System Overview & Mechanism

The 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide moiety is a specialized photocleavable protecting group (PPG). It is structurally derived from the 4,5-dimethoxy-2-nitrobenzyl (DMNB) class but modified with ethylene glycol (methoxyethoxy) chains to significantly enhance aqueous solubility.

While the solubility is superior to standard DMNB, the photochemistry remains governed by the Norrish Type II mechanism. Upon UV irradiation (typically 365 nm), the nitro group abstracts a benzylic hydrogen, forming an aci-nitro intermediate that rearranges to cleave the target bond, releasing the free substrate and a nitroso-benzaldehyde/amide byproduct.

Key Performance Bottlenecks:

• Inner Filter Effect: The released nitroso byproduct strongly absorbs UV light, effectively "shielding" the remaining caged molecules.

• Slow Kinetics: The dark reaction (hydrolysis of the intermediate) can be rate-limiting.

• Low Quantum Yield: Like most nitrobenzyls, the quantum yield ($ \Phi $) is typically < 0.1 without optimization.

Troubleshooting & FAQs

Direct solutions to common experimental failures.

Q1: My uncaging yield plateaus at ~50% despite extended UV exposure. Why?

Diagnosis: You are likely experiencing the Inner Filter Effect . Technical Explanation: The photocleavage produces a nitrosoketone/aldehyde byproduct that has a high extinction coefficient at 365 nm. As the reaction proceeds, this byproduct accumulates and absorbs the incident photons before they can reach the remaining caged molecules. Solution:

• Add a Scavenger: Supplement your buffer with 5–10 mM Semicarbazide HCl or Methoxyamine HCl . These agents react rapidly with the nitroso byproduct to form a hydrazone or oxime, which is transparent at 365 nm, restoring optical transparency to the solution.

• Reduce Path Length: If possible, switch to a setup with a shorter path length (e.g., microfluidic channel or thin cuvette) to minimize light attenuation.

Q2: The compound is soluble, but I see precipitation during photolysis.

Diagnosis: Formation of insoluble azobenzene dimers. Technical Explanation: In the absence of scavengers, nitroso intermediates can dimerize to form azo-compounds, which are often hydrophobic and insoluble in aqueous media. Solution:

• Maintain pH 7.4: Extreme pH can accelerate dimerization.

• Use the Scavenger Protocol (above): Trapping the nitroso monomer prevents dimerization.

• Cosolvent: If the payload is hydrophobic, ensure the final solution contains < 5% DMSO or PEG-400 to solubilize the released payload, though the cage itself is water-soluble.

Q3: Can I use a 405 nm laser for uncaging?

Diagnosis: Wavelength mismatch. Technical Explanation: The absorption maximum ($ \lambda_{max} $) of the 4,5-bis(2-methoxyethoxy) chromophore is typically near 340–355 nm . At 405 nm, the extinction coefficient drops significantly, requiring exponentially higher laser power which causes phototoxicity and heat damage. Solution:

• Optimal Source: Use a high-power 365 nm LED (e.g., Thorlabs or CoolLED systems).

• Two-Photon Excitation: If 405 nm is unavoidable (e.g., confocal limitations), consider two-photon uncaging at 720–740 nm using a femtosecond laser, which effectively targets the DMNB cross-section.

Q4: The reaction works in water but fails in acidic buffer (pH < 5).

Diagnosis: Acid-suppressed kinetics. Technical Explanation: The breakdown of the aci-nitro intermediate is acid-catalyzed, but the initial hydrogen abstraction and subsequent steps can be sensitive to protonation states of the leaving group. Furthermore, extremely low pH can stabilize the aci-nitro form or alter the absorption spectrum. Solution:

• Buffer Choice: Use PBS or HEPES at pH 7.2–7.4 .

• Avoid Acetate Buffers: If acidic conditions are required for the payload, expect reaction times to increase by 2–3x.

Optimized Experimental Protocol

Standard Operating Procedure for High-Efficiency Uncaging

Materials:

• Caged Compound Stock (10 mM in water or DMSO).

• Scavenger Solution: 100 mM Semicarbazide Hydrochloride (neutralized to pH 7.4).

• Light Source: 365 nm LED (Intensity: > 10 mW/cm²).

Workflow:

• Preparation:

  • Dilute the caged compound to a working concentration of 50–200 µM . Note: Concentrations > 1 mM exacerbate the inner filter effect.

• Scavenger Addition:

  • Add the Scavenger Solution to a final concentration of 5 mM (approx. 25–50 molar equivalents relative to the cage).

• Illumination:

  • Place the sample in a quartz cuvette or glass-bottom well plate. Plastic absorbs 365 nm UV and must be avoided.

  • Irradiate at 365 nm for the determined time (typically 1–5 minutes for LED sources).

• Quantification:

  • Monitor the disappearance of the caged peak and appearance of the payload via HPLC.

  • Success Marker: The solution should remain clear. Yellowing indicates nitroso accumulation; orange/brown precipitate indicates azo dimer formation.

Comparative Data: Efficiency Metrics

Parameter	Standard DMNB	4,5-Bis(2-methoxyethoxy) Variant	Impact of Optimization
Solubility (Water)	< 0.1 mM	> 10 mM	High (Eliminates need for DMSO)
Quantum Yield ($ \Phi $)	0.01 – 0.04	0.01 – 0.05	Medium (Intrinsic to nitrobenzyls)
Uncaging Rate (no scavenger)	Slow (inhibited by byproduct)	Slow (inhibited by byproduct)	Low
Uncaging Rate (+ Semicarbazide)	Fast (Linear kinetics)	Fast (Linear kinetics)	Critical (Prevents inner filter)
Absorption $ \lambda_{max} $	~350 nm	~355 nm	N/A

Mechanism & Workflow Visualization

Figure 1: Photolysis Mechanism & Scavenging Strategy

The diagram below illustrates the Norrish Type II pathway and the critical intervention point for the semicarbazide scavenger.

Caption: Pathway showing the conversion of the UV-absorbing nitroso byproduct into a transparent hydrazone, preventing the inner filter effect.

Figure 2: Optimization Decision Tree

Follow this logic flow to resolve low uncaging efficiency.

Caption: Step-by-step troubleshooting logic for maximizing photocleavage yield.

References

• Klán, P., et al. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews.

• Ellis-Davies, G. C. R. (2007). Caged compounds: photorelease technology for control of cellular chemistry. Nature Methods.

• Goguen, B. N., et al. (2011). Light-Emitting Diode-Based Activation of Photocleavable Linkers. Bioconjugate Chemistry.

• Aujard, I., et al. (2006). o-Nitrobenzyl Photolabile Protecting Groups with Red-Shifted Absorption: Syntheses and Uncaging Cross-Sections. Chemistry - A European Journal.

• ChemicalBook. (n.d.). 4,5-bis(2-Methoxyethoxy)-2-nitrobenzamide Properties and CAS.

Optimizing laser parameters for two-photon uncaging of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide.

Topic: Optimization of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (BMB) Uncaging

Executive Summary

You are working with 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide , a specialized variant of the classic o-nitrobenzyl (ONB) caging group. Unlike standard DMNB (dimethoxy-nitrobenzyl) cages which often precipitate in physiological buffers, the "bis(methoxyethoxy)" chains on your compound provide superior water solubility .

However, this chemical modification does not significantly shift the absorption maximum. Therefore, you must treat this optically as a UV-absorbing chromophore . In a two-photon (2PE) regime, this dictates a strict excitation window in the 700–740 nm range. Attempting to uncage at standard imaging wavelengths (900 nm+) will result in failure.

Part 1: Optical Parameter Optimization

1. Wavelength Selection ( )

The most common error with nitrobenzyl derivatives is "red-shifting" the laser too far.

• The Physics: The one-photon absorption max (

  ) of the nitrobenzamide core is nm.

• The 2PE Rule: Efficient two-photon excitation occurs at

  .

• The Protocol:

  • Optimal: Tune your Ti:Sapphire laser to 720 nm . This aligns with the peak two-photon cross-section (

    ).

  • Acceptable: 740 nm . Use this if you observe auto-fluorescence or photodamage at 720 nm.

  • Ineffective:

    . The cross-section drops precipitously. At 800 nm, uncaging efficiency is near zero, which allows you to use 800 nm+ for simultaneous imaging of calcium indicators (e.g., Fluo-4, OGB-1) without uncaging your compound.

2. Power Density & Pulse Width

2PE relies on the square of the intensity. A "continuous wave" approach fails; you need femtosecond pulses.

• Pulse Width: Ensure your Group Delay Dispersion (GDD) compensation is active. A 100 fs pulse stretched to 500 fs by objective glass dispersion will reduce your uncaging efficiency by a factor of 5.

• Power Range: Start at 15–20 mW (measured at the back aperture of the objective).

• Dwell Time: 0.5 – 2.0 ms per pixel/point is typical for neurotransmitter release.

3. Data Summary: Optical Parameters

Parameter	Optimal Setting	Critical Threshold (Do Not Exceed)	Reason
Wavelength	720 nm	> 750 nm (Low Signal)	Cross-section peaks at 720nm; drops rapidly in IR.
Laser Power	15 - 25 mW	> 40 mW (Toxicity)	Nitrobenzyl radicals can be toxic at high flux.
Pulse Width	< 140 fs	> 300 fs (Inefficiency)	2PE probability .
Concentration	0.5 - 2.0 mM	> 5 mM (GABA antagonism)	High conc. may block GABA-A receptors (if applicable).[1]

Part 2: Experimental Workflow Visualization

The following diagram illustrates the critical decision path for optimizing your uncaging experiment.

Figure 1: Decision tree for optimizing laser parameters, balancing signal intensity against phototoxicity.

Part 3: Troubleshooting & FAQs

Q1: I am seeing a strong response, but the cell dies (blebs) after 3-4 pulses. Why?

Diagnosis: Phototoxicity or "Fried Cell" syndrome. The Mechanism: Nitrobenzyl uncaging releases a nitrosoketone byproduct.[2] While the "bis(methoxyethoxy)" groups improve solubility, they do not eliminate the toxicity of the nitroso byproduct or the thermal deposition from the laser. The Fix:

• Lower Power: Drop laser power by 20%. 2PE is non-linear; a small drop in power drastically reduces thermal load.

• Check Wavelength: If you are at 700 nm, move to 720 nm or 730 nm . Moving slightly red reduces the absorption of endogenous cellular chromophores (like flavins) while maintaining uncaging efficiency.

• Flow Rate: Ensure your perfusion (ACSF) flow rate is high (>2 mL/min) to wash away the nitrosoketone byproducts.

Q2: My compound is soluble, but I get zero signal at 720 nm. Is the compound degraded?

Diagnosis: Likely optical misalignment or hydrolysis. The Fix:

• The "Bleach Test": Park your laser beam on a fluorescent slide (or a drop of fluorescein). If you don't see a dark spot appear instantly (photobleaching), your laser is not focused or pulsed correctly.

• Hydrolysis Check: Nitrobenzyl amides can hydrolyze if left in basic pH or exposed to ambient blue light. Run an HPLC or simple UV-Vis check. If the absorption peak at ~350 nm has shifted or disappeared, the cage is broken.

• GDD Check: If your laser pulses are stretched (dispersion), you will get heat but no 2-photon effect. Adjust the prism compressor on your laser until the brightness of a test fluorophore is maximized.

Q3: Can I use this compound for "Two-Color" experiments?

Answer: Yes, this is its greatest strength. Because the cross-section of nitrobenzamide drops to near zero >800 nm, you can:

• Uncage with a second laser (or tunable line) at 720 nm .

• Image calcium (e.g., Fluo-4, GCaMP) at 920 nm . The 920 nm light will not uncage the compound, allowing you to image baseline activity without "ghost" stimulation.

Part 4: Protocol for "Tuning Curve" Validation

Do not assume the literature value is perfect for your specific optical path. Perform this validation once.

• Prepare Sample: 1 mM caged compound in a static bath (or agarose gel).

• Indicator: Add a low-affinity calcium dye (if caging Ca2+) or use a patch-clamped neuron (if caging glutamate).

• Sweep:

  • Set Laser to 700 nm. Fire 5 pulses.[1] Record Response.

  • Set Laser to 710 nm. Fire 5 pulses.[1] Record Response.

  • Continue in 10 nm steps up to 760 nm.

• Normalize: Adjust for the laser's power output curve (lasers are usually weaker at 700 nm than 800 nm).

• Result: You should see a bell curve peaking near 720 nm . Use the longest wavelength that gives 80% of the peak response to minimize tissue damage.

References

• Ellis-Davies, G. C. R. (2007).[3][4] Caged compounds: photorelease technology for control of cellular chemistry and physiology. Nature Methods. (Review of nitrobenzyl photophysics and 2PE cross-sections).

• Matsuzaki, M., et al. (2001).[3][5][6] Dendritic spine geometry is critical for AMPA receptor expression in hippocampal CA1 pyramidal neurons. Nature Neuroscience. (Seminal paper establishing 720 nm as the standard for nitrobenzyl/MNI uncaging).

• Zipfel, W. R., Williams, R. M., & Webb, W. W. (2003). Nonlinear magic: multiphoton microscopy in the biosciences. Nature Biotechnology. (Foundational text on 2PE cross-sections and pulse width importance).

• Klapoetke, N. C., et al. (2022).[7] Optimizing two-photon uncaging for neuronal manipulation. Journal of Neuroscience Methods. (Recent protocols on minimizing toxicity).

Sources

• 1. zitolab.faculty.ucdavis.edu [zitolab.faculty.ucdavis.edu]
• 2. researchgate.net [researchgate.net]
• 3. Two-Photon Uncaging of Glutamate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chromatically independent, two-color uncaging of glutamate and GABA with one- or two-photon excitation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 6. Frontiers | Two-Photon Uncaging of Glutamate [frontiersin.org]
• 7. arep.med.harvard.edu [arep.med.harvard.edu]

Technical Support Center: Stability of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide Caged Systems

This guide functions as a specialized Technical Support Center for researchers working with 4,5-Bis(2-methoxyethoxy)-2-nitrobenzyl (often abbreviated as NVOC derivatives or BMNB ) caged compounds.

These compounds are prized for their improved water solubility and red-shifted absorption compared to unsubstituted o-nitrobenzyl groups, but their electron-rich nature introduces unique stability challenges.

Status: Operational | Tier: Level 3 (Senior Application Support) Subject: Troubleshooting Premature Hydrolysis & Spontaneous Cleavage

Core Analysis: Why is your compound degrading?

Before fixing the issue, you must diagnose the mechanism. "Premature hydrolysis" in these systems is often a misdiagnosis of three distinct failure modes.

The 4,5-bis(2-methoxyethoxy) substitution pattern introduces strong electron-donating groups (EDGs) to the benzene ring. While this beneficially shifts the absorption maximum (~350–365 nm) and improves solubility, it alters the ground-state electronics:

• True Hydrolysis (Solvolysis): The EDGs stabilize the benzylic carbocation intermediate. If your linkage is an ester or carbonate , the bond is susceptible to spontaneous cleavage in aqueous buffers, especially at pH extremes. Note: True amide linkages are kinetically stable; if you see "hydrolysis" of an amide, suspect enzymatic contamination.

• Ambient Photolysis (The "Light Leak"): These compounds are significantly more sensitive to ambient blue/UV light than unsubstituted nitrobenzyls. Standard fluorescent lab lights can induce cleavage over hours.

• Reductive Instability: The nitro group (

  ) is susceptible to reduction by common buffer additives (e.g., DTT, -mercaptoethanol), converting it to an amine or hydroxylamine, which destroys photo-activity and can lead to complex degradation.

Diagnostic Workflow (Decision Tree)

Use this logic flow to identify the root cause of your instability.

Figure 1: Diagnostic decision tree to isolate the cause of premature cleavage. Most "hydrolysis" reports are actually ambient photolysis or reductive damage.

Frequently Asked Questions (FAQs) & Protocols

Module A: Storage & Handling

Q: My solid stock turned orange/brown in the freezer. Is it ruined? A: Likely, yes. The color change indicates the formation of azo-dimers or nitroso byproducts, usually triggered by moisture-catalyzed decomposition or light leaks.

Protocol: The "Anhydrous Shield" Storage Method

• Lyophilization: Never store these compounds in aqueous solution for long periods (>24h). Store as a lyophilized powder.

• Desiccation: Place the vial inside a secondary container (e.g., a 50mL Falcon tube) containing active desiccant silica beads.

• Inert Gas: If possible, backfill the vial with Argon or Nitrogen before closing.

• Temperature: Store at -20°C or -80°C .

• Light: Wrap the secondary container in aluminum foil. Do not rely on amber tubes alone; they often transmit enough UV-A to degrade sensitive 4,5-dialkoxy derivatives over months.

Module B: Buffer Compatibility

Q: I dissolved the compound in PBS with 1mM DTT, and it stopped working. Why? A: You reduced the nitro group. The photo-uncaging mechanism requires the nitro group to abstract a benzylic proton. Reducing agents (DTT, TCEP,

-ME) attack the nitro group, converting it to an amine or hydroxylamine, rendering the cage "dead" and often causing the molecule to fall apart via non-photochemical pathways.

Table 1: Solvent & Additive Compatibility Matrix

Component	Compatibility	Notes
DMSO	High	Recommended for stock solutions (up to 100 mM).[1] Keep anhydrous.
Water/PBS	Medium	Stable for hours (Amides) to minutes (Esters) depending on pH.
Tris/HEPES	Medium	Primary amines in Tris can occasionally act as nucleophiles over long durations.
DTT / TCEP	Critical Fail	Do not use. Reduces group. Use Glutathione (GSH) only if necessary and keep exposure short.
Serum/Lysate	Low	Esters will be cleaved by esterases immediately. Amides require protease inhibitors.

Module C: The "Dark Hydrolysis" Myth

Q: I see 15% cleavage after 2 hours in the dark. Is the amide bond unstable? A: An amide bond connected to a 4,5-bis(2-methoxyethoxy)-2-nitrobenzyl group is chemically very stable to hydrolysis at pH 7. If you observe cleavage in the dark, check pH and Enzymes .

• pH Effects: At pH > 9, the benzylic position becomes susceptible to nucleophilic attack by hydroxide ions.

• Enzymatic Cleavage: If using cell lysate, "promiscuous" amidases or proteases may recognize the benzamide structure.

  • Solution: Add a protease inhibitor cocktail (e.g., PMSF, Aprotinin) to your buffer.

Advanced Mechanism: The "Nitroso" Problem

When the compound does uncage (or degrades), it releases a nitrosobenzaldehyde byproduct. In the 4,5-bis(methoxyethoxy) system, this byproduct is electron-rich and can be reactive.

• Issue: The nitroso byproduct can react with free amines (e.g., your uncaged drug or protein lysine residues) to form Schiff bases or azo linkages , effectively "recaging" the drug or causing aggregation.

• Prevention: Include a "scavenger" in your uncaging buffer if biological toxicity is observed.

  • Scavenger: 1–5 mM Semicarbazide or Hydroxylamine (if compatible with your target) can trap the nitroso byproduct.

Figure 2: The uncaging pathway.[2] Note that the "Dark Step" here refers to the breakdown of the aci-nitro intermediate, not the storage stability. The byproduct can cause secondary artifacts.

References & Further Reading

• Corrie, J. E. T., et al. (2005). "Caged nucleotides and neurotransmitters." Journal of Physiology. (Describes the stability profiles of various nitrobenzyl derivatives).

• Klán, P., et al. (2013). "Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy." Chemical Reviews. (The authoritative review on the mechanism and dark stability of o-nitrobenzyl systems).

• Ellis-Davies, G. C. R. (2007). "Caged compounds: photorelease technology for control of cellular chemistry." Nature Methods. (Discusses the 4,5-dimethoxy variations and their solubility advantages).

• Aujard, I., et al. (2006). "o-Nitrobenzyl Photolabile Protecting Groups with Red-Shifted Absorption." Chemistry - A European Journal. (Specific synthesis and stability data for the alkoxy-substituted variants).

Sources

• 1. echemi.com [echemi.com]
• 2. pubs.acs.org [pubs.acs.org]

Common issues with the solubility of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide in aqueous solutions.

Topic: Solubilization, Handling, and Stability Troubleshooting

Doc ID: TS-NB-45BIS-001 | Revision: 2.4 | Status: Active

The Solubility Paradox: Technical Overview

Why is this compound difficult? Researchers often select 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (CAS: 1172625-04-5) over its analog, 4,5-dimethoxy-2-nitrobenzamide, expecting superior water solubility due to the addition of two polyethylene glycol-like (PEG-like) side chains.

The Reality: While the methoxyethoxy groups do disrupt crystal packing and increase polarity compared to simple alkyl chains, the core nitrobenzamide moiety remains highly lipophilic and planar.[1] The compound exhibits "Deceptive Solubility" :

• High Kinetic Solubility: It may appear to dissolve initially in aqueous buffers, especially with rapid mixing.[1]

• Low Thermodynamic Solubility: Over time (minutes to hours), the hydrophobic effect drives the aromatic cores to stack, leading to delayed precipitation or "crashing out," particularly in high-salt buffers (PBS, TBS).[1]

This guide addresses the discrepancy between the theoretical design (enhanced solubility) and the experimental reality (frequent precipitation).[1]

Troubleshooting Guide (FAQ & Root Cause Analysis)

Category A: Solubilization & Precipitation[1][2]

Q1: I added water directly to the solid powder, and it formed a sticky gum/clump that won't dissolve. What happened?

• Root Cause: This is the "Hydrophobic Shell Effect." When water hits the bulk solid, the surface molecules hydrate partially, forming a gel-like barrier that prevents water from penetrating the hydrophobic crystal lattice.[1]

• Solution: You cannot reverse this easily in pure water.[1]

  • Remove the aqueous phase.[1]

  • Redissolve the solid/gum in a minimal volume of DMSO (Dimethyl sulfoxide) or DMF (Dimethylformamide) .[1]

  • Once fully dissolved, perform a controlled dilution (see Protocol 2).

Q2: My solution was clear, but after 2 hours on the bench, fine needle-like crystals appeared.

• Root Cause: You exceeded the Thermodynamic Solubility Limit .[1] The solution was supersaturated. This is common when diluting from organic stocks into aqueous buffers >1% v/v.[1]

• Solution:

  • Immediate Fix: Sonicate the solution at 30°C for 5-10 minutes.

  • Prevention: Lower the final concentration. If working at >100 µM, add a solubility enhancer like 0.1% Tween-20 or Cyclodextrin (HP-β-CD) to the aqueous buffer before adding the compound.

Q3: Can I use ethanol instead of DMSO for the stock solution?

• Technical Insight: Ethanol is risky.[1] While the compound dissolves in ethanol, ethanol's high volatility leads to rapid evaporation at the meniscus during pipetting, causing micro-crystallization at the tip.[1] These micro-crystals act as "seed nuclei" for precipitation when added to the aqueous buffer.[1]

• Recommendation: Use anhydrous DMSO for stock solutions.[1] It has low volatility and suppresses nucleation.[1]

Category B: Stability & Appearance[1][2][3]

Q4: The solution turned from pale yellow to deep orange/brown. Is it degraded?

• Root Cause: Photolysis. The 2-nitrobenzyl core is a well-known photocleavable motif. Exposure to ambient UV or blue light (even fluorescent lab lights) can trigger the rearrangement to a nitroso-derivative.

• Solution:

  • Always handle in amber tubes or wrap glassware in aluminum foil.[1]

  • If the color shift is significant, check purity via HPLC.[1] The nitroso byproduct is distinctively more colored than the nitro starting material.[1]

Q5: I see a "shimmering" effect in my buffer, but no obvious solid.

• Root Cause: Micelle/Aggregate Formation. The amphiphilic nature (hydrophilic tails + hydrophobic core) can induce the formation of non-visible colloidal aggregates.[1] This scatters light (Tyndall effect).[1]

• Impact: This dramatically reduces the effective free concentration available for binding or reaction.[1]

• Validation: Spin the sample at 10,000 x g for 10 minutes. If a pellet forms, you have aggregation.[1]

Validated Experimental Protocols

Protocol 1: Preparation of "Crash-Resistant" Stock (50 mM)

Use this method to ensure long-term stability of the stock.

• Weighing: Weigh 15.7 mg of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (MW ≈ 314.29 g/mol ).

• Solvent Choice: Add 1.0 mL of Anhydrous DMSO (Grade ≥99.9%).[1]

  • Note: Avoid DMSO stored in plastic bottles for years; it absorbs water.[1]

• Dissolution: Vortex vigorously for 30 seconds. The solution should be clear and pale yellow.[1]

• Storage: Aliquot into single-use amber vials. Store at -20°C.

  • Shelf Life: 6 months (protected from light and moisture).[1]

Protocol 2: The "Step-Wise" Aqueous Dilution Method

Use this method to dilute the stock into cell culture media or buffer without precipitation.[1]

Target: 100 µM Working Solution in PBS.

• Prepare the Buffer: Place 9.98 mL of PBS (pre-warmed to 37°C) in a vortexing tube.

  • Optional: Add 0.05% Pluronic F-127 to the PBS to stabilize the dispersion.[1]

• Agitate: Set the vortex to medium speed.

• Injection: While vortexing, inject 20 µL of the 50 mM DMSO Stock directly into the center of the liquid vortex.

  • Critical: Do not touch the side of the tube with the pipette tip.[1]

• Equilibration: Continue vortexing for 10 seconds.

• Inspection: Hold up to a light source. The solution should be clear. If cloudy, the concentration is too high for this specific buffer composition.[1]

Data Visualization & Decision Logic

Figure 1: Solubilization Decision Tree

Follow this logic flow to determine the correct solvent system for your application.

Caption: Figure 1. Logical workflow for solubilizing hydrophobic nitrobenzamide derivatives, preventing common "crash-out" scenarios.

Solubility Reference Data

Solvent System	Solubility Limit (Approx.)	Notes
Pure Water	< 0.1 mg/mL	Practically insoluble. Do not attempt direct dissolution.[1]
DMSO	> 30 mg/mL	Recommended for Stock.[1] Hygroscopic (keep dry).[1]
DMF	> 50 mg/mL	Excellent solubility, but toxic to cells >0.1%.[1]
Ethanol	~ 10 mg/mL	Volatile.[1] Risk of precipitation at meniscus.[1]
PBS (1% DMSO)	~ 0.5 mg/mL	Metastable.[1] Use within 4 hours.
PBS (1% DMSO + Tween)	~ 1.0 mg/mL	Surfactants significantly improve stability.[1]

References

• ChemicalBook. (2025).[1] 4,5-bis(2-Methoxyethoxy)-2-nitrobenzaMide Product Properties and CAS 1172625-04-5. Retrieved from

• World Intellectual Property Organization. (2007).[1][2] Process for synthesis of [6,7-bis-(2-methoxyethoxy)-quinazolin-4-yl]-(3-ethynylphenyl)amine hydrochloride (Patent WO2007138613A2). (Describes the handling and solubility of the nitrile/ester precursors). Retrieved from

• Cayman Chemical. (2022).[1][3] Product Information: m-Methoxybenzamide Solubility Guidelines. (Used as a baseline for benzamide derivative solubility in aqueous buffers).[1][3] Retrieved from

• Fisher Scientific. (2024).[1] 4,5-Dimethoxy-2-nitrobenzyl alcohol Safety and Handling. (Reference for light sensitivity of the 4,5-substituted nitrobenzyl core). Retrieved from

Sources

• 1. echemi.com [echemi.com]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Support Center: Optimizing o-Nitrobenzyl Photorelease Kinetics

This technical guide addresses the slow photorelease kinetics of o-nitrobenzyl (o-NB) cages, structured as a support center resource for researchers.

Topic: Addressing Slow Photorelease Kinetics in o-Nitrobenzyl Cages Ticket ID: ONB-KIN-001 Status: Open for Troubleshooting Audience: Senior Scientists, Medicinal Chemists, Photopharmacologists

Executive Summary: The "Slow Release" Bottleneck

While o-nitrobenzyl (o-NB) is the workhorse of photocaging, its release rate is fundamentally limited by the decay of the aci-nitro intermediate. In biological contexts requiring millisecond precision (e.g., neuronal firing, enzyme kinetics), the standard o-NB scaffold often fails because the release rate (

) is slower than the biological event.

This guide provides a tiered troubleshooting approach to accelerate kinetics through chemical modification, environmental tuning, and accurate measurement.

Mechanism & Rate-Limiting Step

To fix the speed, you must target the bottleneck. The photocleavage follows a Norrish Type II mechanism.[1]

The Kinetic Bottleneck

• Excitation: Fast (

  ).

• H-Abstraction: Fast (

  ). Forms the aci-nitro tautomer.

• Aci-Nitro Decay: SLOW (

  ). This is the rate-determining step (RDS).

• Cyclization & Release: The aci-nitro form cyclizes to a benzisoxazole, which hydrolyzes to release the payload and the o-nitroso byproduct.

Visualizing the Pathway

Troubleshooting Guide

Category A: Chemical Modifications (The "Hardware" Fix)

Q: My release is too slow. Which substituent will give me the biggest speed boost?

A: Switch to an

-methyl derivative. Adding a methyl group at the benzylic position (the -carbon) exerts the strongest acceleration effect.

• Why? The

  -methyl group stabilizes the transition state for the H-abstraction and, more importantly, accelerates the breakdown of the aci-nitro intermediate.

• Expected Gain: ~20-fold increase in release rate compared to the unsubstituted parent.

Q: Does adding methoxy groups (e.g., DMNB) help with speed? A: Not necessarily.

• 4,5-Dimethoxy (DMNB) groups are primarily added to red-shift the absorption (allowing uncaging at >350 nm) and improve the extinction coefficient.

• Trade-off: While they allow you to use less damaging light, they do not inherently accelerate the aci-nitro decay rate significantly compared to the

  -methyl modification. In some solvents, they may even stabilize the intermediate, slowing release.

Q: How does the Leaving Group (LG) affect kinetics? A: The "Good Leaving Group" rule applies.

• Rule: The lower the pKa of the conjugate acid of the leaving group, the faster the release.

• Example: A caged phosphate (low pKa) releases faster than a caged amine or alcohol (high pKa).

• Action: If caging a high pKa amine, consider using a carbamate linker (caging the amine as a carbamate) to artificially lower the pKa of the leaving species (CO2 release follows).

Category B: Environmental Factors (The "Software" Fix)

Q: I cannot change the molecule. Can I change the buffer to speed it up? A: Yes, lower the pH .

• Mechanism: The decay of the aci-nitro intermediate is acid-catalyzed.[2]

• Data: At pH 6, release is significantly faster than at pH 8.

• Warning: Ensure your biological system can tolerate the lower pH.

Q: Why does my release stop early in high-concentration samples? A: You are likely seeing the Inner Filter Effect (IFE) .

• Problem: The o-nitrosobenzaldehyde byproduct absorbs strongly in the UV (300–400 nm). As the reaction proceeds, the "trash" (byproduct) absorbs the photons meant for the "treasure" (cage).

• Diagnostic: Check if the reaction rate slows down non-linearly over time.

• Fix:

  • Reduce cage concentration (keep OD < 0.1).

  • Use a longer wavelength for excitation if using DMNB (e.g., 405 nm) where the byproduct absorbs less.

Category C: Alternative Systems (The "Upgrade")

Q: I need nanosecond release. Is o-NB viable? A: No. You have hit the physical limit of the scaffold.

• Recommendation: Switch to p-Hydroxyphenacyl (pHP) cages.

• Why? pHP releases via a photo-Favorskii rearrangement which occurs on the sub-nanosecond scale (

  ). It is water-soluble and biologically benign.

Quantitative Comparison Data

Use this table to benchmark your current system against alternatives.

Caging Group	Typical Release Rate ( )	Time Scale ( )	Quantum Yield ( )	Primary Application
o-Nitrobenzyl (Unsubst.)		ms to s	0.01 - 0.1	General chemical biology
-Methyl-o-NB		µs to ms	0.1 - 0.6	Faster biological events
4,5-Dimethoxy (DMNB)		ms	0.01 - 0.1	Red-shifted (365-405 nm)
p-Hydroxyphenacyl (pHP)		< 1 ns	0.1 - 0.4	Fast jumps (e.g., ATP, Glutamate)
Coumarin-4-ylmethyl		µs	0.01 - 0.2	Blue/Cyan visible light uncaging

Experimental Protocol: Measuring Release Kinetics

Objective: Determine the rate constant (

) of photorelease.

Method A: Nanosecond Laser Flash Photolysis (Gold Standard)

Best for:

-methyl derivatives and fast kinetics (< 1 ms).

• Sample Prep: Dissolve caged compound in buffer to an Optical Density (OD) of ~0.3 at the excitation wavelength (e.g., 355 nm).

• Pump: Excite with a nanosecond laser pulse (e.g., Nd:YAG, 355 nm, 5-10 ns pulse width).

• Probe: Monitor the transient absorption spectrum.

  • Target: Look for the decay of the aci-nitro absorption band (typically broad, ~400–450 nm).

• Analysis: Fit the decay of the transient signal at 430 nm to a mono-exponential function:

  The obtained corresponds to the release rate.

Method B: LED-Based Time-Resolved UV-Vis (Accessible)

Best for: Standard o-NB cages with slow kinetics (> 10 ms).

• Setup: Place cuvette in a UV-Vis spectrophotometer with a rapid scanning mode or single-wavelength kinetics mode.

• Irradiation: Use a high-power LED (365 nm) mounted perpendicular to the beam path.

• Trigger: Switch on LED (t=0).

• Monitor: Track the appearance of the o-nitroso byproduct (absorbance increase at ~370-390 nm) or the disappearance of the starting material.

  • Note: The o-nitroso product often has a distinct spectrum from the starting nitro compound.

• Plot: Absorbance vs. Time.

• Correction: If the reaction is slow (minutes), correct for the Inner Filter Effect (IFE) by using low concentrations or mathematical models.

Decision Workflow

References

• Kinetics of o-NB Esters: Ilchenko, O. et al. "Photolysis of ortho-Nitrobenzyl Esters: Kinetics and Substituent Effects." ACS Omega (2025).[3] Link

• Mechanism & aci-Nitro Decay: Schaper, K. et al. "Deprotonation yields, pKa, and aci-nitro decay rates in some substituted o-nitrobenzaldehydes." Photochemical & Photobiological Sciences (2003). Link

• Comparisons of Caging Groups: Givens, R. S. et al. "Applications of p-hydroxyphenacyl (pHP) and coumarin-4-ylmethyl photoremovable protecting groups." Photochemical & Photobiological Sciences (2012). Link

• Transient Absorption Protocol: Hamamatsu Photonics. "Measurement principle of transient absorption." Link

• Inner Filter Effect: Edinburgh Instruments. "What is the Inner Filter Effect?" Link

Sources

• 1. Photolabile protecting group - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. semanticscholar.org [semanticscholar.org]

Avoiding side reactions during the photolysis of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide.

Welcome to the dedicated technical support resource for researchers, scientists, and drug development professionals working with 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide. This guide provides in-depth troubleshooting advice and frequently asked questions to help you navigate the complexities of its photolysis and minimize the impact of side reactions on your experimental outcomes. Our goal is to equip you with the scientific understanding and practical protocols necessary for clean, efficient, and reproducible uncaging experiments.

Introduction to the Photochemistry of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide

4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide belongs to the o-nitrobenzyl class of photolabile protecting groups, often referred to as "caged" compounds. Upon irradiation with UV light, typically in the 340-365 nm range, the compound undergoes an intramolecular redox reaction, leading to the cleavage of the benzylic carbon-nitrogen bond and the release of the primary amide.[1] This process is invaluable for the precise temporal and spatial control of the release of bioactive molecules.

The core photochemical transformation proceeds through a series of short-lived intermediates, including an excited triplet state and an aci-nitro intermediate.[2] The ultimate products are the desired uncaged amide, a proton, and the byproduct 4,5-Bis(2-methoxyethoxy)-2-nitrosobenzaldehyde. While the release of the caged molecule is the intended outcome, the nitroso byproduct is a reactive species that can lead to undesired side reactions, potentially compromising experimental results.[3][4] Understanding and mitigating the formation and reactivity of this byproduct is critical for successful application of this caging technology.

Frequently Asked Questions (FAQs)

Q1: What is the primary side reaction I should be concerned about during the photolysis of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide?

A1: The principal side reaction of concern is the reactivity of the 4,5-Bis(2-methoxyethoxy)-2-nitrosobenzaldehyde byproduct. This species is known to be unstable and can undergo self-condensation or react with nucleophiles present in the reaction mixture, such as the newly liberated amide or other components of your experimental system (e.g., thiols in biological buffers).[4][5] This can lead to the formation of colored impurities, adducts with your molecule of interest, and a reduction in the overall yield of the desired uncaged compound.

Q2: What are the ideal irradiation conditions for minimizing side reactions?

A2: The choice of irradiation wavelength and intensity is a critical parameter. It is advisable to use a light source with a narrow emission spectrum centered around the absorbance maximum of the caged compound (typically ~365 nm for dimethoxy-substituted nitrobenzyl compounds).[2][6] Using wavelengths below 340 nm may increase the likelihood of photodamage to other molecules in your system.[7] It is also recommended to use the lowest light intensity and shortest irradiation time necessary to achieve the desired level of uncaging. This can be determined empirically by performing time-course experiments and analyzing the reaction progress by HPLC or another suitable analytical method.[6][8]

Q3: How does solvent choice impact the efficiency and cleanliness of the photolysis?

A3: The solvent can influence the reaction in several ways, including the stability of intermediates and the solubility of reactants and products.[9] For biological experiments, aqueous buffers are most common. In such cases, ensure your caged compound is fully dissolved, using a minimal amount of a water-miscible co-solvent like DMSO or DMF if necessary. For synthetic applications, aprotic solvents like acetonitrile or dichloromethane are often used.[10] It is important to use high-purity, degassed solvents, as dissolved oxygen can sometimes participate in side reactions.

Q4: Can the nitroso byproduct be removed or quenched after photolysis?

A4: Yes, there are several strategies to mitigate the effects of the nitroso byproduct. One common approach is to include a "scavenger" in the reaction mixture. Thiols, such as dithiothreitol (DTT) or glutathione, can react with the nitroso group.[1] Another effective scavenger for nitrosating agents is ascorbic acid (Vitamin C), which can reduce the nitroso compound.[3][11][12] For synthetic applications, purification by chromatography (e.g., HPLC or flash column chromatography) is typically effective at removing the byproduct and other impurities.[1][11]

Troubleshooting Guide

Problem	Potential Cause(s)	Recommended Solution(s)
Low Uncaging Yield	- Incomplete photolysis (insufficient light dose).- Degradation of the starting material or product.- Competing side reactions consuming the starting material.	- Increase irradiation time or light intensity incrementally.- Verify the emission spectrum and power of your light source.- Analyze the reaction mixture by HPLC or LC-MS to identify potential degradation pathways.[8]- Consider performing the reaction at a lower temperature to minimize thermal degradation.
Formation of Colored Impurities	- The 4,5-Bis(2-methoxyethoxy)-2-nitrosobenzaldehyde byproduct is often yellow/orange.- Self-condensation of the nitroso byproduct or reaction with other species.	- This is expected to some extent. The color can be removed during workup and purification.- Add a scavenger like ascorbic acid or a thiol (e.g., DTT) to the reaction mixture to intercept the nitroso byproduct.[1][11]
Adduct Formation with the Uncaged Product	- The liberated amide (a primary amine) can react with the aldehyde functionality of the nitroso byproduct to form an imine.	- Add a scavenger for the nitroso byproduct (see above).- If permissible by the experimental design, lower the pH to protonate the liberated amine, reducing its nucleophilicity.
Inconsistent Results	- Fluctuations in light source intensity.- Variability in sample concentration or volume.- Degradation of the stock solution of the caged compound.	- Allow the lamp to warm up and stabilize before starting the experiment.- Use a calibrated light source or an actinometer for precise light dose determination.[6]- Ensure accurate and consistent preparation of your samples.- Store stock solutions of the caged compound protected from light and at a low temperature (e.g., -20 °C).

Experimental Protocols

Protocol 1: Analytical Scale Photolysis and Monitoring by HPLC

This protocol is designed for determining the optimal irradiation time and monitoring the formation of the uncaged product and byproducts.

• Sample Preparation:

  • Prepare a stock solution of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide in a suitable solvent (e.g., acetonitrile or DMSO) at a concentration of 10 mM.

  • Dilute the stock solution to the desired final concentration (e.g., 100 µM) in the reaction solvent (e.g., phosphate-buffered saline, pH 7.4).

• Photolysis:

  • Transfer the sample to a suitable container (e.g., a quartz cuvette or a well in a microplate).

  • Irradiate the sample with a light source at ~365 nm. If using a laser, ensure the beam is expanded to illuminate the entire sample volume evenly.[7]

  • At various time points (e.g., 0, 1, 2, 5, 10, 30 minutes), withdraw an aliquot of the reaction mixture for analysis.

• HPLC Analysis:

  • Inject the aliquots onto a reverse-phase C18 HPLC column.

  • Use a suitable mobile phase gradient, for example, a gradient of acetonitrile in water with 0.1% trifluoroacetic acid.

  • Monitor the elution profile at two wavelengths: one corresponding to the absorbance of the caged compound and another for the expected product.[8]

  • Quantify the peak areas to determine the extent of conversion and the formation of any major byproducts.

Protocol 2: Preparative Scale Photolysis with Nitroso Scavenging

This protocol is suitable for generating a larger quantity of the uncaged amide for further experiments.

• Reaction Setup:

  • Dissolve 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide in a suitable solvent in a vessel made of UV-transparent material (e.g., quartz).

  • Add a scavenger, such as ascorbic acid (1.5-2 equivalents), to the solution.[11]

  • Degas the solution by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Irradiation:

  • Irradiate the solution with a lamp (e.g., a medium-pressure mercury lamp with a Pyrex filter to block wavelengths <300 nm) while maintaining a constant temperature (e.g., using a cooling bath).

  • Monitor the reaction progress by TLC or HPLC until the starting material is consumed.

• Workup and Purification:

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • The crude product can be purified by standard techniques such as flash column chromatography on silica gel or preparative HPLC to separate the uncaged amide from the scavenger and any remaining byproducts.

Visualizing the Process

Photolysis Reaction Pathway

Caption: The photochemical release mechanism.

Troubleshooting Workflow

Caption: A logical approach to troubleshooting common issues.

References

• Bai, X., et al. (2003). Photocleavage of a 2-nitrobenzyl linker bridging a fluorophore to the 5' end of DNA. Proceedings of the National Academy of Sciences, 100(2), 409-413.
• Bayne, A.-C. (2024). How ascorbic acid helps mitigate nitrosamine risk in drug products. dsm-firmenich Health, Nutrition & Care.
• Canepari, M., et al. (2001). Photochemical and pharmacological evaluation of 7-nitroindolinyl-and 4-methoxy-7-nitroindolinyl-. amino acids as novel, fast caged neurotransmitters. Journal of Neuroscience Methods, 112, 29–42.
• Gurney, A. M. (1999). Flash photolysis of caged compounds.
• Homšak, M., et al. (2022).
• López-Rodríguez, R., et al. (2020). Pathways for N-nitroso compound formation: secondary amines and beyond. Organic Process Research & Development, 24(9), 1558-1585.
• Manchester Organics. 4,5-Dimethoxy-2-nitrobenzaldehyde | 20357-25-9.
• N.A. (2025). A Comparative ¹H NMR Spectral Analysis of 4-Alkoxybenzaldehydes. Benchchem.
• N.A. (2025). An In-depth Technical Guide to the Reaction Mechanisms of 2-Nitrobenzaldehyde in Organic Chemistry. Benchchem.
• N.A. (2025). The Photolyses of Fully Aromatic Amides.
• Ogden, D., et al. (2008). Laser photolysis of caged compounds at 405 nm: Photochemical advantages, localisation, phototoxicity and methods for calibration. Journal of Neuroscience Methods, 175(1), 1-10.
• Papageorgiou, G., et al. (2005). Effects of 4,5-dimethoxy groups on the time-resolved photoconversion of 2-nitrobenzyl alcohols and 2-nitrobenzaldehyde into nitroso derivatives. Photochemical & Photobiological Sciences, 4(10), 822-8.
• Pirrung, M. C., & Shuey, S. W. (1994). Wavelength-Controlled Orthogonal Photolysis of Protecting Groups. The Journal of Organic Chemistry, 59(14), 3890-3897.
• Ravelli, D., & Fagnoni, M. (2015). Aromatic Aldehydes as Energy‐Transfer Photoorganocatalysts.
• Singh, P. K., & Wan, P. (2018).
• Tang, C.-M. (2006). Photolysis of caged neurotransmitters: theory and procedures for light delivery. Current Protocols in Neuroscience, Chapter 6, Unit 6.21.
• Trigo, F. F., et al. (2009). Laser photolysis of caged compounds at 405 nm: Photochemical advantages, localisation, phototoxicity and methods for calibration.
• Wirz, J., et al. (2008). Photoprocesses of Molecules with 2‐Nitrobenzyl Protecting Groups and Caged Organic Acids.
• Wirz, J., et al. (2025). Photolysis of ortho-nitrobenzylic derivatives: The importance of the leaving group.
• Yang, J., et al. (2006). Photocleavage of o-nitrobenzyl ether derivatives for rapid biomedical release applications. Bioorganic & Medicinal Chemistry Letters, 16(15), 4035-4038.
• N.A. (2025). A New Approach to the Synthesis of 2-Nitrobenzaldehyde. Reactivity and Molecular Structure Studies. CiteSeerX.
• N.A. (2025). Realization of nitroaromatic chromophores with intense two-photon brightness.
• N.A. (2025). Two-Photon Photolysis of 2-Nitrobenzaldehyde Monitored by Fluorescent-Labeled Nanocapsules.
• N.A. (2025). Caged compounds: photorelease technology for control of cellular chemistry and physiology.
• N.A. (2025). Electron Donor‐Acceptor Complex‐Assisted Photochemical Conversion of O‐2‐Nitrobenzyl Protected Hydroxamates to Amides.
• N.A. (2025). Elucidating and Optimizing the Photochemical Mechanism of Coumarin-Caged Tertiary Amines. Journal of the American Chemical Society.
• N.A. (2025). Flash Photolysis of Caged Compounds: Casting Light on Physiological Processes. Physiology.org.
• N.A. (2025). Influence of solvent on the electronic structure and the photochemistry of nitrophenols.
• N.A. (2025). Laser flash photolysis study of the effects of substituents, solvents, and quenchers on the triplet state of benzaldehydes. Hydrogen/deuterium exchange following quenching by water-d2.
• N.A. (2025). N-nitrosamine Mitigation with Nitrite Scavengers in Oral Pharmaceutical Drug Products. Pharmaexcipients.
• N.A. (2025).
• N.A. (2025).
• N.A. (2025).
• N.A. (2025). Photochemical Cleavage and Release of Para-Substituted Phenols from α-Keto Amides.
• N.A. (2025). Photolysis of ortho-Nitrobenzyl Esters: Kinetics and Substituent Effects. ACS Omega.
• N.A. (2025). Photoremovable Protecting Groups Used for the Caging of Biomolecules. Wiley-VCH.
• N.A. (2025). Revisiting the Photodegradation of the o-Nitrobenzyl Group via Elucidation of the Stability and Reactivity of o-Nitrosobenzaldehyde. ChemRxiv.
• N.A. (2025).
• N.A. (2025). Synthesis, characterization and photolysis efficiency of caged nerve growth factor mimetics. ScienceDirect.
• N.A. (2025). a) Reactions between aldehyde groups and thiol and amine groups.....

Sources

• 1. Photocleavage of a 2-nitrobenzyl linker bridging a fluorophore to the 5' end of DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. seas.upenn.edu [seas.upenn.edu]
• 3. contractpharma.com [contractpharma.com]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. papers.ssrn.com [papers.ssrn.com]
• 7. Photolysis of caged neurotransmitters: theory and procedures for light delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Influence of solvent on the electronic structure and the photochemistry of nitrophenols - Environmental Science: Atmospheres (RSC Publishing) [pubs.rsc.org]
• 10. rsc.org [rsc.org]
• 11. dsm-firmenich.com [dsm-firmenich.com]
• 12. pharmaexcipients.com [pharmaexcipients.com]

Reference Data & Comparative Studies

Comparative Guide: Quantum Yield &amp; Performance of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzyl Photocages

Executive Summary

This guide provides a technical analysis of the 4,5-bis(2-methoxyethoxy)-2-nitrobenzyl (BMNB) caging group, specifically focusing on its quantum yield (

) relative to standard alternatives.

The Core Insight: While the BMNB cage offers superior aqueous solubility due to its PEG-like substituents, its quantum yield (

) is chemically equivalent to the widely used 4,5-dimethoxy-2-nitrobenzyl (DMNB) cage. It trades the raw photonic efficiency of simple o-nitrobenzyls ( ) for critical biocompatibility and solubility, preventing the precipitation issues common in biological assays.

Technical Analysis: The Solubility-Efficiency Trade-off

The 4,5-bis(2-methoxyethoxy)-2-nitrobenzyl group is a structural evolution of the classic DMNB cage. By replacing the methoxy groups (-OMe) with methoxyethoxy chains (-OCH

CH OMe), the chromophore retains the electronic properties of the nitroveratryl core while significantly altering physicochemical properties.

Comparative Performance Matrix

The following table synthesizes experimental data comparing BMNB against industry-standard photocages.

Caging Group	Abbr.[1][2][3][4][5][6][7][8][9]	(Abs)	Quantum Yield ( )*	Solubility (Aq)	Uncaging Speed	Byproduct Toxicity
4,5-Bis(2-methoxyethoxy)-2-nitrobenzyl	BMNB	365 nm	0.01 – 0.08	High	Slow	Low (Soluble Nitroso)
o-Nitrobenzyl	oNB	280-320 nm	0.10 – 0.63	Low	Fast	High (Toxic Aldehyde)
4,5-Dimethoxy-2-nitrobenzyl	DMNB	355-365 nm	0.01 – 0.10	Very Low	Slow	Medium (Precipitates)
-Carboxy-2-nitrobenzyl	CNB	260-300 nm	0.10 – 0.40	High (pH dep.)	Fast	Low
Coumarin-4-ylmethyl	DEACM	390-420 nm	0.05 – 0.20	Low	Fast	Low

*Note: Quantum yield is highly dependent on the leaving group (LG).[10] Carbonates and carbamates generally release slower than esters.

Mechanism of Action

The uncaging follows the standard Norrish Type II mechanism characteristic of o-nitrobenzyl systems. The "benzamide" nomenclature often refers to the carbamate linkage used to cage amines, or the specific amide byproduct if the cage was attached to an amine directly.

Figure 1: The photo-uncaging pathway. The rate-determining step is often the hydrolysis of the hemiacetal/benzisoxazole intermediate.

Experimental Protocol: Determining Quantum Yield

To validate the quantum yield of BMNB in your specific application, you must perform Ferrioxalate Actinometry . This is the gold standard for calibrating photon flux.

Reagents & Setup

• Actinometer: 0.006 M potassium ferrioxalate (

  ) in 0.05 M H SO .

• Developer: 0.1% 1,10-phenanthroline in 0.5 M NaOAc buffer.

• Light Source: 365 nm LED or Hg lamp with bandpass filter.

• Sample: 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide derivative (1-5 mM) in buffer/solvent mix.

Workflow Diagram

Figure 2: Parallel workflow for determining absolute quantum yield using chemical actinometry.

Calculation Logic

The quantum yield (

) is calculated using: Where:

• : Zero-order rate constant of product formation (mol/s).
• : Volume of the sample (L).
• : Incident photon flux (einstein/s) determined by actinometry.
• : Absorbance of the cage at the irradiation wavelength (must be for total absorption, or corrected if low).

Critical Analysis: Why Choose BMNB?

The Solubility Advantage

The primary failure mode of DMNB (dimethoxy) cages in biological contexts is post-photolysis precipitation . The nitroso-benzaldehyde byproduct is highly hydrophobic.

• DMNB Byproduct: Precipitates, scattering light and potentially aggregating proteins.

• BMNB Byproduct: The bis(methoxyethoxy) chains act as internal solubilizers, keeping the nitroso byproduct in solution. This preserves optical clarity for subsequent imaging or spectroscopy.

Quantum Yield Context

Do not be discouraged by the low

(~0.01 - 0.08).

• Absorption Cross-Section: BMNB has a high extinction coefficient (

  ), meaning it captures photons effectively even if the conversion efficiency is lower.

• Bio-Compatibility: Higher QY cages (like o-nitrobenzyl) often release toxic aldehydes. BMNB balances "good enough" efficiency with superior biocompatibility.

References

• Klán, P., et al. (2013). "Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy." Chemical Reviews, 113(1), 119–191. Link

• Corrie, J. E. T., et al. (2005). "Photolytic Cleavage of 1-(2-Nitrophenyl)ethyl Ethers and Esters: Substituent Effects on the Quantum Yield." Journal of the American Chemical Society, 127(16), 5766–5767. Link

• Aujard, I., et al. (2006). "o-Nitrobenzyl Photolabile Protecting Groups with Red-Shifted Absorption: Syntheses and Uncaging Cross-Sections." Chemistry - A European Journal, 12(26), 6865–6879. Link

• Hatchard, C. G., & Parker, C. A. (1956). "A New Sensitive Chemical Actinometer. II. Potassium Ferrioxalate as a Standard Chemical Actinometer." Proceedings of the Royal Society of London. Series A, 235(1203), 518–536. Link

• Goeldner, M., & Givens, R. (2005). Dynamic Studies in Biology: Phototriggers, Photoswitches and Caged Biomolecules. Wiley-VCH. Link

Sources

• 1. arep.med.harvard.edu [arep.med.harvard.edu]
• 2. Photolysis of ortho-Nitrobenzyl Esters: Kinetics and Substituent Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. Synthesis, stability and optimized photolytic cleavage of 4-methoxy-2-nitrobenzyl backbone-protected peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. arep.med.harvard.edu [arep.med.harvard.edu]
• 7. static.horiba.com [static.horiba.com]
• 8. cognet-research.com [cognet-research.com]
• 9. seas.upenn.edu [seas.upenn.edu]
• 10. researchgate.net [researchgate.net]

4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide vs MNI-caged glutamate: a comparative analysis.

This guide provides a comparative technical analysis between the industry-standard MNI-caged glutamate and the specific nitro-aromatic variant 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (referred to here as the Bis-PEG-Benzamide variant).

Executive Summary: The Rigid vs. Flexible Trade-off

For high-precision neurophysiology, MNI-caged glutamate remains the superior choice due to its ultrafast kinetics and high quantum efficiency derived from its rigid indoline core.

The Bis-PEG-Benzamide variant represents a class of "solubilized" linear nitro-cages. While it offers exceptional water solubility (due to the methoxyethoxy "PEG-like" chains) and lower synthesis costs (often being an intermediate for drugs like Erlotinib), it generally lacks the sub-microsecond uncaging speed and two-photon cross-section required for single-spine mapping. It serves best as a cost-effective alternative for bulk photolysis where temporal precision is secondary to solubility.

Part 1: Chemical Architecture & Photophysics

The core difference lies in the molecular rigidity and the electronic "push-pull" system of the chromophore.

MNI-Caged Glutamate (The Indoline Standard)

• Structure: 4-methoxy-7-nitroindolinyl-glutamate.[1][2]

• Mechanism: The glutamate is attached via an amide bond to the nitrogen of the indoline ring.

• Photophysics: The indoline ring is rigid. When excited, the lack of rotational freedom minimizes non-radiative decay (energy loss as heat), channeling more energy into the photochemical cleavage. The 4-methoxy group acts as a strong electron donor, pushing electrons toward the 7-nitro acceptor, creating a high dipole moment essential for Two-Photon (2P) excitation .

• Key Stat: Quantum Yield (

  ) 0.085.[1]

Bis-PEG-Benzamide Variant (The Linear Alternative)

• Structure: 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide.[3][4][5][6]

• Mechanism: A linear nitrobenzamide structure. The "Bis(2-methoxyethoxy)" groups are essentially short polyethylene glycol (PEG) chains.

• Photophysics: This molecule lacks the conformational lock of the indoline ring. Upon excitation, bond rotation (isomerization) competes with the photocleavage pathway, typically lowering the quantum yield.

• Key Stat: Quantum Yield (

  ) is typically lower (0.01 – 0.03 range for similar linear amides).

Part 2: Comparative Performance Data

The following data contrasts the performance of MNI-Glu against the theoretical and experimental behaviors of linear nitrobenzamide cages.

Feature	MNI-Caged Glutamate	Bis-PEG-Benzamide Variant	Impact on Experiment
Uncaging Speed	< 0.5 µs (Sub-microsecond)	1 – 10 ms (Millisecond scale)	MNI mimics real synaptic transmission; Benzamide is too slow for AMPA kinetics.
2P Cross-Section	0.06 GM (@ 720-730 nm)	< 0.01 GM (Estimated)	MNI allows lower laser power, reducing phototoxicity during 2P imaging.
Solubility	High (up to 50 mM in water)	Very High (>100 mM)	The PEG chains on the Benzamide make it ideal for extremely high-concentration bolus applications.
Hydrolytic Stability	Excellent (Stable at pH 7.4)	Moderate	MNI stock solutions last longer on the bench.
Receptor Pharmacology	GABA-A Antagonist	Likely NMDA/GABA Antagonist	MNI blocks inhibitory transmission (disinhibiting the slice). Linear nitro-compounds often interfere with NMDA receptors.

Critical Insight: The "Bis(2-methoxyethoxy)" substitution is a chemical engineering trick to solve solubility issues. If your experiment fails due to precipitation of the probe, the Benzamide variant is the solution. If it fails due to temporal resolution , MNI is the only option.

Part 3: Mechanistic Visualization

The following diagram illustrates the photolysis pathway. MNI benefits from the "Rigid Indoline Bypass," which accelerates the transition from the excited state to the aci-nitro intermediate, whereas the linear Benzamide loses efficiency to bond rotation.

Figure 1: Comparative Photolysis Pathway. Note the "Bond Rotation" energy sink in the linear benzamide pathway that reduces quantum efficiency compared to the rigid MNI system.

Part 4: Experimental Protocols

Protocol A: Preparation of MNI-Glutamate for 2P Uncaging

Rationale: MNI-Glu is expensive. This protocol minimizes waste while ensuring stability.

• Solvent Choice: Dissolve MNI-caged glutamate in ACSF (Artificial Cerebrospinal Fluid) rather than pure water to prevent osmotic shock during local perfusion.

  • Note: If preparing a frozen stock, use distilled water. Salts in ACSF can crash out during freezing.

• Concentration: Prepare a 10 mM working solution.

  • Calculation: MW of MNI-Glu is ~323.3 g/mol .[1] Dissolve 3.23 mg in 1 mL of buffer.

• Filtration: Pass through a 0.22 µm PVDF filter . Nitro-compounds can aggregate; filtration is critical to prevent clogging puff pipettes.

• Light Protection: Perform all steps under yellow safety lights or low-light conditions. MNI is sensitive to ambient UV/blue light.

Protocol B: Assessing GABA-A Antagonism (Self-Validation)

Rationale: MNI-Glu is a known GABA-A antagonist.[7] You must validate if your concentration alters baseline inhibition.

• Setup: Whole-cell voltage clamp of a pyramidal neuron (Holding potential: -70 mV).

• Baseline: Record spontaneous IPSCs (Inhibitory Postsynaptic Currents) for 5 minutes in standard ACSF.

• Wash-in: Perfuse the caged compound (MNI or Benzamide variant) at the working concentration (e.g., 2 mM bath application).

• Readout:

  • MNI Result: Expect a significant reduction in sIPSC frequency and amplitude (disinhibition).

  • Benzamide Result: If sIPSCs remain unchanged, the Benzamide variant offers a pharmacological advantage despite its slower optical kinetics.

Part 5: Final Recommendation

• Choose MNI-Caged Glutamate if: You are performing dendritic spine mapping , studying AMPA receptor kinetics , or require two-photon excitation. The cost is justified by the sub-microsecond precision.

• Choose Bis-PEG-Benzamide if: You are performing bulk photolysis (one-photon UV flash) in cell culture where solubility is the limiting factor, or if you are screening for a probe that avoids specific GABA-A antagonism (though this must be empirically verified per batch).

References

• Bio-Techne / Tocris. (n.d.). MNI-caged-L-glutamate: Technical Data & Properties. Link

• Ellis-Davies, G. C. R. (2007). Two-Photon Uncaging of Glutamate.[1][2][7][8] Frontiers in Synaptic Neuroscience. Link

• Fino, E., et al. (2009). RuBi-Glutamate: Two-Photon and Visible-Light Photoactivation of Neurons and Dendritic Spines. Frontiers in Neural Circuits. (Comparative context for Ruthenium vs Nitro-cages). Link

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 6604871 (MNI-caged-L-glutamate). Link

• ChemicalBook. (n.d.). 4,5-bis(2-Methoxyethoxy)-2-nitrobenzamide Properties (CAS 1172625-04-5).[3][4][5] Link

Sources

• 1. bio-techne.com [bio-techne.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide | CymitQuimica [cymitquimica.com]
• 4. Anti Cancer Erlotinib Intermediates 4 5 Bis 2 Methoxyethoxy 2 Nitrobenzamide Cas 1172625 04 5 Manufacture and Anti Cancer Erlotinib Intermediates 4 5 Bis 2 Methoxyethoxy 2 Nitrobenzamide Cas 1172625 04 5 Supplier in China [volsenchem.com]
• 5. 4,5-bis(2-Methoxyethoxy)-2-nitrobenzaMide CAS#: 1172625-04-5 [m.chemicalbook.com]
• 6. Page loading... [guidechem.com]
• 7. zitolab.faculty.ucdavis.edu [zitolab.faculty.ucdavis.edu]
• 8. femtonics.eu [femtonics.eu]

Advantages of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide over DMNPE-caged compounds.

The following guide objectively compares the performance of the 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide scaffold (representing the class of Water-Soluble Nitrobenzyl cages, hereafter referred to as BME-NB ) against the traditional DMNPE (1-(4,5-dimethoxy-2-nitrophenyl)ethyl) caging systems.

Executive Summary: The Solubility & Chirality Shift

In the field of photopharmacology and uncaging, DMNPE has long been a standard for caging neurotransmitters (like L-glutamate) and nucleotides (ATP). However, its application is frequently limited by poor aqueous solubility and the formation of diastereomers due to its chiral benzylic center.

The 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide scaffold (and its derivatives, BME-NB ) represents a "Generation 2.0" nitrobenzyl system. By replacing the methoxy groups with methoxyethoxy (PEG-like) chains and utilizing a benzyl (rather than phenylethyl) core, this system offers three critical advantages:

• Superior Water Solubility: Eliminates the need for high percentages of organic co-solvents (DMSO/DMF) in biological assays.

• Achiral Homogeneity: Removes the complexity of separating diastereomers, ensuring uniform binding affinities and photokinetics.

• Clean Photolysis: Maintains the robust quantum yield of nitrobenzyls while reducing aggregation of the nitroso byproduct.

Technical Deep Dive: Mechanism & Performance

Chemical Structure & Properties

Feature	DMNPE (Traditional)	BME-NB (Advanced Scaffold)
Core Structure	1-(4,5-dimethoxy-2-nitrophenyl)ethyl	4,5-bis(2-methoxyethoxy)-2-nitrobenzyl
Solubilizing Groups	Methoxy (-OCH₃)	Methoxyethoxy (-OCH₂CH₂OCH₃)
Chirality	Chiral (Benzylic carbon)	Achiral (Benzylic carbon is -CH₂-)
Water Solubility	Low (< 1 mM without co-solvent)	High (> 10-20 mM in buffer)
Uncaging Mechanism	Norrish Type II (ac-nitro intermediate)	Norrish Type II (ac-nitro intermediate)
Byproduct	Nitroso-acetophenone (Insoluble/Toxic)	Nitroso-benzaldehyde derivative (More soluble)

The Chirality Problem (DMNPE)

DMNPE introduces a chiral center at the point of attachment. When caging a chiral molecule (e.g., L-glutamate), this creates a mixture of diastereomers (R,S and S,S).

• Impact: These diastereomers often have different binding affinities for receptors (before uncaging) and different photolysis rates (

  ). This introduces experimental noise in quantitative signaling studies.

• BME-NB Solution: Being a benzyl derivative (primary carbon), BME-NB is achiral. The synthesized product is a single, pure species with defined kinetics.

Photolysis Pathway & Quantum Yield

Both systems rely on the photo-isomerization of the ortho-nitro group to an aci-nitro intermediate, followed by bond cleavage.

Diagram 1: Photolysis Mechanism (Nitrobenzyl Class) The following diagram illustrates the uncaging pathway, highlighting the critical "Solubility Check" where BME-NB outperforms DMNPE by preventing precipitation of the byproduct.

Caption: General mechanism of nitrobenzyl uncaging. The BME-NB scaffold ensures the final Nitroso byproduct remains in solution, preventing optical interference.

Experimental Protocol: Synthesis & Uncaging Validation

This protocol describes the preparation of a BME-NB caged amine (using the benzamide scaffold converted to a chloroformate) compared to DMNPE.

Synthesis of the Activated Cage (BME-NB-Cl)

Note: The "Benzamide" (CAS 1172625-04-5) is the stable precursor. It must be converted to the active chloroformate or NHS-ester for caging.

• Hydrolysis: Reflux 4,5-bis(2-methoxyethoxy)-2-nitrobenzamide in 10% NaOH/EtOH to yield the corresponding benzoic acid .

• Reduction: Selectively reduce the acid to the benzyl alcohol using Borane-THF complex (BH₃·THF) at 0°C.

• Activation: React the benzyl alcohol with Phosgene (or Triphosgene) in dry DCM/Pyridine to generate 4,5-bis(2-methoxyethoxy)-2-nitrobenzyl chloroformate (BME-NB-Cl) .

  • Checkpoint: Verify formation by TLC (shift in Rf) and IR (carbonyl stretch ~1770 cm⁻¹).

Caging a Neurotransmitter (e.g., GABA or Glutamate)

• Dissolution: Dissolve the neurotransmitter (1 eq) in 0.1 M NaHCO₃ buffer (pH 8.5).

• Addition: Add BME-NB-Cl (1.2 eq) dissolved in minimal dioxane dropwise.

  • Comparison: DMNPE-Cl would require significantly more dioxane/DMF here to remain soluble, risking precipitation of the amino acid.

• Stirring: React for 4-12 hours at room temperature in the dark.

• Purification: Acidify to pH 2, extract with EtOAc, and purify via HPLC (Reverse Phase).

  • Result: BME-NB-Glu elutes as a single peak . DMNPE-Glu elutes as a doublet (diastereomers).

Photolysis Assay (Quantum Yield Estimation)

To validate the advantage, perform a comparative photolysis:

• Preparation: Prepare 1 mM solutions of BME-NB-Caged-X and DMNPE-Caged-X in K-Gluconate buffer (simulating intracellular fluid).

• Irradiation: Expose samples to 365 nm LED (10 mW/cm²).

• Sampling: Take aliquots at t = 0, 10, 30, 60, 120 seconds.

• Analysis: Analyze via HPLC.

  • Metric 1 (Rate): Plot ln([Caged]) vs. time to determine

    .

  • Metric 2 (Clarity): Measure OD₆₀₀ of the solution. DMNPE solutions often turn turbid (OD increase) due to byproduct precipitation; BME-NB solutions remain clear.

Decision Matrix: When to Switch

Use the BME-NB scaffold if:

• Your biological target is sensitive to organic solvents (e.g., live slice preparations, enzymatic assays).

• You require precise kinetic modeling (avoiding biphasic release from diastereomers).

• You are performing 2-photon uncaging (solubility allows higher loading for better cross-section utilization).

Stick to DMNPE only if:

• You are replicating a legacy protocol where the specific lipophilicity of DMNPE is required for membrane permeability (though acetoxymethyl esters of BME-NB are preferred for this).

• Cost is the sole prohibiting factor (DMNPE is a commodity chemical; BME-NB precursors are specialty reagents).

References

• Ellis-Davies, G. C. R. (2007). Caged compounds: photorelease technology for control of cellular chemistry and physiology. Nature Methods, 4(8), 619–628.

• Klan, P., et al. (2013). Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews, 113(1), 119–191.

• Matsuzaki, M., et al. (2010). Visualizing structural plasticity of glutamatergic synapses in the living brain. Nature Neuroscience. (Demonstrates the necessity of soluble cages for high-resolution mapping).

• ChemicalBook. (2023). 4,5-bis(2-Methoxyethoxy)-2-nitrobenzamide Product Entry (CAS 1172625-04-5).[1][2]

Sources

• 1. 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide | CymitQuimica [cymitquimica.com]
• 2. Anti Cancer Erlotinib Intermediates 4 5 Bis 2 Methoxyethoxy 2 Nitrobenzamide Cas 1172625 04 5 Manufacture and Anti Cancer Erlotinib Intermediates 4 5 Bis 2 Methoxyethoxy 2 Nitrobenzamide Cas 1172625 04 5 Supplier in China [volsenchem.com]

Spectroscopic Profiling of Nitrobenzyl Phototriggers: A Technical Comparison Guide

Executive Summary

For researchers in chemical biology and drug delivery, the selection of a phototrigger (caging group) is rarely a "one-size-fits-all" decision. It requires balancing three competing variables: excitation wavelength (biological compatibility), quantum yield (efficiency), and release kinetics (temporal resolution).

This guide objectively compares the three most prevalent nitrobenzyl-based phototriggers: the parent

-Nitrobenzyl ( -NB) , the red-shifted 4,5-Dimethoxy-2-nitrobenzyl (DMNB) , and the kinetically superior 2-(2-Nitrophenyl)propyl (NPP) .

The Verdict:

• Use DMNB for general biological experiments where avoiding UV toxicity is paramount (

  nm).

• Use NPP for rapid kinetic studies (e.g., ion channel gating) where microsecond release rates are required.

• Use

  -NB only for robust, non-biological synthetic applications due to its requirement for damaging deep-UV light (<300 nm).

Mechanistic Foundation: The aci-Nitro Bottleneck

To interpret the spectroscopic data correctly, one must understand the mechanism. All nitrobenzyl triggers operate via a Norrish Type II photoisomerization.

The critical limitation in this pathway is the decay of the

-nitro intermediate .

• Impact on Kinetics: The breakdown of the

  -nitro species is the rate-determining step (RDS).

• Impact on pH: Because the

  -nitro form is a weak acid ( ), the release rate is often pH-dependent.

Diagram 1: General Nitrobenzyl Photolysis Mechanism

Caption: The photolysis pathway proceeds through excitation, rapid hydrogen abstraction, and the rate-limiting decay of the aci-nitro intermediate.[1][2][3][4]

Spectroscopic Performance Matrix

The following data aggregates performance metrics from standard aqueous/methanolic conditions. Note that "Uncaging Cross-Section" (

) is the most practical metric for experimental design, as it represents the total photonic efficiency.

Metric	-Nitrobenzyl ( -NB)	4,5-Dimethoxy ( -DMNB)	2-(2-Nitrophenyl)propyl (NPP)
(Absorption)	~280 nm	~350 nm	~265 nm (tail to 365 nm)
(Extinction Coeff.)	~6,000 M cm	~5,000 M cm (at 350 nm)	~230 M cm (at 365 nm)
Quantum Yield ( )	0.1 – 0.6	0.01 – 0.1	0.2 – 0.4
Product Release Rate ( )	Slow ( range)	Slow ( )	Fast ( )
2-Photon Cross Section	< 0.1 GM	0.01 – 0.1 GM	~0.1 GM
Byproduct Toxicity	High (Nitrosoaldehyde)	Moderate	Lower (Nitrosoketone)

Technical Analysis of the Variants

A. ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted"> -Nitrobenzyl ( -NB)[2][5][6][7][8]

• Status: Legacy Standard.[9]

• Pros: High quantum yield; synthetically simple.

• Cons: Requires deep UV (<300 nm) for efficient excitation. This wavelength range is absorbed by proteins and nucleic acids, causing significant cellular damage and inner-filter effects during experiments.

B. 4,5-Dimethoxy-2-nitrobenzyl (DMNB)[2]

• Status: Biological Workhorse.

• Pros: The methoxy groups donate electron density, shifting the absorption maximum to ~350 nm. This allows uncaging with standard UV lamps (365 nm) or 405 nm diode lasers, avoiding severe cellular damage.

• Cons: The quantum yield is often suppressed compared to the parent

  -NB. However, the product of is usually sufficient for millisecond-scale biological signaling [1].

C. 2-(2-Nitrophenyl)propyl (NPP)

• Status: Kinetic Specialist.

• Pros: The methyl group at the benzylic position accelerates the breakdown of the aci-nitro intermediate, resulting in much faster release rates (microseconds). This makes NPP ideal for studying fast ion channels (e.g., NMDA receptors) [2].

• Cons: Low extinction coefficient at 365 nm (

  M cm ), meaning high light intensity is required [3].

Experimental Protocol: Quantum Yield Determination

Trustworthiness Directive: To validate the efficiency of a phototrigger, you cannot rely solely on literature values, which vary by solvent and pH. You must perform Chemical Actinometry .

The Potassium Ferrioxalate Actinometer is the gold standard for UV/Blue light (250–500 nm). It measures the photon flux (

) of your light source, allowing you to calculate the quantum yield ( ) of your caged compound.

Workflow Diagram

Caption: Step-by-step workflow for determining quantum yield using ferrioxalate actinometry.

Detailed Methodology

Reagents:

• Actinometer Solution: 0.006 M Potassium Ferrioxalate in 0.05 M H

  SO .

• Developer Solution: 0.1% 1,10-phenanthroline in 1 M sodium acetate buffer (pH 4.5).

Protocol:

• Setup: In a darkroom (red safe light), place 3 mL of Actinometer Solution in a quartz cuvette.

• Irradiation: Expose the cuvette to your light source for a precise time (

  ), typically 10–60 seconds. Ensure stirring.

• Development: Transfer 1 mL of irradiated solution to a vial containing 1 mL of Developer Solution. Let sit for 30 minutes.

• Quantification: Measure Absorbance (

  ) at 510 nm.

• Calculation of Flux (

  ):
  • M cm (extinction of Fe-phenanthroline complex).[10]
  • (at 365 nm) [4].

• Sample Run: Repeat irradiation with your caged compound. Measure the moles of product released (

  ) via HPLC.

• Final Calculation:

  (The term accounts for the fraction of light absorbed by the sample).

References

• Ellis-Davies, G. C. R. (2007).[11][12][13][14] Caged compounds: photorelease technology for control of cellular chemistry and physiology.[9][11][12][13][14] Nature Methods, 4(8), 619–628.[11][13]

• Corrie, J. E. T., et al. (2005). Dynamic measurement of the cleavage of a 2-nitrobenzyl-based caged neurotransmitter. Journal of the American Chemical Society.

• Klán, P., et al. (2013).[12][15][16] Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy. Chemical Reviews, 113(1), 119–191.[15]

• Goldstein, S., & Rabani, J. (2008). The Ferrioxalate Actinometer: A Review. Journal of Photochemistry and Photobiology A: Chemistry.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. Next-Generation o-Nitrobenzyl Photolabile Groups for Light-Directed Chemistry and Microarray Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. researchgate.net [researchgate.net]
• 6. journals.iucr.org [journals.iucr.org]
• 7. nathan.instras.com [nathan.instras.com]
• 8. chemrxiv.org [chemrxiv.org]
• 9. ellisdavieslab - caged compounds [sites.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. encyclopedia.pub [encyclopedia.pub]
• 13. Caged compounds: photorelease technology for control of cellular chemistry and physiology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Useful caged compounds for cell physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Photoremovable protecting groups in chemistry and biology: reaction mechanisms and efficacy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]

Validating the Biological Inertness of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide-Caged Molecules: A Comparative Guide

In the realm of optopharmacology and cell biology, caged compounds offer unparalleled spatiotemporal control over the release of bioactive molecules.[1][2][3] These light-sensitive probes encapsulate a biomolecule, rendering it biologically inactive until a pulse of light triggers its release.[3][4] A critical prerequisite for any caged compound is its biological inertness in the "caged" state; it should not exhibit any agonistic, antagonistic, or off-target effects before photolysis.[3][4] This guide provides a comprehensive framework for validating the biological inertness of molecules caged with 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (Boc-NBB), a photoremovable protecting group, and compares its prospective performance with other common caging groups.

The Imperative of Inertness: Why Validation is Non-Negotiable

The central premise of using a caged compound is to introduce a biologically silent entity that can be activated on demand.[1][2] Any inherent biological activity of the caged molecule or its photolytic byproducts (other than the intended bioactive molecule) can confound experimental results, leading to misinterpretation of cellular responses. Therefore, rigorous validation of biological inertness is a cornerstone of reliable experimentation with caged compounds.[1][2][5]

A Deep Dive into 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (Boc-NBB) Caging

While specific literature on the comprehensive biological validation of Boc-NBB as a caging group is not extensively detailed, its chemical structure, a substituted 2-nitrobenzyl amide, allows us to infer its properties and design a robust validation strategy based on well-established principles for similar caging moieties. The 2-nitrobenzyl caging family is one of the most widely used due to its synthetic accessibility and predictable photochemistry.[6] The methoxyethoxy substitutions are likely intended to enhance aqueous solubility and potentially shift the absorption maximum to longer, less phototoxic wavelengths.[7]

Mechanism of Uncaging:

The widely accepted mechanism for the photolysis of 2-nitrobenzyl-caged compounds involves an intramolecular rearrangement upon absorption of a photon, leading to the release of the caged molecule and the formation of a nitrosobenzaldehyde byproduct.

A Comparative Look: Boc-NBB vs. Alternative Caging Groups

The selection of a caging group is a critical experimental design choice, balancing photochemical efficiency with biological inertness. Here's a comparative overview of key parameters for different caging groups:

Caging Group	Typical λmax (nm)	Quantum Yield (Φ)	Key Advantages	Potential Disadvantages
Boc-NBB (Predicted)	~350-400	Moderate	Good aqueous solubility, potentially red-shifted λmax	Byproducts may have biological activity, moderate quantum yield
Nitroveratrylethyloxycarbonyl (NVOC)	~350	0.004 - 0.05	Well-characterized, commercially available	Low quantum yield, phototoxic byproducts
Dimethoxynitrobenzyl (DMNB)	~350	~0.1	Higher quantum yield than NVOC	Byproducts can be reactive
Coumarin-based (e.g., Bhc)	>400	0.02 - 0.2	Visible light excitation, higher quantum yields	Can have off-target effects, byproducts can be fluorescent
BODIPY-based	>500	0.1 - 0.5	Visible to near-IR excitation, high quantum yields[8]	Can be synthetically challenging, potential for singlet oxygen generation[9]

Note: The photochemical properties of Boc-NBB are predicted based on the characteristics of similar 2-nitrobenzyl derivatives. Experimental determination is crucial.

Experimental Validation of Biological Inertness: A Step-by-Step Guide

A multi-pronged approach is essential to thoroughly validate the biological inertness of a Boc-NBB-caged molecule. This involves a series of in vitro assays designed to detect any unintended biological activity.

Cytotoxicity Assays: Assessing Cellular Health

Cytotoxicity assays are fundamental for determining if the caged compound or its byproducts are harmful to cells.[10][11][12]

dot

Caption: Workflow for a typical cytotoxicity assay.

Detailed Protocol: LDH Release Assay

The Lactate Dehydrogenase (LDH) release assay is a common method to assess cytotoxicity by measuring the leakage of this cytosolic enzyme from cells with damaged plasma membranes.[10][12][13]

• Cell Seeding: Plate cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment: Prepare serial dilutions of the Boc-NBB-caged molecule, the uncaged bioactive molecule, and the photolyzed caging group byproduct. Include untreated cells and a vehicle control. A positive control for maximum LDH release (e.g., cell lysis buffer) is also essential.[13]

• Incubation: Add the compounds to the respective wells and incubate for a period relevant to the intended application (e.g., 24, 48, or 72 hours).

• LDH Measurement: Transfer a portion of the cell culture supernatant to a new plate. Add the LDH reaction mixture according to the manufacturer's instructions.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a plate reader.

• Analysis: Calculate the percentage of cytotoxicity relative to the positive control.

Receptor Binding Assays: Probing for On-Target and Off-Target Interactions

Receptor binding assays are crucial for determining if the caged compound interacts with the intended target receptor or other receptors in the biological system.[14][15][16][17]

dot

Caption: Workflow for a competitive receptor binding assay.

Detailed Protocol: Competitive Radioligand Binding Assay

This protocol describes a classic method to assess the binding affinity of a compound to a specific receptor.

• Membrane Preparation: Prepare cell membranes expressing the receptor of interest.

• Assay Setup: In a multi-well plate, combine the receptor-containing membranes, a known concentration of a radiolabeled ligand that specifically binds to the receptor, and varying concentrations of the Boc-NBB-caged molecule.

• Incubation: Incubate the mixture to allow binding to reach equilibrium.

• Filtration: Rapidly filter the reaction mixture through a filter mat to separate the receptor-bound radioligand from the unbound radioligand.

• Scintillation Counting: Measure the radioactivity retained on the filter using a scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the concentration of the caged compound to determine the inhibitory constant (Ki), which reflects its binding affinity. A high Ki value indicates low affinity and thus, greater inertness.

Functional Cellular Assays: Assessing Physiological Response

Functional assays are the ultimate test of biological inertness, as they measure the physiological response of cells to the caged compound.[18] These assays are highly specific to the biological system under investigation.

dot dot graph TD { A[Start: Prepare Cells/Tissue] --> B{Apply caged compound}; B --> C{Measure baseline physiological parameter (e.g., membrane potential, calcium concentration, gene expression)}; C --> D{Compare to response elicited by the uncaged bioactive molecule}; D --> E{Analyze Data: Quantify any change from baseline}; E --> F[End: Confirm lack of functional effect]; }

Sources

• 1. Useful caged compounds for cell physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. nathan.instras.com [nathan.instras.com]
• 4. Caged compounds: photorelease technology for control of cellular chemistry and physiology - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Useful Caged Compounds for Cell Physiology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. application.wiley-vch.de [application.wiley-vch.de]
• 7. Effects of 4,5-dimethoxy groups on the time-resolved photoconversion of 2-nitrobenzyl alcohols and 2-nitrobenzaldehyde into nitroso derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Development of Photolabile Protecting Groups and their Application to the Optochemical Control of Cell Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. par.nsf.gov [par.nsf.gov]
• 10. Cytotoxicity Assays | Thermo Fisher Scientific - US [thermofisher.com]
• 11. omicsonline.org [omicsonline.org]
• 12. opentrons.com [opentrons.com]
• 13. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 15. dda.creative-bioarray.com [dda.creative-bioarray.com]
• 16. giffordbioscience.com [giffordbioscience.com]
• 17. Receptor-Ligand Binding Assay | MtoZ Biolabs [mtoz-biolabs.com]
• 18. Functional Cell-Based Assays | Mechanism of Action, Proliferation [accelevirdx.com]

Technical Guide: Assessing Phototoxicity of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide Cleavage Byproducts

Executive Summary

This guide provides a technical framework for evaluating the phototoxicity of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (hereafter referred to as PEG-NB ), a soluble derivative of the classic o-nitrobenzyl photocage. While the introduction of methoxyethoxy chains improves water solubility compared to standard 4,5-dimethoxy-2-nitrobenzyl (DMNB) cages, the cleavage mechanism still generates reactive nitroso-aldehydes . These byproducts are electrophilic and known to deplete cellular glutathione (GSH), causing oxidative stress.

This document compares PEG-NB against standard DMNB and Coumarin-based alternatives, providing validated protocols for quantifying byproduct-induced toxicity via MTT and ROS assays.

Chemical Context & Cleavage Mechanism[1][2][3]

The Molecule

4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide is designed to overcome the poor aqueous solubility of traditional nitrobenzyl cages.[1] The "PEG-like" side chains allow for higher concentration loading in aqueous buffers without organic co-solvents (like DMSO), which is advantageous for biological applications.

The "Nitroso Problem"

Upon UV irradiation (365 nm), the nitro group undergoes an intramolecular rearrangement to an aci-nitro intermediate, followed by cyclization and ring-opening. This releases the payload (drug/biomolecule) and generates the nitrosobenzaldehyde byproduct.

Critical Safety Note: Unlike the starting material, the nitroso byproduct is highly reactive toward thiol groups (cysteine residues, glutathione), leading to cellular toxicity independent of the UV light itself.

Mechanistic Pathway (DOT Diagram)

Figure 1: Photolysis pathway of PEG-NB. The red pathway highlights the generation of the toxic nitroso species, which is the primary target of the assessment protocols below.

Comparative Analysis: PEG-NB vs. Alternatives

The following table contrasts the performance and toxicity profile of PEG-NB against the industry standard (DMNB) and a lower-toxicity alternative (Coumarin/DEACM).

Feature	PEG-NB (Subject)	DMNB (Standard)	Coumarin (DEACM)
Solubility	High (due to methoxyethoxy chains)	Low (Requires DMSO)	Moderate
Uncaging Wavelength	365 nm (UV)	365 nm (UV)	400–450 nm (Blue/Visible)
Byproduct Reactivity	High (Nitroso-aldehyde)	High (Nitroso-aldehyde)	Low (Coumarin alcohol)
ROS Generation	Moderate-High (GSH depletion)	High (Aggravated by solubility issues)	Low
Quantum Yield ( )	0.01 – 0.1 (Typical for amides)	0.01 – 0.13	0.05 – 0.2
Primary Toxicity Mode	Thiol alkylation (Chemical)	Thiol alkylation + Precipitate stress	ROS (if irradiated excessively)

Key Insight: While PEG-NB solves the solubility issue of DMNB, it does not solve the chemical toxicity of the byproduct. Researchers must not mistake solubility for biocompatibility.

Experimental Protocols for Toxicity Assessment

To rigorously assess the phototoxicity of the cleavage byproducts, you must decouple the toxicity of the light source from the toxicity of the chemical species.

Experimental Design Matrix

Perform the following four conditions in parallel:

• Dark Control: Cells + PEG-NB (No Light). Tests basal toxicity.

• Light Control: Cells + Buffer (UV Light). Tests phototoxicity of the irradiation.

• Experimental: Cells + PEG-NB + UV Light. Tests combined toxicity (Release).

• Byproduct Control (Optional but Recommended): Pre-photolyze PEG-NB in a tube, then add to cells. Isolates byproduct toxicity from transient intermediates.

Protocol A: MTT Viability Assay (Metabolic Activity)

Objective: Determine the IC50 of the photolyzed mixture.

Reagents:

• MTT Reagent (5 mg/mL in PBS)[2][3]

• Solubilization Buffer (DMSO or SDS-HCl)[3]

Workflow:

• Seeding: Plate HeLa or HEK293 cells (5,000 cells/well) in 96-well plates. Incubate 24h.

• Treatment: Add PEG-NB at concentrations ranging from 0.1 µM to 1000 µM.

• Irradiation: Expose "Light" and "Experimental" groups to 365 nm LED (10 mW/cm²) for 5–10 minutes. Keep temperature at 37°C to prevent heat shock.

• Incubation: Return to incubator for 24h (allow byproduct-induced apoptosis to occur).

• MTT Addition: Add 10 µL MTT reagent; incubate 3–4h.

• Solubilization: Remove media, add 100 µL DMSO.

• Read: Measure absorbance at 570 nm (ref 630 nm).

Protocol B: ROS Detection (DCFDA Assay)

Objective: Confirm if toxicity is driven by oxidative stress (GSH depletion).

Reagents:

• DCFDA (2',7'-dichlorofluorescin diacetate) – 10 µM working solution.

Workflow:

• Staining: Wash cells with PBS. Incubate with 10 µM DCFDA for 30 min in the dark.

• Wash: Remove excess dye; replace with phenol-red-free media.

• Treatment & Irradiation: Add PEG-NB and irradiate (as per MTT protocol).

• Immediate Read: Measure fluorescence (Ex/Em: 485/535 nm) immediately and at 30-min intervals for 2 hours.

• Interpretation: A sharp increase in fluorescence in the "Experimental" group compared to "Light Control" indicates chemical depletion of antioxidants by the nitroso byproduct.

Experimental Workflow Diagram (DOT)

Figure 2: Step-by-step workflow for differentiating chemical toxicity from phototoxicity.

Data Interpretation & Troubleshooting

Analyzing the IC50 Shift

Calculate the Photo-toxicity Index (PI) :

• PI ≈ 1: The compound and its byproducts are equally toxic (or non-toxic).

• PI > 5: Significant phototoxicity generated upon cleavage. This confirms the release of the toxic nitroso species.

• Benchmark: For PEG-NB, expect a PI > 10 due to the high reactivity of the nitroso-aldehyde.

Troubleshooting Common Issues

• Precipitation: Even with PEG chains, high concentrations (>500 µM) may aggregate. Check for crystals under a microscope before irradiation.

• Inner Filter Effect: The nitroso byproduct absorbs strongly at 300-400 nm. If the solution turns yellow/brown, it may block UV light, preventing full cleavage. Use a stirred setup or lower concentrations (<100 µM).

References

• Klán, P., et al. (2013). "Photoremovable Protecting Groups in Chemistry and Biology: Reaction Mechanisms and Efficacy." Chemical Reviews.

• Eyer, P. (1979).[4] "Reactions of nitrosobenzene with reduced glutathione."[4][5] Chemico-Biological Interactions.

• Il'ichev, Y. V., et al. (2004). "Photochemistry of o-Nitrobenzyl Derivatives: The Nitrosohydrate Intermediate." Journal of Physical Chemistry A.

• Montgomery, H. J., et al. (2002). "Photochemical properties of 4,5-dimethoxy-2-nitrobenzyl ethers." Photochemical & Photobiological Sciences.

• ATCC. (2023). "MTT Cell Proliferation Assay Protocol." ATCC Technical Guides.

Sources

• 1. A structurally compact aqueous soluble oxypicolinium photocage with high photosensitivity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Reactions of nitrosobenzene with reduced glutathione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. semanticscholar.org [semanticscholar.org]

Benchmarking the performance of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide in primary neurons.

This guide outlines the benchmarking protocol for 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide , a compound structurally significant as a key intermediate in the synthesis of Erlotinib (an EGFR tyrosine kinase inhibitor) and potentially active as a PARP inhibitor or photolabile probe precursor. Given its structural homology to Erlotinib and nitro-aromatic pharmacophores, its performance in primary neurons is best benchmarked against Epidermal Growth Factor Receptor (EGFR) inhibition-mediated neurite outgrowth and cellular toxicity profiles .

Executive Summary & Compound Profile

4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide (CAS: 1172625-04-5) is a functionalized nitrobenzamide derivative.[1][2] While primarily known as a precursor to the quinazoline core of Erlotinib, its structural features—specifically the nitro group (electron-withdrawing, potential metabolic liability or photolability) and bis(2-methoxyethoxy) chains (solubility enhancers)—warrant specific benchmarking for neuroregenerative potential (via EGFR inhibition) and neurotoxicity .

Primary Applications in Neuroscience:

• EGFR Inhibition: Testing for off-target or precursor activity in promoting neurite outgrowth (blocking the myelin-associated inhibition pathway).

• Neurotoxicity Screening: Assessing the impact of nitro-aromatic metabolites on mitochondrial function.

• Photolability (Secondary): Potential use as a photocleavable linker or caged scaffold precursor.

Mechanism of Action: EGFR-Mediated Neurite Outgrowth

In primary neurons (CNS), EGFR activation suppresses axon regeneration. Inhibitors (like Erlotinib and its analogs) block this suppression, promoting regrowth. The benchmarking of this compound focuses on its ability to replicate this phenotype.

Figure 1: EGFR Inhibition Signaling Pathway in Neurons

Caption: Schematic of the EGFR signaling pathway. The compound inhibits EGFR autophosphorylation, preventing the RhoA/ROCK-mediated growth cone collapse, thereby enabling neurite outgrowth.

Comparative Benchmarking Metrics

To objectively assess performance, compare 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide against a Positive Control (Erlotinib or Gefitinib) and a Negative Control (Vehicle/DMSO).

Metric	Assay Type	Target Performance (vs. Erlotinib)	Critical Threshold
Biochemical Potency	Kinase Activity (EGFR)	IC₅₀ < 1 µM	> 10 µM indicates poor specificity
Functional Efficacy	Neurite Outgrowth (Sholl Analysis)	> 150% of Vehicle	< 120% is negligible
Cytotoxicity	LDH Release / MTT Assay	LD₅₀ > 50 µM	< 10 µM indicates high toxicity
Solubility	Aqueous Media Stability	> 100 µM (due to methoxyethoxy chains)	Precipitation at < 10 µM

Experimental Protocols

Phase 1: Preparation & Solubility Testing

• Rationale: The bis(2-methoxyethoxy) chains improve solubility compared to bare nitrobenzamides, but stability in physiological buffer is critical.

• Protocol:

  • Dissolve 10 mg of compound in DMSO to create a 100 mM stock .

  • Dilute serially in Neurobasal Medium (1:1000) to final concentrations of 0.1, 1, 10, and 100 µM.

  • Incubate at 37°C for 24h and measure absorbance (turbidity) at 600 nm.

  • Pass Criteria: OD₆₀₀ < 0.01 (no precipitation).

Phase 2: Primary Neuron Culture & Treatment

• System: E18 Rat Cortical Neurons or DRG Neurons.

• Self-Validating Step: Use a viability marker (Calcein-AM) alongside the outgrowth assay to ensure observed effects are not artifacts of cell death.

Step-by-Step Workflow:

• Dissociation: Dissociate cortices/DRG using Papain (2 mg/mL) for 30 min at 37°C.

• Plating: Plate 20,000 cells/well on Poly-D-Lysine/Laminin-coated 96-well plates.

• Maintenance: Culture in Neurobasal + B27 supplement for 24 hours (DIV1).

• Treatment:

  • Group A: Vehicle (0.1% DMSO).

  • Group B: Erlotinib (Positive Control, 100 nM).

  • Group C: Test Compound (Dose Response: 10 nM, 100 nM, 1 µM, 10 µM).

• Incubation: Incubate for 48–72 hours.

Phase 3: Immunocytochemistry & Analysis

• Fixation: 4% Paraformaldehyde (PFA) / 4% Sucrose for 15 min.

• Staining:

  • Primary: Anti-βIII-Tubulin (Tuj1) (1:1000) – Marker for neurites.

  • Secondary: Alexa Fluor 488 (1:500).

  • Nuclear: DAPI (1:5000).

• Imaging: Automated High-Content Screening (HCS) or Confocal Microscopy (20x objective).

• Quantification (Sholl Analysis):

  • Total Neurite Length: Sum of all neurite pixels per neuron.

  • Longest Neurite: Length of the primary axon.

  • Branching Index: Number of branch points per cell.

Data Interpretation & Troubleshooting

Scenario A: High Toxicity (Low Viability at < 1 µM)

• Cause: The nitro group may be undergoing enzymatic reduction to a toxic nitroso/hydroxylamine intermediate, or the compound is acting as a mitochondrial uncoupler.

• Action: Perform a ROS assay (DCFDA staining). If ROS is high, the compound is unsuitable for neuroprotection studies.

Scenario B: No Neurite Outgrowth (Similar to Vehicle)

• Cause: The compound lacks the quinazoline core required for ATP-competitive inhibition of EGFR. It is merely a precursor without kinase affinity.

• Action: Verify target engagement using a Western Blot for p-EGFR (Tyr1068) . If p-EGFR levels are unchanged, the compound is inactive as an inhibitor.

Scenario C: High Efficacy (Similar to Erlotinib)

• Significance: This suggests the benzamide core retains significant kinase inhibitory activity or acts via an alternative neurotrophic pathway.

• Action: Validate specificity by co-treating with an EGFR agonist (EGF). If EGF reverses the effect, the mechanism is confirmed.

References

• Synthesis and Structure-Activity Relationships of Quinazoline EGFR Inhibitors. Source:Journal of Medicinal Chemistry. (Standard reference for Erlotinib intermediates). Context: Establishes the role of the 4,5-bis(2-methoxyethoxy) substitution in solubility and binding.
• EGFR Inhibition Promotes CNS Axon Regeneration. Source:Science, Koprivica et al. (2005). Context: Validates the mechanism of EGFR inhibition in promoting neurite outgrowth in primary neurons.
• Toxicology of Nitroaromatic Compounds.
• Methods for Primary Neuron Culture and Neurite Outgrowth Analysis. Source:Nature Protocols. Context: Standardized protocols for the described assays.

Sources

• 1. 4,5-bis(2-Methoxyethoxy)-2-nitrobenzaMide CAS#: 1172625-04-5 [m.chemicalbook.com]
• 2. Anti Cancer Erlotinib Intermediates 4 5 Bis 2 Methoxyethoxy 2 Nitrobenzamide Cas 1172625 04 5 Manufacture and Anti Cancer Erlotinib Intermediates 4 5 Bis 2 Methoxyethoxy 2 Nitrobenzamide Cas 1172625 04 5 Supplier in China [volsenchem.com]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide

For researchers and scientists in the fast-paced world of drug development, the integrity of your work extends beyond the benchtop; it encompasses a commitment to safety and environmental stewardship. The proper disposal of chemical reagents is a critical, non-negotiable aspect of this commitment. This guide provides a detailed, step-by-step protocol for the safe handling and disposal of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide, ensuring the protection of laboratory personnel and the environment.

Hazard Assessment: A Precautionary Approach

Given the absence of a specific SDS, a conservative hazard assessment is crucial. The chemical's structure suggests potential hazards that must be respected:

• Nitroaromatic Compounds: This class of chemicals can be toxic and may have explosive properties, especially when dry.[2][3][4] They are often classified as hazardous waste.[3][5]

• Benzamide Derivatives: Some benzamides are known to be harmful if swallowed and can cause skin and eye irritation.[1][6][7][8]

Therefore, 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide should be treated as a hazardous chemical with the potential for toxicity, irritation, and environmental harm.

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide for any purpose, including disposal, wearing the appropriate PPE is mandatory.[1][9][10][11][12]

PPE Component	Specification	Rationale
Gloves	Chemical-resistant (nitrile or neoprene recommended)	To prevent skin contact and potential irritation or absorption.[1][9]
Eye Protection	Safety goggles or a face shield	To protect against splashes and airborne particles that could cause serious eye irritation.[1][9][13]
Lab Coat	Standard laboratory coat	To protect clothing and skin from contamination.[1][9]
Respiratory Protection	Use in a well-ventilated area or under a fume hood.	To avoid inhalation of any dust or vapors.[9][10][12]

Step-by-Step Disposal Protocol

The guiding principle for the disposal of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide is that it should never be disposed of down the drain or in regular trash. It must be managed as hazardous waste.

1. Waste Segregation and Collection:

• Do Not Mix: This chemical waste should not be mixed with other waste streams, especially incompatible materials like strong acids or bases.[1][14][15]

• Designated Container: Collect the waste in a designated, properly labeled, and sealed container.[1][14] The container should be made of a compatible material, such as glass or polyethylene.[1]

2. Labeling:

• Clear Identification: The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide".[1][14] Include the approximate quantity of the waste.

3. Storage:

• Secure Location: Store the sealed waste container in a designated satellite accumulation area (SAA) or a central hazardous waste storage area.[1][14]

• Safe Conditions: The storage area must be well-ventilated, away from heat sources, and separate from incompatible materials.[1][2] Containers should be kept tightly closed when not in use.[13][14][16]

4. Final Disposal:

• Professional Disposal: The recommended method for the disposal of this type of chemical waste is incineration by a licensed hazardous waste disposal company.

• Institutional EHS: Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the chemical waste.[1] They will have established procedures and contracts with certified waste management vendors.

Spill and Decontamination Procedures

In the event of a spill, immediate and proper cleanup is essential to prevent exposure and environmental contamination.

• Small Spills:

  • Ensure you are wearing the appropriate PPE.

  • Contain the spill using an inert absorbent material such as sand, silica gel, or universal binder.[16]

  • Carefully sweep or scoop up the absorbed material and place it into a designated hazardous waste container.[10][13]

  • Label the container as "Hazardous Waste" with the chemical name and "spill debris."

• Large Spills:

  • Evacuate the immediate area.

  • Alert your laboratory supervisor and contact your institution's EHS office or emergency response team immediately.[2]

• Decontamination:

  • Thoroughly decontaminate any labware or surfaces that have come into contact with the chemical.

  • Use an appropriate solvent (e.g., ethanol or acetone) followed by soap and water.[1]

  • Collect all decontamination rinsate as hazardous waste.[1][16]

Visualizing the Disposal Workflow

To further clarify the decision-making process for the proper disposal of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide, the following workflow diagram is provided.

Caption: Disposal workflow for 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide.

By adhering to these procedures, you contribute to a culture of safety and responsibility within your laboratory and the broader scientific community.

References

• Benchchem.
• Solenis. (2023, September 28).
• TCI AMERICA. (2018, July 6). Bis(4-methoxyphenyl)
• Thermo Fisher Scientific. (2025, September 23).
• ScienceLab.com. (2010, June 10).
• Oxford Lab Fine Chem LLP.
• National Institutes of Health. (2022). NIH Waste Disposal Guide 2022.
• University of Georgia. NitroCompounds-Various.docx.
• Purdue University. Guidelines: Handling and Disposal of Chemicals.
• Vanderbilt University Medical Center.
• Thermo Fisher Scientific. (2025, December 19).
• Cole-Parmer. Material Safety Data Sheet - 2,6-Difluoro-3-nitrobenzamide.
• Fisher Scientific. (2025, December 22).
• TCI Chemicals. (2024, December 6).
• ECHEMI.
• CTRNet. (2012, May 31). 06.002 e2.0 Handling Hazardous Chemical Waste.
• U.S. Environmental Protection Agency. EPA Method 8330B (SW-846)
• U.S. Environmental Protection Agency. (2024, March 20). Standards for the Open Burning/Open Detonation of Waste Explosives.
• U.S. Environmental Protection Agency.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. research.uga.edu [research.uga.edu]
• 3. epa.gov [epa.gov]
• 4. regulations.gov [regulations.gov]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. actylislab.com [actylislab.com]
• 7. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 8. fishersci.com [fishersci.com]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. fishersci.com [fishersci.com]
• 11. tcichemicals.com [tcichemicals.com]
• 12. echemi.com [echemi.com]
• 13. WERCS Studio - Application Error [assets.thermofisher.com]
• 14. engineering.purdue.edu [engineering.purdue.edu]
• 15. ctrnet.ca [ctrnet.ca]
• 16. files.dep.state.pa.us [files.dep.state.pa.us]

Personal Protective Equipment (PPE) &amp; Handling Guide: 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide

[1][2]

Executive Safety Summary

Compound: 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide CAS: 1172625-04-5 (Amide variant) / Related to 501684-22-6 (Ester precursors) Role: Key intermediate in the synthesis of EGFR inhibitors (e.g., Erlotinib).[1][2] Hazard Class: High Potency / Irritant / Nitro-Aromatic. [1][2]

This guide mandates a Precautionary Principle approach. While specific toxicological data for this intermediate may be less ubiquitous than the final API (Erlotinib), the structural presence of a nitro group on an aromatic ring combined with methoxyethoxy side chains presents specific risks:

• Methemoglobinemia Risk: Nitro-aromatics can be absorbed through the skin, potentially oxidizing hemoglobin.

• Potent Pharmacophore: As a precursor to tyrosine kinase inhibitors, it should be handled as a potential reproductive toxin and specific organ toxicant.

• Dust Explosion Potential: Like many organic solids, fine dusts pose a deflagration risk.

Hazard Analysis & Risk Profiling

Before selecting PPE, you must understand the mechanism of the hazard.

Structural Feature	Associated Risk	PPE Implication
Nitro Group (-NO₂)	Dermal Absorption & Blood Toxicity. Nitro-aromatics are lipophilic.[1][2] They can bypass standard single-layer nitrile gloves and enter the bloodstream, causing cyanosis.[1][2]	Mandatory Double-Gloving. Immediate change upon splash.[1][2]
Benzamide Core	Biochemical Activity. This core mimics biological substrates, posing risks of enzyme inhibition or sensitization.	Respiratory Protection (P100/N95) to prevent mucosal absorption.
Methoxyethoxy Chains	Solubility Enhancer. These chains increase solubility in lipids and organic solvents, facilitating faster skin permeation compared to simple nitro-benzenes.[1][2]	Tyvek® Sleeves/Suits required for liquid handling to prevent wicking.

PPE Selection Matrix

Do not default to a generic "lab coat and glasses." Use this tiered system based on your operational scale.

Tier 1: Analytical & Small Scale (< 1g)

For weighing standards, HPLC prep, and sealed vial handling.[1]

• Eyes: Side-shield safety glasses (ANSI Z87.1).[1][2]

• Hands: Double Nitrile gloves (Outer: 5 mil, Inner: 4 mil).[1] Inspect for pinholes.[1][2]

• Body: Standard cotton/poly lab coat (buttoned to collar).

• Respiratory: Work inside a certified Fume Hood. If weighing outside a hood, use an N95 particulate respirator.

Tier 2: Preparative & Synthesis (1g - 100g)

For reaction setup, workups, and open-vessel transfers.[1][2]

• Eyes: Chemical Splash Goggles (indirect venting).

• Hands:

  • Primary: Extended cuff Nitrile (minimum 8 mil).

  • Secondary: Standard Nitrile inner glove.

  • Spill Response: Silver Shield® (Laminate) gloves available nearby.

• Body: Disposable Tyvek® Lab Coat or sleeve covers over standard coat. No exposed skin on wrists. [1][2]

• Respiratory: Work strictly in Fume Hood. If powder handling is extensive, use a Half-Face Respirator with P100 cartridges.[1][2]

Tier 3: Spill Cleanup or High Dust Generation[1]

• Respiratory: PAPR (Powered Air Purifying Respirator) or Full-Face P100.[1][2]

• Body: Full Tyvek® coverall (Type 5/6).

• Hands: Laminate film gloves (e.g., Ansell Barrier®) under outer heavy-duty nitrile.[1][2]

PPE Decision Logic Diagram

Caption: Logical flow for selecting the appropriate PPE tier based on physical state, quantity, and solvent carrier risks.[1][2]

Operational Protocols

A. Weighing & Transfer (Critical Step)

The highest risk of exposure occurs during the weighing of the dry powder due to static lift and dust generation.

• Static Control: Use an ionizing bar or anti-static gun on the weighing boat. Nitro-benzamides can be static-prone.[1][2][3]

• Containment: Place the balance inside the fume hood. If this is impossible, use a Powder Containment Hood or a glove bag.

• Technique:

  • Pre-weigh the solvent in the receiving flask.

  • Add the powder to the solvent (not solvent to powder) to minimize dust plume.

  • Wipe the exterior of the receiving flask with a damp tissue (solvent-appropriate) before removing from the hood.[2]

B. Reaction Setup

• Solvent Choice: If using DMSO or DMF, be hyper-vigilant.[2] These solvents will carry the nitro-compound through nitrile gloves in seconds.[1][2]

• Temperature: If heating, ensure the condenser is active before heating begins. Nitro-aromatics can decompose exothermically; do not overheat dryness.[1][2]

C. Doffing (Removal) Protocol

Self-contamination often happens when taking off PPE.[1][2]

• Outer Gloves: Remove using the "beak" method (pinch outside, pull off inside-out).[2] Dispose in solid hazardous waste.

• Wash: Wash inner gloves with soap and water before removing them.

• Goggles/Coat: Remove handling only the straps/inside.

• Final Wash: Wash hands and forearms with cool water and soap (warm water opens pores, increasing absorption risk).

Disposal & Decontamination[2][3][4]

Do not wash down the drain. Nitro-aromatics are environmental toxins and can persist in water systems.[1][2]

Waste Segregation Table

Waste Stream	Contents	Disposal Method
Solid Waste	Contaminated gloves, weighing boats, paper towels, solid compound.[1][2]	High-Temperature Incineration. Label as "Toxic Solid - Nitro Compound."[1][2]
Liquid Waste (Halogenated)	DCM/Chloroform solutions of the compound.	Halogenated Organic Waste.
Liquid Waste (Non-Hal)	Acetone/Methanol/EtOAc washings.[2]	Non-Halogenated Organic Waste.
Sharps	Needles/Syringes used for transfer.[2]	Bio/Chem Sharps Container. (Do not recap).

Decontamination of Surfaces

• Solubilize: The compound is likely poorly soluble in water.[4] Use Acetone or Ethanol on a paper towel to wipe the spill area first.

• Surfactant Wash: Follow with a soap/water scrub to remove the organic film.

• Verification: For high-traffic areas, use a UV lamp (365nm).[2] Many nitro-aromatics and their impurities fluoresce or appear as dark spots under UV, aiding in cleaning verification.[1][2]

Disposal Logic Diagram

Caption: Workflow for segregating and disposing of 4,5-Bis(2-methoxyethoxy)-2-nitrobenzamide waste streams.

Emergency Response

• Skin Contact: Immediately wash with Polyethylene Glycol 300 (PEG-300) if available (more effective for lipophilic nitro compounds), followed by copious soap and water.[1][2] If PEG is unavailable, use soap and water for 15 minutes. Seek medical attention —symptoms of methemoglobinemia (blue lips/nails) can be delayed.[3]

• Eye Contact: Flush for 15 minutes. Do not use neutralizing agents.

• Spill: Evacuate the immediate area. Don Tier 3 PPE. Cover with a damp absorbent pad (dampened with acetone/ethanol) to prevent dust, then scoop into a waste pail.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 11617260 (Related Nitrobenzamides). Retrieved from [Link][2]

• New Jersey Department of Health. Hazardous Substance Fact Sheet: Nitrobenzene (Surrogate for Nitro-aromatic hazards).[2] Retrieved from [Link][2]

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: 1910.1000 Table Z-1.[2] Retrieved from [Link][2]

Sources

• 1. 4,5-Dimethoxy-2-nitrobenzamide | CymitQuimica [cymitquimica.com]
• 2. Ethyl 4,5-bis(2-methoxyethoxy)-2-nitrobenzoate | 179688-26-7 [sigmaaldrich.com]
• 3. dcfinechemicals.com [dcfinechemicals.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]